Flubendiamide

• CAS: 272451-65-7

Core Science & Biosynthesis

Flubendiamide: A Technical Guide to a Novel Insecticide

CAS Number: 272451-65-7

This in-depth technical guide provides a comprehensive overview of Flubendiamide, a potent insecticide belonging to the diamide (B1670390) class.[1] It is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical properties, mechanism of action, synthesis, and toxicological profile.

Chemical and Physical Properties

Flubendiamide is chemically known as N²-[1,1-dimethyl-2-(methylsulfonyl)ethyl]-3-iodo-N¹-[2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]phenyl]-1,2-benzenedicarboxamide.[2] It is a white crystalline powder with a molecular formula of C₂₃H₂₂F₇IN₂O₄S and a molar mass of 682.39 g/mol .[1][3]

Property	Value	Reference
CAS Number	272451-65-7	[1][3][4][5][6]
Molecular Formula	C₂₃H₂₂F₇IN₂O₄S	[3][5]
Molar Mass	682.39 g·mol⁻¹	[1][3]
Appearance	White crystalline powder	[1][2]
Melting Point	217.5–220.7 °C	[1][7]
Density	1.659 g/cm³	[1][7]
Water Solubility	0.0299 mg/L (20 °C)	[7]
Vapor Pressure	< 1 x 10⁻⁵ mPa (25 °C)	[7]
Log Kₒw	4.2 (25 °C)	[7]

Mechanism of Action: Ryanodine (B192298) Receptor Activation

Flubendiamide exerts its insecticidal activity through a novel mode of action, targeting the ryanodine receptors (RyRs) in insect muscle cells.[4][8][9][10] These receptors are ligand-gated calcium channels located on the sarcoplasmic reticulum.[11]

Upon ingestion by a susceptible insect, Flubendiamide binds to a specific site on the RyR, locking it in an open conformation.[8] This leads to a continuous and uncontrolled release of calcium ions (Ca²⁺) from the sarcoplasmic reticulum into the cytoplasm of the muscle cells. The resulting elevated intracellular Ca²⁺ concentration causes rapid cessation of feeding, muscle paralysis, and ultimately, death of the insect.[8][10] Flubendiamide exhibits high selectivity for insect RyRs, with significantly lower affinity for mammalian isoforms, contributing to its favorable safety profile for non-target organisms.[4]

Flubendiamide's mechanism of action on insect ryanodine receptors.

Synthesis of Flubendiamide

The chemical structure of Flubendiamide consists of three key moieties: a phthaloyl group, an aromatic amide group, and an aliphatic amide group. Its synthesis is a multi-step process. A generalized synthetic scheme involves the regioselective introduction of three different substituents into the 1-, 2-, and 3-positions of the phthaloyl part.[10] The synthesis starts from 3-nitrophthalic acid, which is converted to 3-iodophthalic anhydride. This is followed by the introduction of the two different amine side chains in a regioselective manner.

A simplified workflow for the synthesis of Flubendiamide.

Toxicological Profile

Flubendiamide exhibits high efficacy against a range of lepidopteran pests. Its toxicity is primarily through ingestion.

Acute Toxicity Data

Organism	Test Type	Value	Reference
Rat (male & female)	Oral LD₅₀	> 2000 mg/kg bw	[1][10]
Rat (male & female)	Dermal LD₅₀	> 2000 mg/kg bw	[1]
Rat (male & female)	Inhalation LC₅₀ (4h)	> 0.0685 mg/L	[1]
Spodoptera litura (2nd instar)	LC₅₀ (5 days)	0.28 ppm	[12]
Chloridea virescens (3rd instar)	LC₅₀	27.972 ng/mL	[13]
Spodoptera frugiperda	LC₅₀ (diet-incorporated)	0.93 µg/mL	[14]

Environmental Fate

Flubendiamide's persistence in the environment is a key consideration.

Compartment	Parameter	Value	Reference
Soil (field)	Half-life	210 - 770 days	[4]
Soil (photodegradation)	Half-life	11.6 days	[4]
Water (anaerobic)	Half-life	365 days	[4]
Water (photodegradation)	Half-life	5.5 days (distilled water)	[4]

Experimental Protocols

Insect Bioassay: Diet-Incorporated Method

This method is commonly used to determine the lethal concentration (LC) of an insecticide.

• Preparation of Insecticide Solutions: A stock solution of Flubendiamide is prepared in an appropriate solvent (e.g., acetone (B3395972) or distilled water for formulated products).[3] Serial dilutions are then made to obtain a range of desired concentrations.

• Diet Preparation: An artificial insect diet is prepared according to standard protocols for the target insect species.

• Incorporation of Insecticide: The prepared insecticide solutions are incorporated into the molten artificial diet at a specified ratio and mixed thoroughly to ensure uniform distribution.

• Assay Setup: The treated diet is dispensed into individual wells of a multi-well plate or small containers. A single larva of a specific instar is placed in each well.

• Incubation: The assay plates are incubated under controlled conditions of temperature, humidity, and photoperiod.

• Mortality Assessment: Larval mortality is assessed at predetermined time intervals (e.g., 24, 48, 72, 96 hours).[14] Larvae are considered dead if they are unable to move when prodded with a fine brush.

• Data Analysis: The mortality data is corrected for control mortality using Abbott's formula. Probit analysis is then used to calculate the LC₅₀ and other lethal concentration values.[13]

Workflow for a diet-incorporated insect bioassay.

Insect Bioassay: Leaf Dip Method

This method is suitable for assessing the toxicity of insecticides to foliage-feeding insects.

• Preparation of Insecticide Solutions: Similar to the diet-incorporated method, a stock solution and serial dilutions of Flubendiamide are prepared.

• Leaf Preparation: Leaves of a suitable host plant are collected and cut into uniform discs.

• Treatment: Each leaf disc is dipped into a specific insecticide dilution for a set period (e.g., 10-30 seconds) and then allowed to air dry. Control leaf discs are dipped in the solvent alone.

• Assay Setup: The treated leaf discs are placed individually in petri dishes or other suitable containers lined with moist filter paper to maintain turgidity.

• Insect Infestation: A known number of larvae of a specific instar are introduced into each container.

• Incubation: The containers are maintained under controlled environmental conditions.

• Mortality and Consumption Assessment: Larval mortality is recorded at regular intervals. The amount of leaf area consumed can also be measured to assess anti-feedant effects.

• Data Analysis: Mortality data is analyzed using Probit analysis to determine LC₅₀ values.

References

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• 2. entomoljournal.com [entomoljournal.com]
• 3. cotton.org [cotton.org]
• 4. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. apps.who.int [apps.who.int]
• 7. Studies on the Synthetic Process of Flubendiamine - Dissertation [m.dissertationtopic.net]
• 8. Federal Register :: Flubendiamide; Pesticide Tolerances [federalregister.gov]
• 9. researchgate.net [researchgate.net]
• 10. medwinpublishers.com [medwinpublishers.com]
• 11. researchgate.net [researchgate.net]
• 12. peerj.com [peerj.com]
• 13. ars.usda.gov [ars.usda.gov]
• 14. bioone.org [bioone.org]

A Technical Guide to the Chemical Structure and Properties of Flubendiamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a novel insecticide belonging to the chemical class of benzenedicarboxamides, specifically a phthalic acid diamide (B1670390).[1][2] It is the first insecticide of the diamide class to be commercialized.[3] Flubendiamide exhibits high efficacy against a broad spectrum of lepidopteran pests, which are significant threats to various crops like rice, cotton, corn, fruits, and vegetables.[4][5] Its unique mode of action involves the activation of ryanodine (B192298) receptors in insects, which distinguishes it from many conventional insecticides that target the nervous system.[6][7] This document provides an in-depth technical overview of flubendiamide's chemical structure, properties, synthesis, mechanism of action, and analytical methodologies.

Chemical Identity and Structure

The chemical structure of flubendiamide is characterized by three key components: a phthaloyl moiety with an iodine atom at the 3-position, an aromatic amide moiety containing a heptafluoroisopropyl (B10858302) group, and an aliphatic amide moiety with a sulfonylalkyl group.[8][9] This specific combination of substituents is crucial for its high insecticidal activity.[8]

Identifier	Value	Reference
IUPAC Name	N¹-[4-(1,1,1,2,3,3,3-Heptafluoropropan-2-yl)-2-methylphenyl]-3-iodo-N²-[1-(methanesulfonyl)-2-methylpropan-2-yl]benzene-1,2-dicarboxamide	[3]
CAS Name	N²-[1,1-dimethyl-2-(methylsulfonyl)ethyl]-3-iodo-N¹-[2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]phenyl]-1,2-benzenedicarboxamide	[1]
CAS Number	272451-65-7	[10][11][12]
Chemical Formula	C₂₃H₂₂F₇IN₂O₄S	[3][10][11][13]
SMILES	Cc1cc(ccc1NC(=O)c2cccc(c2C(=O)NC(C)(C)CS(=O)(=O)C)I)C(C(F)(F)F)(C(F)(F)F)F	[13]
InChIKey	ZGNITFSDLCMLGI-UHFFFAOYSA-N	[13]

Physicochemical Properties

Flubendiamide is a white crystalline powder.[1][3] Its physicochemical properties are critical for its formulation, application, and environmental fate.

Property	Value	Reference
Molecular Weight	682.39 g/mol	[10][11][13][14]
Melting Point	217.5–220.7 °C	[1][3]
Density	1.659 g/cm³	[3]
Vapor Pressure	< 10⁻⁴ Pa (at 200 °C)	[1]
Water Solubility	0.0003 g/L	[3]
Solubility in Acetone	102 g/L	[3]
Solubility in Methanol	26.0 g/L	[1]
Partition Coefficient (Log P o/w)	4.13 - 4.20 (pH 4-7)	[1]

Synthesis Overview

The synthesis of flubendiamide is a complex process involving the regioselective introduction of its three characteristic substituents onto the phthalic acid backbone. A key intermediate in this process is 3-iodophthalic acid, which can be prepared from 3-nitrophthalic acid via reduction and diazotization reactions. The two distinct amide groups are then introduced in a stepwise manner.[8][15]

Generalized synthetic workflow for flubendiamide.

Mechanism of Action: Ryanodine Receptor Activation

Flubendiamide's insecticidal activity stems from its unique mode of action as a potent and selective agonist of insect ryanodine receptors (RyRs).[6][7] These receptors are intracellular calcium release channels located in the sarcoplasmic reticulum of muscle cells, crucial for muscle contraction.[8] Flubendiamide binds to the RyRs, locking them in an open state.[7][14] This leads to a continuous and uncontrolled release of Ca²⁺ ions from internal stores into the cytoplasm, independent of normal nerve signaling.[8] The resulting depletion of intracellular calcium stores and sustained high cytosolic calcium levels cause rapid cessation of feeding, contractile paralysis, and ultimately, the death of the insect.[4][8]

Signaling pathway of flubendiamide's mode of action.

Metabolic Pathways

Flubendiamide is metabolized in plants, animals, and the environment through several reactions. The primary route of degradation often involves photolysis.[4][16] A major metabolite formed across different systems is flubendiamide-des-iodo, where the iodine atom is removed from the phthalic acid ring.[1][16] Further metabolism can occur through hydroxylation and subsequent oxidation of the methyl group on the aniline (B41778) ring, leading to the formation of benzyl (B1604629) alcohol and benzoic acid derivatives.[16]

Simplified metabolic pathway of flubendiamide.

Experimental Protocols for Analysis

The determination of flubendiamide residues in various matrices is predominantly carried out using High-Performance Liquid Chromatography (HPLC), often coupled with a photodiode array (PDA) or UV detector, or more sensitively with tandem mass spectrometry (LC-MS/MS).[1][17][18]

Principle

The principle involves extracting flubendiamide and its metabolites from a sample matrix, cleaning up the extract to remove interfering substances, and then separating and quantifying the target analytes using a liquid chromatograph.

Sample Preparation Protocol (Generalised for Vegetable Matrix)

A common sample preparation method involves extraction with an organic solvent followed by a cleanup step.[2][17][18]

• Extraction: A homogenized sample (e.g., tomato, cabbage) is extracted with acetonitrile.[2][17]

• Liquid-Liquid Partitioning: The extract is partitioned using a mixture like hexane-ethyl acetate (B1210297) to separate the analyte from water-soluble components.[17][18]

• Cleanup: The resulting organic phase is passed through a cleanup column containing an adsorbent like activated neutral alumina (B75360) or is subjected to dispersive solid-phase extraction (dSPE) with primary secondary amine (PSA) to remove co-extractives such as pigments and fatty acids.[2][17][18]

• Reconstitution: The cleaned extract is evaporated to dryness and reconstituted in a suitable solvent (e.g., acetonitrile) for HPLC analysis.[2]

Experimental workflow for flubendiamide residue analysis.

HPLC Instrumentation and Conditions

The specific parameters for HPLC analysis can be optimized for different matrices and required sensitivity.

Parameter	Typical Value	Reference
Instrument	HPLC with UV or PDA Detector	[18][19]
Column	Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	[18][20]
Mobile Phase	Acetonitrile:Water (e.g., 60:40 or 70:30 v/v)	[18][19][20]
Flow Rate	0.5 - 1.0 mL/min	[2][18]
Detection Wavelength	210 nm, 230 nm, or 235 nm	[2][18][19]
Injection Volume	10 - 20 µL	[2][18]
Retention Time	~7.7 - 10.1 min (Varies with exact conditions)	[2][20]

References

• 1. fao.org [fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Flubendiamide - Wikipedia [en.wikipedia.org]
• 4. medwinpublishers.com [medwinpublishers.com]
• 5. Flubendiamide [chembk.com]
• 6. apps.who.int [apps.who.int]
• 7. researchgate.net [researchgate.net]
• 8. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. scbt.com [scbt.com]
• 12. Flubendiamide | CAS 272451-65-7 | LGC Standards [lgcstandards.com]
• 13. GSRS [precision.fda.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. researchgate.net [researchgate.net]
• 16. fao.org [fao.org]
• 17. Development of an analytical method for analysis of flubendiamide, des-iodo flubendiamide and study of their residue persistence in tomato and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. tandfonline.com [tandfonline.com]
• 19. ppqs.gov.in [ppqs.gov.in]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Discovery and Scientific Journey of Flubendiamide: A Technical Guide

An In-depth Examination of the First Phthalic Acid Diamide (B1670390) Insecticide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Flubendiamide, a potent and selective insecticide, marked a significant advancement in crop protection technology. Its discovery by Nihon Nohyaku Co., Ltd. in 1993, during a herbicide research program, and subsequent joint development with Bayer CropScience, introduced a novel mode of action to the agrochemical market.[1] This technical guide provides a comprehensive overview of the discovery, history, and core scientific principles of flubendiamide, including its synthesis, mode of action on insect ryanodine (B192298) receptors, insecticidal efficacy, and toxicological profile. Detailed experimental protocols and quantitative data are presented to support researchers and professionals in the field.

Discovery and History

The journey of flubendiamide began unexpectedly in 1993 at Nihon Nohyaku, where researchers were initially exploring pyrazinedicarboxamides for herbicidal properties.[1] This research led to the identification of a lead compound with weak insecticidal activity.[2] Through systematic structural modifications and the discovery of more potent substituents, the insecticide flubendiamide was first synthesized in 1998.[3][4] Recognizing its potential, Nihon Nohyaku partnered with Bayer CropScience for its global development and commercialization.[1] Flubendiamide was first registered in Japan in 2007 under the trade name Phoenix.[5] This collaboration brought to market the first-ever phthalic acid diamide insecticide, a new chemical class that offered a unique mode of action for controlling lepidopteran pests.[1][4]

A timeline of key milestones in the history of flubendiamide is presented below:

• 1993: The parent structure of flubendiamide was discovered by Nihon Nohyaku during a herbicide research program on pyrazinedicarboxamides.[1][3]

• 1998: Flubendiamide was first synthesized.[3][4]

• 2007: Flubendiamide was launched in Japan by Nihon Nohyaku under the trade name Phoenix.[5]

• 2010: Patent applications for flubendiamide combinations were filed, indicating ongoing research and development.[6]

• 2024: The patent for flubendiamide is set to expire, opening the door for generic production.[7]

Chemical Synthesis

Flubendiamide, with the chemical name N²-[1,1-dimethyl-2-(methylsulfonyl)ethyl]-3-iodo-N¹-[2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]phenyl]-1,2-benzenedicarboxamide, possesses a unique structure characterized by three key moieties: a phthaloyl group, an aromatic amide, and an aliphatic amide.[3] The synthesis of this complex molecule is a multi-step process.

A general synthetic route involves the following key transformations:

• Introduction of the Iodine Atom: The iodine atom is introduced onto the phthalic acid ring via a Sandmeyer reaction on the corresponding amino phthalic acid.[8]

• Regioselective Amine Introduction: The two different amine groups are introduced in a regioselective manner starting from 3-iodophthalic anhydride (B1165640).[8][9]

• Formation of the Heptafluoroisopropyl (B10858302) Group: The heptafluoroisopropyl group is attached to the aniline (B41778) moiety through a radical reaction of 2-bromo-heptafluoropropane.[8]

• Final Oxidation: The final step involves the oxidation of a thioether intermediate to the corresponding sulfone to yield flubendiamide.[10][11]

Mode of Action: Targeting Insect Ryanodine Receptors

Flubendiamide exerts its insecticidal effect through a novel mode of action, targeting the ryanodine receptors (RyRs) in insects.[12] RyRs are large ion channels located on the sarcoplasmic reticulum of muscle cells and the endoplasmic reticulum of neurons, responsible for regulating the release of intracellular calcium (Ca²⁺) stores.

The signaling pathway of flubendiamide's action is as follows:

• Binding to Ryanodine Receptor: Flubendiamide binds to a specific site on the insect RyR, distinct from the binding sites of other insecticides like ryanodine and caffeine.[13][14][15]

• Activation of the Receptor: This binding locks the RyR in an open conformation, leading to a continuous and uncontrolled release of Ca²⁺ from intracellular stores into the cytoplasm.

• Disruption of Calcium Homeostasis: The massive and sustained increase in cytosolic Ca²⁺ concentration disrupts the normal calcium homeostasis within the muscle and nerve cells.

• Muscle Contraction and Paralysis: The elevated Ca²⁺ levels cause immediate and irreversible contraction of the insect's muscles, leading to a rapid cessation of feeding and paralysis.

• Lethality: The sustained muscle contraction and paralysis ultimately result in the death of the insect.

Insecticidal Spectrum and Efficacy

Flubendiamide is highly effective against a broad spectrum of lepidopteran pests, including many species that have developed resistance to other classes of insecticides. Its primary route of entry is through ingestion.

Pest Species	Common Name	LC₅₀ (mg/L)	Reference
Plutella xylostella	Diamondback Moth	0.040 - 0.247	[16]
Spodoptera exigua	Beet Armyworm	0.211 - 0.761	[16]
Helicoverpa armigera	Cotton Bollworm	0.27	[16]
Ostrinia nubilalis	European Corn Borer	Not specified
Cydia pomonella	Codling Moth	Not specified
Trichoplusia ni	Cabbage Looper	Not specified

Toxicological Profile

Flubendiamide exhibits a favorable toxicological profile for non-target organisms, a key factor in its widespread adoption in integrated pest management (IPM) programs.

Mammalian Toxicity

Flubendiamide has low acute toxicity in mammals.

Species	Test	Result	Reference
Rat	Acute Oral LD₅₀	> 2000 mg/kg bw	[17]
Rat	Acute Dermal LD₅₀	> 2000 mg/kg bw
Rat	28-day Oral Toxicity	NOAEL: 125 mg/kg bw/day	[17][18]
Rat	90-day Oral Toxicity	NOAEL: 200 mg/kg bw/day	[9]

Avian Toxicity

The acute toxicity of flubendiamide to birds is considered to be low.

Species	Test	Result	Reference
Colinus virginianus (Bobwhite Quail)	Acute Oral LD₅₀	> 2000 mg/kg bw	[19]
Anas platyrhynchos (Mallard Duck)	Acute Oral LD₅₀	> 2000 mg/kg bw	[14][15]
Anas platyrhynchos (Mallard Duck)	Reproductive NOAEC	98 mg a.i./kg-diet	[13]
Colinus virginianus (Bobwhite Quail)	Reproductive NOAEC	1059 mg a.i./kg-diet	[13]

Aquatic Toxicity

Flubendiamide and its primary metabolite, des-iodo flubendiamide, can pose a risk to aquatic invertebrates.

Species	Test	Result (µg/L)	Reference
Daphnia magna (Water Flea)	48-hr EC₅₀	162,930
Oncorhynchus mykiss (Rainbow Trout)	96-hr LC₅₀	2,348,110
Lepomis macrochirus (Bluegill Sunfish)	96-hr LC₅₀	6,316,556

Honeybee Toxicity

Flubendiamide is considered to have low toxicity to honeybees.

Test	Result	Reference
Acute Contact LD₅₀	> 10,000 ng/bee	[10]
Acute Oral LD₅₀	Not specified, but considered safe

Experimental Protocols

Laboratory Synthesis of Flubendiamide

The following is a generalized laboratory-scale synthesis protocol based on patent literature. Disclaimer: This protocol is for informational purposes only and should be performed by qualified chemists in a properly equipped laboratory with all necessary safety precautions.

Protocol:

• Synthesis of 3-Iodophthalic Acid: 3-Nitrophthalic acid is reduced to 3-aminophthalic acid. The amino group is then converted to a diazonium salt, which is subsequently displaced by iodine in a Sandmeyer-type reaction to yield 3-iodophthalic acid.[9] This can be performed as a one-pot synthesis.[9]

• Formation of the Diamide: 3-Iodophthalic anhydride is reacted with 2-methyl-4-(perfluoropropan-2-yl)phenylamine to form the first amide bond. The resulting intermediate is then reacted with N²-[1,1-dimethyl-2-(methylthio)ethyl]amine to form the second amide bond, yielding the thioether precursor of flubendiamide.[8]

• Oxidation to Flubendiamide: The thioether precursor is dissolved in a suitable solvent (e.g., ethyl acetate (B1210297) or methanol) and oxidized to the corresponding sulfone (flubendiamide) using an oxidizing agent such as hydrogen peroxide in the presence of a catalyst (e.g., a resin catalyst like Indion-190).[8][10][11] The reaction is typically carried out at an elevated temperature (e.g., 30-60°C) for several hours.[8][10][11] The final product can be purified by recrystallization.[10][11]

Ryanodine Receptor Binding Assay

This protocol outlines a general procedure for a [³H]-ryanodine binding assay to assess the interaction of flubendiamide with insect ryanodine receptors, based on established methods.[12]

Materials:

• Insect muscle tissue (e.g., from thoracic muscles of lepidopteran larvae)

• Homogenization buffer

• Binding buffer

• [³H]-ryanodine (radioligand)

• Flubendiamide test solutions of varying concentrations

• Scintillation cocktail and vials

• Liquid scintillation counter

Procedure:

• Preparation of Sarcoplasmic Reticulum (SR) Vesicles:

  • Dissect and homogenize insect muscle tissue in a cold homogenization buffer.

  • Centrifuge the homogenate at a low speed to remove cellular debris.

  • Centrifuge the resulting supernatant at a high speed to pellet the microsomes (containing SR vesicles).

  • Resuspend the microsomal pellet in a suitable buffer.

• Binding Assay:

  • In a series of tubes, combine the SR vesicle preparation, [³H]-ryanodine, and varying concentrations of flubendiamide in the binding buffer.

  • Include control tubes with no flubendiamide and tubes with a high concentration of unlabeled ryanodine to determine non-specific binding.

  • Incubate the mixture at a specific temperature (e.g., 37°C) for a set period to allow binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through glass fiber filters to separate the SR vesicles (with bound [³H]-ryanodine) from the unbound radioligand.

  • Wash the filters with cold wash buffer to remove any remaining unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with a scintillation cocktail.

  • Measure the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Analyze the data to determine the binding affinity (Kd) and the maximum number of binding sites (Bmax) for flubendiamide.

Acute Oral Toxicity Study in Rats (OECD 423 Guideline)

This protocol provides a general outline for an acute oral toxicity study in rats based on the OECD 423 guideline.[3][6][8]

Objective: To determine the acute oral toxicity of flubendiamide and to classify it according to the Globally Harmonised System (GHS).

Animals: Healthy, young adult rats of a single sex (usually females), nulliparous and not pregnant.

Procedure:

• Dosing: A single dose of flubendiamide is administered to a group of three rats by gavage. The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body weight.

• Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

• Stepwise Procedure:

  • If mortality occurs at the starting dose, the test is repeated with a lower dose.

  • If no mortality occurs, the test is repeated with a higher dose.

  • This stepwise procedure continues until the toxicity class of the substance can be determined.

• Data Collection:

  • Mortality and time of death.

  • Clinical observations (changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern).

  • Body weight changes.

  • Gross necropsy of all animals at the end of the study.

Conclusion

Flubendiamide represents a landmark in insecticide discovery, introducing a new chemical class with a unique mode of action that has become a valuable tool in the management of lepidopteran pests. Its high efficacy against target pests, coupled with a generally favorable toxicological profile for non-target organisms, has solidified its role in modern agriculture. This technical guide has provided a comprehensive overview of the key scientific aspects of flubendiamide, from its serendipitous discovery to its detailed mode of action and toxicological properties. The provided data and experimental protocols are intended to serve as a valuable resource for researchers and professionals dedicated to the ongoing development of safe and effective crop protection solutions.

References

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• 13. OPP Pesticide Ecotoxicity Database [ecotox.ipmcenters.org]
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• 18. Subcellular-membrane characterization of [3H]ryanodine-binding sites in smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Ryanodine binding to sarcoplasmic reticulum membrane; comparison between cardiac and skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]

Flubendiamide's Mode of Action: A Technical Guide

An In-depth Examination of the Molecular Mechanisms of a Potent Insecticide

Flubendiamide, a phthalic acid diamide (B1670390) insecticide, has emerged as a significant tool in pest management due to its novel mode of action and high efficacy against a broad spectrum of lepidopteran pests. This technical guide provides a comprehensive overview of the molecular mechanisms underlying Flubendiamide's insecticidal activity, targeting researchers, scientists, and professionals in drug development. The guide delves into its interaction with the insect ryanodine (B192298) receptor, presenting quantitative data, detailed experimental protocols, and visual representations of the key pathways and workflows.

Core Mechanism: Targeting the Ryanodine Receptor

The primary molecular target of Flubendiamide is the insect ryanodine receptor (RyR), a large ion channel located on the membrane of the sarcoplasmic and endoplasmic reticulum (SR/ER).[1][2] These receptors are critical for regulating the release of intracellular calcium (Ca2+), a process fundamental to muscle contraction and neuronal signaling.[3][4]

Flubendiamide acts as a potent activator of the insect RyR, locking the channel in an open state.[5] This action leads to a sustained and uncontrolled release of Ca2+ from the SR/ER into the cytoplasm. The resulting elevated intracellular Ca2+ concentration causes irreversible muscle contraction, leading to paralysis, cessation of feeding, and ultimately, the death of the insect.[1] A key aspect of Flubendiamide's utility and safety profile is its high selectivity for insect RyRs over their mammalian counterparts, attributed to structural differences in the binding site.[6]

Quantitative Analysis of Flubendiamide Activity

The potency of Flubendiamide has been quantified through various in vitro assays, primarily focusing on its interaction with the ryanodine receptor and its effect on calcium mobilization. The half-maximal effective concentration (EC50) and half-maximal inhibitory concentration (IC50) values are key metrics in these assessments.

Assay Type	Insect/Cell Line	Receptor Type	Compound	EC50 / IC50	Reference
Calcium Release Assay	Mythimna separata SR vesicles	Native RyR	Flubendiamide	0.21 µM (EC50)	[7]
Calcium Release Assay	Mythimna separata SR vesicles	Native RyR	Chlorantraniliprole	0.14 µM (EC50)	[7]
Calcium Release Assay	Mythimna separata SR vesicles	Native RyR	Cyantraniliprole	0.57 µM (EC50)	[7]
Calcium Release Assay	HEK293 cells	Recombinant rRyR1	Flubendiamide	4.5 µM (EC50)	[1]
Calcium Release Assay	HEK293 cells	Recombinant rRyR1	Tetraniliprole	7.6 µM (EC50)	[1]
Calcium Release Assay	Plutella xylostella	Wild-Type PxRyR	Flubendiamide	0.27 µM (EC50)	[6]
Calcium Release Assay	Plutella xylostella	Wild-Type PxRyR	Chlorantraniliprole	0.015 µM (EC50)	[6]
Ryanodine Receptor Inhibition	Mythimna separata SR vesicles	Native RyR	Dantrolene	353.9 µM (IC50)	[7]

Experimental Protocols

Radioligand Binding Assay with [3H]Ryanodine

This assay is used to investigate the binding of Flubendiamide to the ryanodine receptor and its allosteric modulation of ryanodine binding.

Materials:

• Insect muscle microsomes (source of RyR)

• [3H]ryanodine (radioligand)

• Flubendiamide (test compound)

• Binding buffer (e.g., 0.2 M KCl, 10 mM HEPES, pH 7.4, 10 µM Ca2+)

• Unlabeled ryanodine (for determining non-specific binding)

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation counter

Procedure:

• Microsome Preparation: Prepare microsomal fractions from insect muscle tissue (e.g., flight muscles) through differential centrifugation.

• Incubation: In microcentrifuge tubes, combine 50 µg of microsomal protein with 20 nM [3H]ryanodine in the binding buffer.[8] For competition assays, add varying concentrations of Flubendiamide. To determine non-specific binding, add a 1000-fold excess of unlabeled ryanodine to a separate set of tubes.[8]

• Reaction: Incubate the mixture for 1.5 hours at 36°C.[8]

• Filtration: Terminate the binding reaction by rapid vacuum filtration through glass fiber filters pre-soaked in a solution like 2% polyethyleneimine (PEI). This separates the bound from the free radioligand.

• Washing: Wash the filters rapidly with ice-cold wash buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials with a suitable scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Analyze the data using non-linear regression to determine binding parameters such as Kd and Bmax, or IC50 in competition assays.

Intracellular Calcium Imaging with Fluo-4 AM

This method allows for the real-time visualization and quantification of changes in intracellular calcium concentration in response to Flubendiamide.

Materials:

• Insect neurons or cell lines expressing insect RyR

• Fluo-4 AM (calcium indicator dye)

• Pluronic F-127

• Physiological saline solution (e.g., Hank's Balanced Salt Solution, HBSS)

• Flubendiamide solution

• Fluorescence microscope with an appropriate filter set for Fluo-4 (excitation ~494 nm, emission ~516 nm)

• Image analysis software

Procedure:

• Cell Preparation: Culture insect neurons or RyR-expressing cells on glass coverslips suitable for microscopy.

• Dye Loading: Prepare a loading solution containing 1-5 µM Fluo-4 AM and 0.02% Pluronic F-127 in physiological saline.[9] Remove the culture medium from the cells and incubate them in the Fluo-4 AM loading solution for 30-60 minutes at 37°C.[9]

• Washing: After incubation, wash the cells with fresh physiological saline to remove excess dye.

• Baseline Measurement: Mount the coverslip on the microscope stage and acquire a baseline fluorescence image before applying the test compound.

• Compound Application: Perfuse the cells with a solution containing the desired concentration of Flubendiamide.

• Image Acquisition: Continuously record fluorescence images at regular intervals to capture the change in intracellular calcium concentration over time. An increase in fluorescence intensity indicates a rise in intracellular calcium.

• Data Analysis: Use image analysis software to measure the fluorescence intensity of individual cells or regions of interest over time. Express the change in fluorescence as a ratio (F/F0), where F is the fluorescence at a given time point and F0 is the baseline fluorescence.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway of Flubendiamide's action and a typical experimental workflow for its characterization.

Flubendiamide's primary signaling pathway.

A typical experimental workflow for characterizing Flubendiamide's mode of action.

Conclusion

Flubendiamide's mode of action is centered on its specific and potent activation of insect ryanodine receptors, leading to a fatal disruption of intracellular calcium homeostasis. This targeted mechanism provides excellent insecticidal efficacy against key lepidopteran pests while maintaining a favorable safety profile for non-target organisms. The experimental approaches detailed in this guide, including radioligand binding assays and calcium imaging, are fundamental to understanding and further exploring the molecular interactions of Flubendiamide and developing new insect control agents with similar modes of action. The continued study of the structural biology of the insect RyR, particularly through techniques like cryo-electron microscopy, will undoubtedly provide even greater insight into the precise binding interactions and the basis for its remarkable selectivity.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. Cryo-EM structures of ryanodine receptors and diamide insecticides reveal the mechanisms of selectivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Ryanodine Receptors: Structure, Expression, Molecular Details, and Function in Calcium Release - PMC [pmc.ncbi.nlm.nih.gov]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. mdpi.com [mdpi.com]
• 7. Establishment and evaluation of targeted molecular screening model for the ryanodine receptor or sarco/endoplasmic reticulum calcium ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]

An In-depth Technical Guide to the Synthesis of Flubendiamide

Introduction

Flubendiamide is a novel insecticide belonging to the phthalic acid diamide (B1670390) class. It is distinguished by its unique mode of action, activating ryanodine-sensitive intracellular calcium release channels in insects, which leads to uncontrolled muscle contraction and cessation of feeding.[1] The chemical structure of Flubendiamide is characterized by three key moieties: a substituted phthaloyl group, an aromatic amide (anilide) group, and an aliphatic amide group.[2][3] This complex structure necessitates a multi-step synthesis process, which presents significant challenges, particularly in achieving regioselective introduction of the different substituents.[2]

This guide provides a detailed overview of a common synthesis pathway for Flubendiamide, outlining the key reactions, intermediates, and experimental considerations for researchers and professionals in chemical synthesis and drug development.

Core Synthesis Pathway

The synthesis of Flubendiamide is a convergent process, primarily involving the preparation of two key intermediates which are then coupled in the final steps. The main fragments are:

• The Phthalic Acid Moiety: A substituted 3-iodophthalamic acid derivative.

• The Aniline (B41778) Moiety: A complex aniline, 2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]aniline.

The overall pathway can be visualized as follows:

Caption: Convergent synthesis pathway for Flubendiamide.

Detailed Synthesis Stages & Experimental Protocols

Stage 1: Preparation of the Phthalic Acid Moiety

The synthesis begins with a commercially available starting material, 3-nitrophthalic acid, and proceeds through several key transformations to build the required substituted phthalamic acid.

Step 1.1: Synthesis of 3-Iodophthalic Acid/Anhydride

This is a critical step that introduces the iodine substituent.

• Reaction: 3-Nitrophthalic acid is first reduced to 3-aminophthalic acid. This amino derivative then undergoes a Sandmeyer reaction—diazotization followed by reaction with an iodide salt—to yield 3-iodophthalic acid.[2][4] Subsequent dehydration (e.g., by heating with acetic anhydride) yields the reactive 3-iodophthalic anhydride.[2]

• Protocol: One-Pot Synthesis of 3-Iodophthalic Acid

  • Reduction: 3-Nitrophthalic acid is reduced to 3-aminophthalic acid. While various reducing agents can be used, a common industrial method involves catalytic hydrogenation.

  • Diazotization & Iodination (Sandmeyer Reaction): Without isolating the amino intermediate, the reaction mixture is treated with sodium nitrite (B80452) (NaNO₂) under acidic conditions (e.g., H₂SO₄) at low temperatures (0-5 °C) to form the diazonium salt.[3]

  • A solution of potassium iodide (KI) is then added to the diazonium salt solution, and the mixture is warmed to allow for the substitution reaction to proceed, replacing the diazonium group with iodine.[3]

  • The crude 3-iodophthalic acid product is then isolated, for example, by filtration. This one-pot method is efficient and suitable for industrial production.[4]

Step 1.2: Synthesis of the Phthalamic Acid Intermediate

• Reaction: 3-Iodophthalic anhydride is reacted regioselectively with the aliphatic amine, N,N-dimethyl-2-(methylsulfonyl)ethanamine. The reaction involves the nucleophilic attack of the amine on one of the carbonyl carbons of the anhydride ring, leading to its opening and the formation of a phthalamic acid (a mono-amide, mono-carboxylic acid).[2] The regioselectivity is crucial, favoring the attack at the carbonyl group that is less sterically hindered by the iodine atom.

• Protocol:

  • Dissolve 3-iodophthalic anhydride in a suitable aprotic solvent (e.g., dichloromethane (B109758) or THF).

  • Cool the solution in an ice bath.

  • Add the aliphatic amine dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir for several hours until completion (monitored by TLC or LC-MS).

  • The phthalamic acid product is typically isolated by precipitation or solvent evaporation.

Stage 2: Preparation of the Aniline Moiety

The synthesis of 2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]aniline is a key challenge due to the complex fluorinated side chain.

• Reaction: The heptafluoroisopropyl group is typically introduced onto a substituted aniline precursor via a radical reaction.[3][5] This often involves reacting a suitable aniline derivative with a source of the heptafluoroisopropyl radical, such as 2-bromo-heptafluoropropane, in the presence of a radical initiator.

• Protocol (General Outline):

  • A solution of the starting aniline (e.g., 4-bromo-2-methylaniline) and a radical initiator (e.g., AIBN or a peroxide) in a suitable solvent is prepared.

  • 2-Bromo-heptafluoropropane is added.

  • The reaction mixture is heated to initiate the radical chain reaction.

  • The reaction is maintained at temperature for several hours.

  • Work-up involves quenching the reaction, extraction, and purification by chromatography to isolate the desired fluorinated aniline intermediate.

Stage 3: Final Coupling and Completion

• Reaction: The phthalamic acid intermediate from Stage 1 is first cyclized to a more reactive isoimide intermediate by treatment with a dehydrating agent (e.g., a carbodiimide).[2] This isoimide then readily reacts with the aniline moiety prepared in Stage 2. This coupling forms the second amide bond, yielding the Flubendiamide precursor.[2] A final oxidation step may be required depending on the specific thioalkylamine used in Step 1.2.[2]

• Protocol:

  • Isoimide Formation: The phthalamic acid intermediate is dissolved in an anhydrous aprotic solvent. A dehydrating agent is added, and the mixture is stirred at room temperature to form the isoimide.

  • Coupling: The fluorinated aniline intermediate is added to the solution containing the isoimide.

  • The reaction is stirred, often at a slightly elevated temperature, to facilitate the amide bond formation.

  • Upon completion, the reaction mixture is worked up through extraction and washing.

  • The crude product is purified, typically by recrystallization or column chromatography, to yield pure Flubendiamide.

Quantitative Data Summary

The efficiency of the synthesis is highly dependent on the specific conditions and reagents used. The following table summarizes representative yields for key steps as reported in process development studies.

Step	Reactants	Product	Reported Yield	Purity	Reference
Iodination of Phthalic Acid	3-Nitrophthalic Acid	3-Iodophthalic Acid	89.5%	≥ 98.0%	[4]
Reduction of Precursor (Aniline Moiety)	Nitro-precursor, Hydrazine Hydrate, FeO(OH)/C	Amino-precursor (ADMA)	98%	Not specified	[4]
Final Coupling & Oxidation	Phthalamic acid and Aniline intermediates	Flubendiamide	Variable	High	[2]

Note: Yields can vary significantly based on reaction scale, purity of starting materials, and specific catalysts or reagents employed. The data presented are for illustrative purposes based on available literature.

References

• 1. fao.org [fao.org]
• 2. medwinpublisher.org [medwinpublisher.org]
• 3. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies on the Synthetic Process of Flubendiamine - Dissertation [m.dissertationtopic.net]
• 5. researchgate.net [researchgate.net]

Flubendiamide: A Technical Guide to its Molecular Characteristics and Mode of Action

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core molecular and physicochemical properties of flubendiamide, a potent insecticide. The document details its molecular weight, chemical characteristics, and the experimental protocols utilized for their determination. Furthermore, it elucidates the compound's mechanism of action through a detailed signaling pathway.

Core Molecular and Physicochemical Properties

Flubendiamide is a synthetic insecticide belonging to the diamide (B1670390) class. Its chemical and physical properties are crucial for understanding its environmental fate, biological activity, and for the development of analytical methods.

Molecular and Chemical Identity

Property	Value	Source(s)
Molecular Weight	682.39 g/mol	[1][2][3][4][5][6]
Molecular Formula	C23H22F7IN2O4S	[1][4][5][6]
IUPAC Name	N²-[1,1-Dimethyl-2-(methylsulfonyl)ethyl]-3-iodo-N¹-{2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]phenyl}-1,2-benzenedicarboxamide	[5]
CAS Number	272451-65-7	[1][6][7]
Appearance	White crystalline powder	[2]

Physicochemical Data

Property	Value	Source(s)
Melting Point	217.5–220.7 °C	[2]
Density	1.659 g/cm³	[2]
Water Solubility	0.0003 g/L	[2]
Solubility in Acetone	102 g/L	[2]

Experimental Protocols

The determination of flubendiamide's molecular weight and its quantification in various matrices are primarily achieved through mass spectrometry, often coupled with liquid chromatography.

Determination of Molecular Weight by Mass Spectrometry

Objective: To accurately determine the molecular weight of flubendiamide.

Methodology: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a standard and highly accurate method for determining the molecular weight of compounds like flubendiamide.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Mass Spectrometer (e.g., Quadrupole Time-of-Flight, Triple Quadrupole)

• Electrospray Ionization (ESI) source

Procedure:

• Standard Preparation: A standard solution of flubendiamide of known concentration is prepared in a suitable solvent, such as acetonitrile (B52724).

• Chromatographic Separation: The flubendiamide standard is injected into the HPLC system. A C18 column is typically used for separation. The mobile phase often consists of a gradient of acetonitrile and water.

• Ionization: The eluent from the HPLC is introduced into the ESI source of the mass spectrometer. ESI generates charged droplets, and as the solvent evaporates, it produces protonated molecules [M+H]⁺ or other adducts of flubendiamide.

• Mass Analysis: The ions are guided into the mass analyzer. In full-scan mode, the mass-to-charge ratio (m/z) of the intact molecule is measured, providing the molecular weight. For flubendiamide, a prominent ion corresponding to its molecular weight would be observed.

• Tandem Mass Spectrometry (MS/MS): For structural confirmation, the precursor ion (the protonated molecule) is selected and subjected to collision-induced dissociation (CID). This process fragments the molecule, and the resulting fragment ions are analyzed. The fragmentation pattern provides a unique fingerprint of the molecule. Common fragment ions for flubendiamide have been reported.[5]

Mode of Action: Signaling Pathway

Flubendiamide exerts its insecticidal effect by targeting the ryanodine (B192298) receptors (RyRs) in insect muscle cells. This leads to an uncontrolled release of intracellular calcium, causing muscle contraction, paralysis, and ultimately, death of the insect.

Caption: Signaling pathway of flubendiamide's mode of action.

Experimental Workflow: Flubendiamide Analysis

The analysis of flubendiamide from various matrices, such as environmental or biological samples, follows a standardized workflow to ensure accurate quantification.

Caption: General workflow for the analysis of flubendiamide.

References

• 1. researchgate.net [researchgate.net]
• 2. uvadoc.uva.es [uvadoc.uva.es]
• 3. researchgate.net [researchgate.net]
• 4. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. rroij.com [rroij.com]
• 7. fao.org [fao.org]

A Comprehensive Technical Guide to the Physical and Chemical Properties of Flubendiamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a novel insecticide belonging to the class of phthalic acid diamides. It exhibits potent and selective activity against a range of lepidopteran pests, making it a valuable tool in modern agriculture. Its unique mode of action, targeting the insect ryanodine (B192298) receptor, distinguishes it from many other classes of insecticides. This technical guide provides an in-depth overview of the core physical and chemical properties of flubendiamide, complete with experimental methodologies and visual representations of its mechanism of action and metabolic pathways.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of flubendiamide are summarized in the tables below. This data is essential for understanding its environmental fate, behavior in biological systems, and for the development of new formulations.

Table 1: General and Physicochemical Properties of Flubendiamide

Property	Value	Reference(s)
Molecular Formula	C₂₃H₂₂F₇IN₂O₄S	[1]
Molecular Weight	682.39 g/mol	[1]
CAS Registry Number	272451-65-7	[2]
Appearance	White crystalline powder	[3]
Melting Point	217.5–220.7 °C	[3]
Density	1.659 g/cm³	[3]
Vapor Pressure	<1 x 10⁻⁴ Pa at 25 °C	[4]
Water Solubility	29.9 µg/L at 20 °C	[5]
Octanol-Water Partition Coefficient (Log Kₒw)	4.2 at 25 °C	[2]
Dissociation Constant (pKa)	Does not dissociate	[6]

Table 2: Solubility of Flubendiamide in Organic Solvents at 20 °C

Solvent	Solubility (g/L)	Reference(s)
Acetone	102	[6]
Ethyl acetate	29.4	[6]
Methanol	26.0	[6]
1,2-Dichloroethane	8.12	[6]
p-Xylene	0.488	[6]
n-Heptane	0.000835	[6]

Table 3: Stability of Flubendiamide

Condition	Stability/Half-life	Reference(s)
Hydrolysis	Stable at pH 4, 7, and 9	[7]
Aqueous Photolysis Half-life	5.5 days (distilled water), 4.3 days (natural water)	[8]
Soil Photodegradation Half-life	11.6 days	[2]
Aerobic Soil Metabolism	Stable (<5% dissipation at 371 days)	[9]
Anaerobic Aquatic Half-life	365 days	[2]

Experimental Protocols

The determination of the physicochemical properties of active ingredients like flubendiamide is guided by internationally recognized protocols, primarily the OECD Guidelines for the Testing of Chemicals. These standardized methods ensure data quality and comparability across different laboratories and regulatory bodies. Below are summaries of the methodologies for key experiments.

Melting Point Determination (OECD Guideline 102)

The melting point is a fundamental property for substance identification and purity assessment. Several methods are described in this guideline, with the capillary method being the most common.

• Principle: A small, finely powdered sample of the substance is packed into a capillary tube and heated at a controlled rate. The temperatures at which melting begins and is complete are recorded to define the melting range.

• Apparatus:

  • Capillary tubes

  • Heating bath (e.g., oil bath or metal block)

  • Calibrated thermometer or digital temperature sensor

  • Magnifying lens for observation

• Procedure Outline:

  • A small amount of the dry, powdered flubendiamide is introduced into a capillary tube, which is then sealed at one end.

  • The capillary tube is placed in the heating apparatus.

  • The temperature is raised at a steady, controlled rate.

  • The sample is observed, and the temperature at which the first sign of liquid appears and the temperature at which all solid has melted are recorded.

  • For unknown substances, a preliminary rapid heating can be performed to determine an approximate melting point, followed by a more precise measurement with a slower heating rate.

Water Solubility Determination (OECD Guideline 105)

Water solubility is a critical parameter for predicting the environmental fate and bioavailability of a substance. This guideline outlines two primary methods depending on the expected solubility.

• Column Elution Method (for solubilities < 10 mg/L):

  • Principle: A column is packed with an inert carrier material coated with the test substance. Water is passed through the column at a slow, constant rate, and the concentration of the substance in the eluate is measured over time until a plateau is reached, representing the saturation concentration.

  • Procedure Outline:

    • An inert carrier material (e.g., glass beads, silica (B1680970) gel) is coated with an excess of flubendiamide.

    • The coated material is packed into a column.

    • Water is pumped through the column at a controlled flow rate and temperature.

    • Fractions of the eluate are collected and analyzed for flubendiamide concentration using a suitable analytical method (e.g., HPLC).

    • The concentration is plotted against time, and the plateau of this curve gives the water solubility.

• Flask Method (for solubilities > 10 mg/L):

  • Principle: An excess amount of the test substance is stirred in water at a constant temperature for a sufficient time to reach equilibrium. The concentration of the substance in the aqueous phase is then determined after separating the undissolved solid.

  • Procedure Outline:

    • An excess of flubendiamide is added to a flask containing a known volume of water.

    • The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

    • The mixture is allowed to settle, and the undissolved flubendiamide is separated from the aqueous phase by centrifugation or filtration.

    • The concentration of flubendiamide in the clear aqueous phase is determined by a suitable analytical method.

Vapor Pressure Determination (OECD Guideline 104)

Vapor pressure is a measure of a substance's tendency to volatilize and is crucial for assessing potential inhalation exposure and atmospheric transport. The guideline includes several methods applicable to different vapor pressure ranges.

• Dynamic Method (Cottrell's Method):

  • Principle: The boiling temperature of the substance is measured at various controlled pressures. The vapor pressure at a given temperature can then be determined from the boiling point-pressure relationship.

• Static Method:

  • Principle: The substance is placed in a thermostated, evacuated container connected to a pressure measuring device. The pressure of the vapor in equilibrium with the substance is measured at a constant temperature.

• Effusion Method (Knudsen Effusion):

  • Principle: This method is suitable for low vapor pressures. The rate of mass loss of the substance effusing through a small orifice in a Knudsen cell into a vacuum is measured. The vapor pressure is then calculated from this rate.

Octanol-Water Partition Coefficient (Log Kₒw) Determination (OECD Guideline 107)

The octanol-water partition coefficient is a key parameter in predicting the environmental partitioning and bioaccumulation potential of a substance.

• Shake Flask Method:

  • Principle: A small amount of the test substance is dissolved in a mixture of n-octanol and water. The mixture is shaken until equilibrium is reached, and then the concentration of the substance in both the n-octanol and water phases is determined. The partition coefficient is the ratio of these concentrations.

  • Procedure Outline:

    • n-Octanol and water are mutually saturated before the experiment.

    • A known amount of flubendiamide is dissolved in either the n-octanol or water phase.

    • The two phases are placed in a vessel and shaken vigorously for a set period to allow for partitioning.

    • The mixture is then centrifuged to ensure complete separation of the two phases.

    • The concentration of flubendiamide in both the n-octanol and water layers is measured using an appropriate analytical technique.

    • The partition coefficient (Kₒw) is calculated as the concentration in n-octanol divided by the concentration in water. The result is typically expressed as its base-10 logarithm (Log Kₒw).

Signaling Pathway and Metabolism

Mode of Action: Ryanodine Receptor Activation

Flubendiamide's insecticidal activity stems from its specific action on the ryanodine receptor (RyR), a calcium channel located in the sarcoplasmic reticulum of insect muscle cells.[2][10] It acts as a potent activator of this receptor, leading to an uncontrolled release of intracellular calcium stores.[7] This sustained calcium release disrupts normal muscle function, causing rapid cessation of feeding, paralysis, and ultimately, the death of the insect.[2] The high selectivity of flubendiamide for insect RyRs over their mammalian counterparts contributes to its favorable safety profile for non-target organisms.[7]

Caption: Flubendiamide's mode of action via ryanodine receptor activation.

Metabolic Pathway of Flubendiamide

The metabolism of flubendiamide has been studied in various organisms, including insects and mammals. The primary metabolic transformations involve oxidation and hydrolysis. In male rats, mice, dogs, and humans, metabolism primarily occurs through the oxidation of the methyl groups on the aniline (B41778) ring and the alkyl bridge, leading to the formation of alcohol and carboxylic acid derivatives. In female rats, a different pathway involving direct conjugation with glutathione (B108866) is more prominent. In plants, metabolism can involve des-iodination and hydroxylation.

Caption: Major metabolic pathways of flubendiamide.

References

• 1. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 2. researchgate.net [researchgate.net]
• 3. OECD test n°104: Vapour pressure - Analytice [analytice.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. laboratuar.com [laboratuar.com]
• 6. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New and selective ryanodine receptor activators for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. oecd.org [oecd.org]
• 9. medwinpublishers.com [medwinpublishers.com]
• 10. fao.org [fao.org]

Flubendiamide's Mechanism of Action on Ryanodine Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Flubendiamide, a potent insecticide, exerts its effects by selectively targeting insect ryanodine (B192298) receptors (RyRs), the primary channels responsible for calcium release from intracellular stores in muscle cells. This targeted action leads to uncontrolled depletion of internal calcium, resulting in muscle contraction, paralysis, and ultimately, the death of the insect. This technical guide provides a comprehensive overview of the molecular mechanism of flubendiamide's action on RyRs, detailing its binding site, allosteric interactions, and the basis of its remarkable selectivity. We present a synthesis of quantitative data from key studies, detailed experimental protocols for investigating flubendiamide-RyR interactions, and visual representations of the relevant signaling pathways and experimental workflows.

Introduction

Flubendiamide belongs to the phthalic acid diamide (B1670390) class of insecticides and was the first of its kind to be commercialized.[1][2] Its novel mode of action, specifically targeting insect RyRs, provides a crucial tool for managing pests, particularly lepidopteran species, that have developed resistance to other insecticide classes.[3][4][5] The high insecticidal efficacy of flubendiamide is coupled with a favorable safety profile for mammals, a consequence of its high selectivity for insect RyRs over their mammalian counterparts.[6][7] Understanding the intricate details of its mechanism of action is paramount for the development of new, even more effective and selective insecticides, and for managing the emergence of resistance.

The Target: Ryanodine Receptors

Ryanodine receptors are large, tetrameric calcium channels located on the membrane of the sarcoplasmic and endoplasmic reticulum in muscle and other excitable cells.[1][5] They play a critical role in excitation-contraction coupling by releasing stored calcium ions into the cytoplasm upon cellular stimulation, which in turn triggers muscle contraction.[1][8] While mammals express three distinct RyR isoforms (RyR1-3), insects possess only a single isoform.[1] This difference, along with specific amino acid variations, forms the basis for the selective action of insecticides like flubendiamide.

Mechanism of Action of Flubendiamide

Flubendiamide acts as a potent activator of insect RyRs.[7] Unlike the natural ligand ryanodine, which can have both activating and inhibitory effects, flubendiamide locks the receptor in a persistently open state, leading to an uncontrolled and sustained release of calcium from the sarcoplasmic reticulum.[3][7] This depletion of the internal calcium store disrupts normal muscle function, causing the characteristic symptoms of flubendiamide poisoning: rapid feeding cessation, muscle paralysis, and death.[3][5]

Binding Site and Molecular Interactions

Cryo-electron microscopy (cryo-EM) studies have revealed that flubendiamide binds within the transmembrane domain of the insect RyR.[1] This binding site is distinct from the binding site of ryanodine.[9] Photoaffinity labeling studies have more specifically localized the interaction to a region encompassing amino acids 4111-5084 in the silkworm RyR.[10][11] Further research has identified key amino acid residues within this transmembrane region that are crucial for flubendiamide sensitivity.[6] Site-directed mutagenesis and studies on resistant insect strains have highlighted the importance of specific residues, where mutations can significantly reduce the efficacy of flubendiamide.[6][12][13] For instance, the G4946E and I4790M mutations in the diamondback moth, Plutella xylostella, are well-documented to confer resistance to diamide insecticides.[12][13][14]

Interestingly, while the primary binding site is in the transmembrane domain, the N-terminal region of the RyR (specifically residues 183-290) is also essential for flubendiamide-induced channel activation, suggesting a complex intramolecular communication for channel gating.[10][11]

Allosteric Modulation

The interaction of flubendiamide with the RyR is not isolated. Radioligand binding studies have demonstrated that the binding sites for flubendiamide, anthranilic diamides (like chlorantraniliprole), and ryanodine are allosterically coupled.[9][15][16] This means that the binding of one ligand can influence the binding affinity of the others. For example, in house fly muscle membranes, flubendiamide was found to promote the binding of chlorantraniliprole, indicating that these two classes of diamides bind to distinct but interacting sites.[9] This complex interplay of different ligand binding sites offers multiple avenues for modulating RyR activity.

dot

Caption: Allosteric interactions between different ligand binding sites on the ryanodine receptor.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the interaction of flubendiamide with ryanodine receptors.

Table 1: Potency of Diamide Insecticides on Ryanodine Receptors

Compound	Receptor Source	Assay Type	EC50 / IC50	Reference
Flubendiamide	Rabbit RyR1	Fluorescence-based Ca2+ release	4.5 µM	[1]
Tetraniliprole	Rabbit RyR1	Fluorescence-based Ca2+ release	7.6 µM	[1]
Chlorantraniliprole	Mammalian WT-RyR1	[3H]Ryanodine binding	>100 nM (negligible influence)	[8]
Flubendiamide	Mammalian WT-RyR1	[3H]Ryanodine binding	>100 nM (negligible influence)	[8]

Table 2: Resistance Ratios to Flubendiamide in Resistant Insect Strains

Insect Species	Strain	Resistance Ratio	Associated Mutation	Reference
Plutella xylostella	Sudlon	1300	G4946E	[14]
Plutella xylostella	ZC	1779.24	G4946E	[12]
Plutella xylostella	BY	24.24	G4946E	[12]
Plutella xylostella	Lab-selected (R)	40.72	G4946E	[12]
Drosophila melanogaster	Genome modified	91.3	G4946V	[13]
Drosophila melanogaster	Naturally occurring	15.3	I4790M	[13]

Experimental Protocols

Radioligand Binding Assays

These assays are crucial for determining the binding affinity of flubendiamide to the RyR and for studying the allosteric interactions with other ligands.

Objective: To measure the specific binding of a radiolabeled ligand (e.g., [3H]ryanodine or a radiolabeled diamide) to RyRs in the presence and absence of flubendiamide.

Materials:

• Microsomal membrane preparations enriched in RyRs from insect or mammalian muscle tissue.[8][17]

• Radiolabeled ligand (e.g., [3H]ryanodine).[8]

• Unlabeled flubendiamide and other test compounds.

• Binding buffer (e.g., 250 mM KCl, 15 mM NaCl, 20 mM HEPES, pH 7.4).[8]

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the microsomal membranes with the radiolabeled ligand at a fixed concentration.

• Add varying concentrations of unlabeled flubendiamide to compete for binding or to assess allosteric effects.

• Incubate the mixture at a specific temperature and for a set duration to reach equilibrium (e.g., 37°C for 3 hours).[8]

• Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold buffer to remove non-specifically bound ligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding (measured in the presence of a large excess of unlabeled ligand) from total binding.

dot

Caption: Workflow for a typical radioligand binding assay to study flubendiamide-RyR interaction.

Calcium Imaging Assays

Calcium imaging allows for the direct visualization of flubendiamide's effect on calcium release from intracellular stores in living cells.

Objective: To measure changes in intracellular calcium concentration in response to flubendiamide application.

Materials:

• HEK293 cells or other suitable cell lines expressing the RyR of interest.[10][11]

• Fluorescent calcium indicator dye (e.g., Fura-2 AM, Cal-520).[18][19][20]

• Flubendiamide and other test compounds.

• Fluorescence microscope equipped for live-cell imaging.

Procedure:

• Culture the cells expressing the target RyR on glass coverslips.

• Load the cells with a calcium indicator dye by incubation. The acetoxymethyl (AM) ester form of the dye allows it to cross the cell membrane.[20]

• Wash the cells to remove excess dye.

• Mount the coverslip on the microscope stage in a perfusion chamber.

• Record baseline fluorescence.

• Apply flubendiamide to the cells via the perfusion system.

• Record the changes in fluorescence intensity over time. An increase in fluorescence typically corresponds to an increase in intracellular calcium.

• Analyze the fluorescence data to quantify the kinetics and magnitude of the calcium release.

dot

Caption: Workflow for a calcium imaging experiment to assess flubendiamide's effect on RyR activity.

Single-Channel Electrophysiology (Planar Lipid Bilayer)

This technique provides the highest resolution for studying the effect of flubendiamide on the gating properties of a single RyR channel.

Objective: To directly measure the opening and closing of a single RyR channel in the presence of flubendiamide.

Materials:

• Purified RyR protein.

• Artificial planar lipid bilayer apparatus.

• Electrophysiology recording setup (amplifier, data acquisition system).

• Solutions mimicking cytoplasmic and luminal conditions.

• Flubendiamide.

Procedure:

• Form a planar lipid bilayer across a small aperture separating two chambers (cis and trans).

• Incorporate purified RyR channels into the bilayer from a microsomal preparation.

• Establish a voltage clamp across the bilayer and record single-channel currents.

• After obtaining a stable baseline recording of channel activity, add flubendiamide to the cis (cytoplasmic) chamber.

• Record the changes in channel open probability, conductance, and open/closed times.

• Analyze the single-channel data to determine the precise effects of flubendiamide on RyR gating.[21]

Signaling Pathway

The binding of flubendiamide to the insect ryanodine receptor initiates a signaling cascade that culminates in muscle paralysis.

dot

Caption: Signaling pathway initiated by flubendiamide binding to the insect ryanodine receptor.

Conclusion

Flubendiamide's mechanism of action is a testament to the power of targeting species-specific differences in essential proteins for the development of effective and selective pesticides. Its interaction with a distinct site on the insect ryanodine receptor, leading to irreversible channel opening and subsequent muscle paralysis, is a well-characterized process. The detailed understanding of its binding site, allosteric regulation, and the molecular basis of resistance provides a solid foundation for the rational design of next-generation insecticides. The experimental protocols outlined in this guide serve as a practical resource for researchers aiming to further unravel the complexities of RyR pharmacology and to develop novel strategies for insect pest management.

References

• 1. Cryo-EM structures of ryanodine receptors and diamide insecticides reveal the mechanisms of selectivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Insecticide - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of Chlorantraniliprole and Flubendiamide Activity Toward Wild-Type and Malignant Hyperthermia-Susceptible Ryanodine Receptors and Heat Stress Intolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Flubendiamide resistance and Bi-PASA detection of ryanodine receptor G4946E mutation in the diamondback moth (Plutella xylostella L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Rapid selection for resistance to diamide insecticides in Plutella xylostella via specific amino acid polymorphisms in the ryanodine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Insect ryanodine receptor: distinct but coupled insecticide binding sites for [N-C(3)H(3)]chlorantraniliprole, flubendiamide, and [(3)H]ryanodine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Insect Ryanodine Receptor: Distinct But Coupled Insecticide Binding Sites for [N-C3H3]Chlorantraniliprole, Flubendiamide, and [3H]Ryanodine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A highly sensitive fluorescent indicator dye for calcium imaging of neural activity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. youtube.com [youtube.com]
• 21. api.repository.cam.ac.uk [api.repository.cam.ac.uk]

An In-depth Technical Guide on the Toxicological Profile of Flubendiamide

Introduction

Flubendiamide is a novel insecticide belonging to the chemical class of phthalic acid diamides.[1] Its chemical name is 3-iodo-N'-(2-mesyl-1,1-dimethylethyl)-N-{4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-o-tolyl}phthalamide.[2] It is utilized to control a broad spectrum of lepidopteran pests in a wide variety of crops.[3][4] Flubendiamide exhibits a unique mode of action, providing effective larval control as an orally ingested toxicant.[3] This technical guide provides a comprehensive overview of the toxicological profile of flubendiamide, intended for researchers, scientists, and drug development professionals.

Mechanism of Action

Flubendiamide's insecticidal activity stems from its ability to activate ryanodine-sensitive intracellular calcium release channels (Ryanodine Receptors or RyRs) in insects.[3][5] This activation leads to an uncontrolled release of calcium from the sarcoplasmic reticulum of muscle cells, causing muscle paralysis and ultimately, the death of the insect.[6][7][8] Flubendiamide demonstrates high specificity for insect RyRs and does not bind to mammalian type 1, 2, and 3 ryanodine (B192298) receptors, which contributes to its low acute toxicity in mammals.[2][4]

Figure 1: Mode of action of flubendiamide on insect ryanodine receptors.

Toxicokinetics and Metabolism

Following oral administration in rats, flubendiamide is slowly and incompletely absorbed, with about 23-34% of the radiolabel absorbed after a single low dose (2 mg/kg bw).[2][9] Peak plasma concentrations are reached within 6-12 hours.[2][9] The absorption appears to be saturated at high doses.[9] Flubendiamide is widely distributed in the body, with the highest concentrations found in the liver, adrenal glands, fat, and kidneys.[2][9]

Significant sex-dependent differences in metabolism and accumulation have been observed in rats.[2][9] Male rats metabolize flubendiamide more efficiently, primarily through oxidation, while female rats have a very limited capacity for this metabolic pathway.[2][9] Consequently, female rats show a higher potential for accumulation.[2][9] Excretion occurs predominantly via feces.[2][6]

The primary metabolites include flubendiamide-benzyl alcohol and flubendiamide-benzoic acid.[9] Another metabolite, flubendiamide-iodophthalimide (A-14), has been identified in the fat of rats.[9][10]

References

• 1. jistox.in [jistox.in]
• 2. fao.org [fao.org]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. Scimplify Blogs | What are Flubendiamide’s uses and side effects? [scimplify.com]
• 5. researchgate.net [researchgate.net]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. apps.who.int [apps.who.int]
• 10. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]

Flubendiamide: A Comprehensive Technical Guide to its Environmental Fate and Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a novel insecticide belonging to the phthalic acid diamide (B1670390) class, effective against a broad spectrum of lepidopteran pests.[1][2] Its unique mode of action targets the ryanodine (B192298) receptors in insects, leading to the disruption of calcium ion balance and muscle contraction, ultimately causing cessation of feeding and death.[1][2][3] This technical guide provides an in-depth analysis of the environmental fate and degradation of flubendiamide, compiling key data on its persistence, mobility, and transformation in various environmental compartments. The information is presented to aid researchers, scientists, and professionals in understanding its environmental behavior and in developing robust analytical methodologies.

Physicochemical Properties

Flubendiamide is a white crystalline powder with low water solubility and a high octanol-water partition coefficient, suggesting a potential for bioaccumulation in fatty tissues.[4] Its low vapor pressure indicates that volatilization from soil and water surfaces is not a significant dissipation route.[3][5]

Environmental Fate and Degradation

Flubendiamide is characterized by its stability and persistence in several environmental compartments.[1] It is stable to hydrolysis across a range of pH values and shows limited degradation under aerobic soil and aquatic conditions.[1][5] The primary routes of degradation are photolysis and anaerobic aquatic metabolism.[1][5]

Degradation in Soil

Flubendiamide exhibits high persistence in soil. Laboratory studies on aerobic soil metabolism have shown that less than 5% of the applied amount dissipates over 120 to 371 days.[1][5] The major degradation product identified in soil is des-iodo flubendiamide, although its formation is generally minor under aerobic conditions.[1] Field studies have reported longer half-lives, indicating slow degradation under real-world conditions.[5] The persistence of flubendiamide in soil is influenced by factors such as moisture content and the presence of organic manure, with degradation being enhanced in submerged and manure-amended soils.[6]

Table 1: Soil Dissipation Half-life of Flubendiamide

Condition	Soil Type	Half-life (days)	Reference
Aerobic Laboratory	Loamy Sand to Silt	> 371 (stable, <5% dissipation)	[5]
Field	Loamy Sand to Silt Loam	210	[5]
Laboratory Photolysis	Not specified	35.3	[5]
Laboratory (Dry)	Sandy Loam	206.6 - 215.0	[6]
Laboratory (Field Capacity)	Sandy Loam	177.0 - 181.1	[6]
Laboratory (Submerged)	Sandy Loam	150.5 - 158.4	[6]
Field (Cabbage)	Not specified	4.37 - 5.13	[7]

Degradation in Aquatic Systems

Flubendiamide is stable to hydrolysis in buffered solutions at pH 4.0, 5.0, 7.0, and 9.0 over a 30-day period at 25°C.[8][9] However, it is susceptible to degradation via photolysis in water.[8][9] Under anaerobic aquatic conditions, flubendiamide degrades to its primary metabolite, des-iodo flubendiamide.[1][5] The overall persistence of both flubendiamide and its des-iodo metabolite suggests they have the potential to accumulate in the water column and sediments with repeated applications.[1]

Table 2: Aquatic Degradation Half-life of Flubendiamide

Condition	Water Type	Half-life (days)	Reference
Hydrolysis (pH 4.0, 5.0, 7.0, 9.0)	Buffered Solution	Stable (>30)	[8][9]
Aqueous Photolysis	Distilled Water	5.5	[8][9]
Aqueous Photolysis	Natural Water	4.3	[8][9]
Anaerobic Aquatic Metabolism	Water/Sediment System	364	[1][5]

Biotransformation

Plant Metabolism

The metabolism of flubendiamide in plants primarily involves the des-iodination of the parent compound to form flubendiamide-des-iodo.[8] Further metabolism can occur through hydroxylation and the stepwise oxidation of the methyl group on the aniline (B41778) ring, leading to the formation of flubendiamide-benzylalcohol and flubendiamide-benzoic acid.[8] Studies indicate limited translocation of flubendiamide within the plant, with residues primarily remaining on the surface.[8][9] In tomato, a label-specific metabolite, flubendiamide-des-anilino, has been observed.[8]

Animal Metabolism

In animals such as hens and goats, the major metabolic pathway for flubendiamide is the oxidation of the methyl groups to a primary alcohol (hydroxylation), followed by further oxidation to a carboxylic acid and subsequent conjugation with glucuronic acid.[8] A minor pathway involves the cleavage of the amide bond and cyclization to form flubendiamide-iodophthalimide and flubendiamide-iodo-alkylphthalimide.[8]

Key Degradation Pathways and Experimental Workflows

The following diagrams illustrate the primary degradation pathways of flubendiamide and a typical experimental workflow for its residue analysis.

Caption: Primary degradation pathways of flubendiamide in the environment.

Caption: General experimental workflow for flubendiamide residue analysis.

Experimental Protocols

Residue Analysis in Tomato and Soil

A common method for the analysis of flubendiamide and its des-iodo metabolite involves extraction with acetonitrile (B52724), followed by liquid-liquid partitioning and cleanup.[10][11]

• Extraction: Samples of tomato or soil are extracted with acetonitrile.[10][11]

• Partitioning: The extract is partitioned into a hexane-ethyl acetate (B1210297) mixture (e.g., 6:4, v/v).[10][11]

• Cleanup: The resulting solution is cleaned up using a column of activated neutral alumina.[10][11]

• Analysis: The final residue is dissolved in HPLC-grade acetonitrile for analysis by High-Performance Liquid Chromatography (HPLC) with a UV or Photo Diode Array (PDA) detector.[10][11] A typical mobile phase is an acetonitrile-water gradient (e.g., 60:40, v/v) with detection at 235 nm.[10][11] The limit of quantification (LOQ) for this method is reported to be 0.01 mg/kg.[10]

Residue Analysis in Cabbage and Soil by LC-MS/MS

For higher sensitivity and selectivity, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is employed.

• Extraction: Samples are extracted with acetonitrile.[7]

• Cleanup: A dispersive solid-phase extraction (d-SPE) cleanup is performed using primary secondary amine (PSA) and anhydrous magnesium sulfate.[7][12] For cabbage extracts, C18 may also be used as a sorbent.[7]

• Analysis: The cleaned extract is analyzed by LC-MS/MS, often in the negative electrospray ionization (ESI) mode.[7]

Conclusion

Flubendiamide is a persistent insecticide, with photolysis and anaerobic aquatic metabolism being its primary degradation routes. Its main metabolite, des-iodo flubendiamide, is also persistent. The data summarized in this guide highlight the stability of flubendiamide in various environmental matrices. The detailed experimental protocols provide a foundation for researchers to develop and validate analytical methods for monitoring its residues. A thorough understanding of the environmental fate of flubendiamide is crucial for assessing its ecological risk and ensuring its safe and sustainable use in agriculture.

References

• 1. epa.gov [epa.gov]
• 2. Flubendiamide (Ref: NNI-0001) [sitem.herts.ac.uk]
• 3. medwinpublisher.org [medwinpublisher.org]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. epa.gov [epa.gov]
• 6. Effect of moisture and organic manure on persistence of flubendiamide in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. fao.org [fao.org]
• 9. fao.org [fao.org]
• 10. Development of an analytical method for analysis of flubendiamide, des-iodo flubendiamide and study of their residue persistence in tomato and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]

An In-Depth Technical Guide to Flubendiamide Metabolism in Insects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a potent insecticide belonging to the diamide (B1670390) class, which selectively targets insect ryanodine (B192298) receptors (RyRs). This mode of action leads to uncontrolled release of calcium from the sarcoplasmic reticulum of muscle cells, resulting in muscle contraction, paralysis, and ultimately, insect death. The efficacy and selectivity of flubendiamide are significantly influenced by its metabolic fate within the insect body. Understanding the metabolic pathways of flubendiamide is crucial for managing insecticide resistance, developing more effective analogues, and assessing its environmental impact. This technical guide provides a comprehensive overview of the core aspects of flubendiamide metabolism in insects, including metabolic pathways, key enzymes, experimental protocols for its study, and available quantitative data.

Core Metabolic Pathways of Flubendiamide

The metabolism of flubendiamide in insects is a multi-step process primarily mediated by cytochrome P450 monooxygenases (P450s), a superfamily of enzymes responsible for the detoxification of a wide range of xenobiotics. The metabolic transformations aim to increase the polarity of the flubendiamide molecule, thereby facilitating its excretion from the insect's body. The principal metabolic pathway involves several key reactions:

• Deiodination: The initial and a major metabolic step is the removal of the iodine atom from the phthalic acid ring of the flubendiamide molecule. This reaction is catalyzed by cytochrome P450 enzymes and results in the formation of des-iodo flubendiamide . This metabolite is frequently detected in significant amounts in exposed insects.

• Hydroxylation: Following deiodination, or in a parallel pathway, the flubendiamide molecule can undergo hydroxylation at various positions. A notable hydroxylation product is flubendiamide-3-OH , where a hydroxyl group is introduced onto the phthalic acid ring.

• Oxidation: Further oxidative reactions can occur, particularly on the methyl group of the aniline (B41778) ring. This leads to the formation of flubendiamide-benzylalcohol , which can be further oxidized to flubendiamide-benzoic acid .

The sequential nature of these reactions leads to a cascade of metabolites with increasing polarity. The overexpression of specific P450 enzymes in resistant insect populations can lead to enhanced metabolism and, consequently, reduced efficacy of flubendiamide.

Core metabolic pathway of flubendiamide in insects.

Key Enzymes in Flubendiamide Metabolism

Cytochrome P450 Monooxygenases (P450s) are the primary enzymes responsible for the phase I metabolism of flubendiamide. Several studies have implicated the overexpression of certain P450 genes in conferring resistance to flubendiamide in various insect species. For instance, in resistant strains of Helicoverpa armigera, Plutella xylostella, and Chilo suppressalis, elevated P450 activity has been observed. While the specific P450 isozymes responsible for each metabolic step are still under investigation in many species, members of the CYP6, CYP9, and CYP3 families are frequently associated with insecticide detoxification and are likely candidates for flubendiamide metabolism.

Data Presentation: Quantitative Analysis of Flubendiamide and its Metabolites

Detailed quantitative time-course data for the concentration of flubendiamide and its full spectrum of metabolites in various insect tissues remain limited in publicly available literature. Most studies focus on the parent compound's dissipation or report lethal concentrations (LC50). However, some data on the relative abundance of metabolites and the decline of the parent compound are available.

Insect Species	Tissue/Matrix	Compound	Concentration/Level	Time Point	Reference
Chilo suppressalis	Whole body	Flubendiamide	LC50: 0.046 - 3.919 mg/L	-	[1]
Chilo suppressalis	Whole body	Flubendiamide	Baseline LC50: 0.092 mg/L	-	[2][3]
Spodoptera litura	Larvae	Flubendiamide	LC10, LC25, LC50, LC75 values reported over 5 days	1-5 days	[1]
Plutella xylostella	Larvae	Flubendiamide	LC50 values decreased from 0.016 to 0.003 ppm over 12 generations	-
Helicoverpa armigera	Larvae	Flubendiamide	LD50: 0.72 µM	-	[4]

Note: The table above summarizes available toxicity data rather than time-course metabolic concentrations due to the scarcity of the latter in the reviewed literature. The LC50 values indicate the concentration of flubendiamide required to kill 50% of the test population and can be indicative of the overall rate of detoxification.

Experimental Protocols

Investigating the metabolism of flubendiamide in insects involves a series of well-defined experimental procedures. Below are detailed methodologies for key experiments.

Insect Rearing and Dosing

• Insect Species: Select the insect species of interest (e.g., Helicoverpa armigera, Plutella xylostella, Spodoptera litura).

• Rearing: Maintain insect colonies under controlled laboratory conditions (e.g., 25 ± 1°C, 60-70% relative humidity, 14:10 h light:dark photoperiod) on a species-appropriate artificial diet.

• Dosing: Apply flubendiamide to third or fourth instar larvae, either topically (application of a known concentration in a solvent like acetone (B3395972) to the dorsal thorax) or orally (incorporation into the artificial diet). Use a range of concentrations, including a control group treated with the solvent only.

Sample Collection and Preparation

• Time Points: Collect larvae at various time points post-treatment (e.g., 0, 2, 4, 8, 12, 24, 48, and 72 hours) to monitor the metabolic process over time.

• Tissue Dissection: Dissect individual tissues of interest, such as the midgut , fat body , and hemolymph , on a cold plate to minimize enzymatic degradation. These tissues are the primary sites of insecticide metabolism.

• Homogenization: Homogenize the collected tissues in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4) using a tissue homogenizer. Keep samples on ice throughout the process.

Workflow for insect sample preparation.

Metabolite Extraction

• Solvent Extraction: Use an organic solvent to extract flubendiamide and its metabolites from the homogenized tissues. A common method is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

  • Add acetonitrile (B52724) to the tissue homogenate.

  • Add a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce liquid-liquid partitioning.

  • Vortex and centrifuge the mixture.

  • Collect the upper acetonitrile layer containing the analytes.

• Solid-Phase Extraction (SPE) Cleanup: Further purify the extract to remove interfering matrix components.

  • Pass the acetonitrile extract through an SPE cartridge containing a suitable sorbent (e.g., C18, PSA).

  • Wash the cartridge to remove impurities.

  • Elute the analytes with an appropriate solvent.

  • Evaporate the solvent and reconstitute the residue in a solvent compatible with the analytical instrument.

Metabolite Analysis by LC-MS/MS

• Instrumentation: Utilize a high-performance liquid chromatography system coupled to a tandem mass spectrometer (HPLC-MS/MS or UPLC-MS/MS) for the separation, identification, and quantification of flubendiamide and its metabolites.

• Chromatographic Separation:

  • Column: Use a reverse-phase C18 column.

  • Mobile Phase: Employ a gradient of water and acetonitrile or methanol, both containing a small amount of an additive like formic acid to improve ionization.

  • Flow Rate: Typically 0.2-0.5 mL/min.

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode.

  • Detection Mode: Operate in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. This involves selecting specific precursor-to-product ion transitions for flubendiamide and each of its expected metabolites.

• Quantification: Create a calibration curve using analytical standards of flubendiamide and its synthesized metabolites to quantify their concentrations in the samples.

Workflow for LC-MS/MS analysis of metabolites.

In Vitro Metabolism Assay using Insect Microsomes

This assay helps to identify the specific enzymes involved in metabolism.

• Microsome Preparation:

  • Homogenize insect tissues (typically fat body or midgut) in a buffer.

  • Perform differential centrifugation to isolate the microsomal fraction, which is rich in P450 enzymes.

  • Determine the protein concentration of the microsomal preparation.

• Incubation:

  • Incubate a known concentration of flubendiamide with the insect microsomes in the presence of an NADPH-generating system (cofactor for P450 activity) at an optimal temperature (e.g., 30°C).

  • Include negative controls without the NADPH-generating system.

  • Stop the reaction at different time points by adding a quenching solvent like acetonitrile.

• Analysis: Analyze the reaction mixture using LC-MS/MS to identify and quantify the metabolites formed over time.

Conclusion

The metabolism of flubendiamide in insects is a complex process dominated by cytochrome P450-mediated detoxification. The primary metabolic pathway involves deiodination, hydroxylation, and oxidation, leading to the formation of several metabolites, with des-iodo flubendiamide being a major product. Understanding these metabolic pathways and the enzymes involved is critical for managing insecticide resistance and for the rational design of new, more effective insecticidal compounds. The experimental protocols outlined in this guide provide a framework for researchers to investigate the metabolic fate of flubendiamide in various insect species. Further research is needed to generate detailed quantitative data on the tissue-specific, time-course metabolism of flubendiamide to gain a more complete understanding of its disposition in insects.

References

• 1. Lethal and sublethal effects of flubendiamide and spirotetramat against the leaf worm, Spodoptera litura(Fabricius) under laboratory conditions [PeerJ] [peerj.com]
• 2. Lethal and sublethal effects of flubendiamide and spirotetramat against the leaf worm, Spodoptera litura(Fabricius) under laboratory conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gut microbiota helps Spodoptera fight insecticides - Cultivar Magazine [revistacultivar.com]
• 4. researchgate.net [researchgate.net]

Flubendiamide's Environmental Persistence: A Technical Guide to its Fate in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a novel insecticide belonging to the class of benzenedicarboxamides, which effectively controls a broad spectrum of lepidopteran pests in various agricultural settings.[1] Its unique mode of action targets the ryanodine (B192298) receptors in insects, leading to muscle contraction and paralysis.[1] As with any agrochemical, understanding its environmental fate and persistence is paramount for assessing its ecological impact. This technical guide provides an in-depth analysis of flubendiamide's persistence in soil and water, summarizing key quantitative data, detailing experimental methodologies, and visualizing its degradation pathways.

Data Presentation: Persistence of Flubendiamide

The environmental persistence of flubendiamide is influenced by several factors, including sunlight, pH, and microbial activity. The following tables summarize the half-life (DT50) of flubendiamide in various soil and water conditions based on available scientific literature.

Table 1: Persistence of Flubendiamide in Soil

Condition	Half-life (DT50) in Days	Reference(s)
Field Soil Biodegradation
150 - 770	[2]
Photolysis
Field Soil	11.56	[1]
Laboratory Soil	135.5	[1]
Soil Thin Film (Sunlight)	19.1	[3]
Soil Thin Film (UV Light)	9.1	[3]
Aerobic Metabolism
Stable	[4]
Anaerobic Metabolism
Stable	[4]
Field Dissipation (Cabbage Field)
Yangzhou	4.42 - 5.13	[5]
Jingzhou	4.37 - 4.99	[5]

Table 2: Persistence of Flubendiamide in Water

Condition	Half-life (DT50) in Days	Reference(s)
Hydrolysis
pH 4.0, 5.0, 7.0, 9.0 (25°C)	Stable (>30 days)	[6]
pH 4.0 (in darkness)	250.8	[3]
pH 7.0 (in darkness)	301.0	[3]
pH 9.2 (in darkness)	273.6	[3]
Aqueous Photolysis
Distilled Water	5.5	[6]
Natural Water	4.3	[6]
Anaerobic Aquatic System
Water/Sediment System	137	[1]
365	[2]
Aerobic Aquatic Metabolism
Stable	[4]

Experimental Protocols

The data presented above are derived from various experimental setups designed to simulate environmental conditions. Below are detailed methodologies for key experiments cited in the literature.

Soil Persistence and Dissipation Studies

Objective: To determine the degradation rate of flubendiamiamide in soil under specific conditions.

Methodology:

• Soil Collection and Preparation: Soil samples are collected from relevant agricultural fields. The soil is typically air-dried and sieved to ensure homogeneity. For laboratory studies, soil characteristics such as texture, pH, organic matter content, and microbial biomass are determined.[5][7]

• Fortification: A known concentration of flubendiamide, often dissolved in an organic solvent like acetonitrile (B52724), is applied to the soil samples. The solvent is allowed to evaporate, leaving the insecticide incorporated into the soil matrix.[7]

• Incubation: The fortified soil samples are incubated under controlled conditions. These can include:

  • Temperature: Typically maintained at a constant temperature (e.g., 25°C).[6]

  • Moisture: Maintained at a specific level, such as field capacity.

  • Light: For photolysis studies, samples are exposed to a light source (e.g., sunlight or a UV lamp), while control samples are kept in the dark.[3]

• Sampling: Soil samples are collected at predetermined time intervals (e.g., 0, 1, 3, 5, 7, 10, 15, and 30 days).[5]

• Residue Analysis: The concentration of flubendiamide and its metabolites is determined using analytical techniques, primarily High-Performance Liquid Chromatography (HPLC).

Water Persistence Studies (Hydrolysis and Photolysis)

Objective: To evaluate the stability of flubendiamide in aqueous environments under different pH and light conditions.

Methodology:

• Water Preparation: Studies are conducted using various water types, including distilled water, buffer solutions at different pH values (e.g., 4, 7, and 9), and natural water.[3][6][8]

• Fortification: Flubendiamide is added to the water samples to achieve a specific initial concentration.

• Incubation:

  • Hydrolysis: Samples are incubated in the dark at a constant temperature (e.g., 25°C or 50°C) to prevent photodegradation.[6]

  • Photolysis: Samples are exposed to a light source, such as artificial light simulating sunlight, for a defined period.[6]

• Sampling: Aliquots of the water samples are collected at various time points.

• Residue Analysis: The concentration of flubendiamide is quantified using HPLC.

Soil Column Leaching Studies

Objective: To assess the mobility of flubendiamide and its potential to leach through the soil profile.

Methodology:

• Column Preparation: Glass columns (e.g., 30 cm in length) are packed with soil to a uniform density.[9][10]

• Saturation: The soil columns are saturated with a solution like 0.01M CaCl2 to establish steady-state flow.[10]

• Application: A known amount of flubendiamide is applied to the top of the soil column.[9]

• Leaching: A simulated rainfall, typically using the same solution as for saturation, is applied to the top of the column for a specified duration (e.g., 48 hours).[10]

• Leachate Collection: The aqueous solution that percolates through the column (leachate) is collected.[10]

• Soil Segmentation: After the leaching period, the soil column is sectioned into segments (e.g., 0-5 cm, 5-10 cm, etc.).[9]

• Analysis: Both the leachate and the soil segments are analyzed for the presence of flubendiamide and its metabolites.[9][10]

Analytical Method: High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is the most common technique for the quantification of flubendiamide and its primary metabolite, des-iodo flubendiamide.[8][11][12]

Typical Procedure:

• Extraction: Residues are extracted from soil or water samples using an organic solvent, most commonly acetonitrile.[8][13] For soil samples, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method may be employed.[11]

• Cleanup: The extract is purified to remove interfering substances. This can involve liquid-liquid partitioning or solid-phase extraction (SPE) with materials like primary secondary amine (PSA) sorbent or activated alumina.[11][13]

• Analysis: The purified extract is injected into an HPLC system equipped with a UV detector.[8][14]

  • Column: A C18 reversed-phase column is typically used.[8][14]

  • Mobile Phase: A mixture of acetonitrile and water is commonly used as the mobile phase in an isocratic elution.[1][8]

  • Detection: The UV detector is set to a wavelength where flubendiamide shows maximum absorbance, often around 230 nm or 235 nm.[1][13]

• Quantification: The concentration of flubendiamide is determined by comparing the peak area in the sample chromatogram to a calibration curve generated from standards of known concentrations.[8]

Mandatory Visualizations

Flubendiamide Degradation Pathway

References

• 1. medwinpublishers.com [medwinpublishers.com]
• 2. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. fao.org [fao.org]
• 7. masujournal.org [masujournal.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Flubendiamide transport through packed soil columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 11. Simultaneous determination of flubendiamide its metabolite desiodo flubendiamide residues in cabbage, tomato and pigeon pea by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development of an analytical method for analysis of flubendiamide, des-iodo flubendiamide and study of their residue persistence in tomato and soil [agris.fao.org]
• 13. researchgate.net [researchgate.net]
• 14. ppqs.gov.in [ppqs.gov.in]

Flubendiamide's Insecticidal Spectrum: A Technical Guide

An In-depth Examination of a Potent Lepidopteran Insecticide

Introduction

Flubendiamide is a novel insecticide belonging to the chemical class of phthalic acid diamides. It has demonstrated high efficacy against a broad spectrum of lepidopteran pests, making it a valuable tool in integrated pest management (IPM) programs for numerous agricultural crops. This technical guide provides a comprehensive overview of the insecticidal spectrum of flubendiamide, detailing its mode of action, target pests, and the experimental methodologies used to evaluate its efficacy. This document is intended for researchers, scientists, and professionals in the field of drug development and crop protection.

Mode of Action: Activation of Ryanodine (B192298) Receptors

Flubendiamide exhibits a unique mode of action by targeting the ryanodine receptors (RyRs) in insect muscle cells.[1] These receptors are ligand-gated calcium channels located on the sarcoplasmic reticulum. The binding of flubendiamide to the RyR results in the uncontrolled release of intracellular calcium stores, leading to rapid and irreversible contraction of the insect's muscles. This disruption of calcium homeostasis causes symptoms such as cessation of feeding, paralysis, and ultimately, death of the insect larva.[1]

Figure 1: Signaling pathway of flubendiamide's mode of action.

Insecticidal Spectrum

Flubendiamide is highly selective and primarily targets larval stages of insects in the order Lepidoptera. Its efficacy has been demonstrated against a wide range of economically important pests in various crops, including cotton, corn, soybeans, fruits, and vegetables.

Quantitative Efficacy Data

The following tables summarize the lethal concentration (LC50) values and field efficacy data of flubendiamide against key lepidopteran pests.

Pest Species	Bioassay Method	LC50	Reference
Helicoverpa armigera	Residue Film	0.00610 µg/mL	[2]
Helicoverpa zea	Diet Incorporation	16.45 - 30.74 ng/mL	[3]
Spodoptera frugiperda	Diet Incorporation	-	[4][5]
Agrotis ipsilon	Foliar Spray	-	[6][7]
Agrotis segetum	Foliar Spray	-	[6][7]

Table 1: Laboratory Bioassay Efficacy of Flubendiamide against Lepidopteran Pests

Crop	Target Pest	Application Rate (g a.i./ha)	Efficacy	Reference
Tomato	Helicoverpa armigera	-	91.92% reduction in fruit infestation	[8]
Sorghum	Spodoptera frugiperda	98	Effective reduction in infestation	[4]
Maize	Spodoptera frugiperda	50	Reduced larval population and leaf damage	[5]
Cabbage	Agrotis ipsilon & A. segetum	-	High mortality up to 15 days after spray	[6][7]
Cotton	Bollworm complex	-	High efficacy against pink and spiny bollworms	[9]

Table 2: Field Efficacy of Flubendiamide against Lepidopteran Pests

Experimental Protocols

Accurate evaluation of insecticide efficacy relies on standardized and detailed experimental protocols. The following sections outline the methodologies for key experiments cited in the evaluation of flubendiamide.

Laboratory Bioassays

1. Diet Incorporation Bioassay

This method is used to determine the toxicity of an insecticide when ingested by the target pest.

• Preparation of Insecticide Solutions: A stock solution of technical grade flubendiamide is prepared in an appropriate solvent (e.g., acetone). Serial dilutions are then made to obtain a range of desired concentrations.

• Diet Preparation: An artificial diet suitable for the target lepidopteran species is prepared. The diet is autoclaved and allowed to cool to approximately 50-60°C.

• Incorporation of Insecticide: A known volume of each insecticide dilution is thoroughly mixed with a specific volume of the molten artificial diet to achieve the final target concentrations. A control diet is prepared by adding only the solvent.

• Bioassay Setup: The treated and control diets are dispensed into individual wells of bioassay trays or small petri dishes. Once the diet has solidified, one larva of a specific instar (typically 2nd or 3rd) is placed in each well.

• Incubation: The bioassay trays are maintained in a controlled environment with specific temperature, humidity, and photoperiod conditions.

• Mortality Assessment: Larval mortality is recorded at specified time intervals (e.g., 24, 48, 72 hours). Larvae that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: The mortality data is subjected to probit analysis to determine the LC50 value, which is the concentration of the insecticide that causes 50% mortality in the test population.[10][11][12][13]

2. Leaf Dip Bioassay

This method evaluates the contact and ingestion toxicity of an insecticide.

• Preparation of Insecticide Solutions: A series of insecticide concentrations are prepared as described for the diet incorporation bioassay.

• Leaf Preparation: Leaves from the host plant of the target insect are excised.

• Application: Each leaf is dipped into a specific insecticide solution for a set duration (e.g., 10-30 seconds) with gentle agitation. Control leaves are dipped in a solvent-only solution. The treated leaves are then allowed to air dry.

• Bioassay Setup: The dried, treated leaves are placed in individual petri dishes or other suitable containers. One larva of a specific instar is introduced into each container.

• Incubation and Assessment: The bioassays are maintained under controlled environmental conditions, and mortality is assessed as described for the diet incorporation bioassay.[14][15]

Field Trials

Field trials are essential to evaluate the performance of an insecticide under real-world agricultural conditions.

• Experimental Design: Trials are typically conducted in a randomized complete block design with multiple replications for each treatment.

• Treatments: Treatments include different application rates of the flubendiamide formulation and a standard insecticide for comparison, as well as an untreated control.

• Application: The insecticides are applied using calibrated spray equipment to ensure uniform coverage of the crop foliage. The timing of application is based on the pest's life cycle and economic thresholds.

• Data Collection: Pest populations (e.g., number of larvae per plant) and crop damage (e.g., percentage of infested fruits or defoliation) are assessed at regular intervals before and after insecticide application.

• Yield Assessment: At the end of the growing season, crop yield is measured for each plot.

• Data Analysis: Statistical analysis (e.g., ANOVA) is used to determine the significance of differences between treatments in terms of pest control and crop yield.[16][17][18][19]

Analytical Methods

HPLC-UV Method for Residue Analysis

This method is used to determine the concentration of flubendiamide residues in crop samples.

• Sample Preparation: A representative sample of the crop matrix (e.g., leaves, fruit) is homogenized. A subsample is then extracted with an organic solvent such as acetonitrile (B52724).

• Cleanup: The extract is subjected to a cleanup procedure, often using solid-phase extraction (SPE) with materials like primary secondary amine (PSA) to remove interfering co-extractives.[20][21][22]

• Chromatographic Analysis: The cleaned-up extract is analyzed using a High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A mixture of acetonitrile and water is typically used as the mobile phase.

  • Detection: The UV detector is set to a specific wavelength (e.g., 230 nm) to detect and quantify flubendiamide.[23]

• Quantification: The concentration of flubendiamide in the sample is determined by comparing the peak area from the sample chromatogram to a calibration curve generated from standards of known concentrations.

Figure 2: Experimental workflow for HPLC-UV residue analysis.

Conclusion

Flubendiamide is a highly effective and selective insecticide for the control of a wide range of lepidopteran pests. Its unique mode of action, targeting the insect ryanodine receptor, makes it a valuable tool for insecticide resistance management. The data presented in this guide, derived from standardized laboratory and field experiments, provide a comprehensive understanding of its insecticidal spectrum. Adherence to detailed experimental protocols is crucial for the continued evaluation and effective use of this important crop protection product.

References

• 1. researchgate.net [researchgate.net]
• 2. Relative toxicity of insecticides against Helicoverpa armigera [agris.fao.org]
• 3. mssoy.org [mssoy.org]
• 4. scispace.com [scispace.com]
• 5. bioone.org [bioone.org]
• 6. chemijournal.com [chemijournal.com]
• 7. chemijournal.com [chemijournal.com]
• 8. plantanimalia.com [plantanimalia.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. scispace.com [scispace.com]
• 12. academic.oup.com [academic.oup.com]
• 13. cotton.org [cotton.org]
• 14. Leaf dip bioassay [bio-protocol.org]
• 15. rjas.org [rjas.org]
• 16. academic.oup.com [academic.oup.com]
• 17. mdpi.com [mdpi.com]
• 18. cabidigitallibrary.org [cabidigitallibrary.org]
• 19. ejournals.epublishing.ekt.gr [ejournals.epublishing.ekt.gr]
• 20. masujournal.org [masujournal.org]
• 21. iosrjournals.org [iosrjournals.org]
• 22. Simultaneous determination of flubendiamide its metabolite desiodo flubendiamide residues in cabbage, tomato and pigeon pea by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. ppqs.gov.in [ppqs.gov.in]

Flubendiamide's Impact on Non-Target Organisms: A Technical Review

An in-depth guide for researchers and drug development professionals on the ecotoxicological effects of the insecticide flubendiamide, detailing its mechanism of action, effects on various non-target species, and the methodologies for assessment.

Flubendiamide is a potent insecticide belonging to the phthalic acid diamide (B1670390) class, primarily used to control lepidopteran pests in a wide range of agricultural crops. Its unique mode of action, which targets the ryanodine (B192298) receptors in insects, provides effective pest control. However, the introduction of any bioactive compound into the environment necessitates a thorough evaluation of its potential effects on non-target organisms. This technical guide synthesizes current research on the ecotoxicological impact of flubendiamide, presents quantitative data in a structured format, details experimental protocols for toxicity assessment, and visualizes key biochemical pathways involved.

Primary Mechanism of Action

Flubendiamide's insecticidal activity stems from its function as a ryanodine receptor (RyR) modulator. The RyRs are intracellular calcium channels located on the sarcoplasmic reticulum of muscle cells.

• Activation: Flubendiamide binds to a specific site on the insect RyR, locking it in an open state.

• Calcium Release: This forced opening leads to a continuous and uncontrolled release of Ca2+ ions from the sarcoplasmic reticulum into the cytoplasm of muscle cells.

• Paralysis: The sustained high concentration of intracellular Ca2+ causes irreversible muscle contraction, leading to rapid feeding cessation, lethargy, paralysis, and ultimately, the death of the target insect pest.

While highly specific to insect RyRs, the potential for interaction with RyRs or other systems in non-target organisms is a key area of toxicological research.

Caption: Primary mechanism of action of flubendiamide on insect ryanodine receptors.

Effects on Non-Target Organisms: Quantitative Data

The toxicity of flubendiamide varies significantly across different non-target species. The following tables summarize the key quantitative toxicity endpoints from various studies.

Table 1: Effects on Aquatic Invertebrates

Species	Test Type	Duration	Endpoint	Value	Reference
Daphnia magna (Water Flea)	Acute Immobilisation	48 hours	EC₅₀	63.5 µg/L	[1]
Daphnia magna (Water Flea)	Chronic Reproduction	21 days	NOEC	19.36 µg/L	[1]

| Chironomus riparius (Midge) | Chronic | 28 days | NOEC | 0.05 mg/kg | |

Table 2: Effects on Terrestrial Invertebrates

Species	Test Type	Duration	Endpoint	Value	Reference
Apis mellifera (Honey Bee)	Acute Contact	72 hours	LD₅₀	≥ 6000 ng/bee	[2]
Apis mellifera (Honey Bee)	Acute Oral	48 hours	LD₅₀	> 228 µ g/bee

| Eisenia fetida (Earthworm) | Acute Toxicity | 14 days | LC₅₀ | > 1000 mg/kg soil | |

Table 3: Effects on Vertebrates

Species	Test Type	Duration	Endpoint	Value	Reference
Oncorhynchus mykiss (Rainbow Trout)	Acute Toxicity	96 hours	LC₅₀	> 65.1 µg/L	[3]
Danio rerio (Zebrafish)	Acute Toxicity	96 hours	LC₅₀	> 30 mg/L	[4]

| Catla catla (Indian Carp) | Acute Toxicity | 96 hours | LC₅₀ | 2.892 mg/L | |

Secondary Mechanisms and Sublethal Effects

In some non-target organisms, flubendiamide exposure has been linked to secondary effects beyond the primary action on RyRs, including neurotoxicity and oxidative stress.

Acetylcholinesterase is a critical enzyme that breaks down the neurotransmitter acetylcholine (B1216132) at the synaptic cleft, terminating the nerve signal. Inhibition of AChE leads to an accumulation of acetylcholine, causing continuous nerve stimulation, which can result in paralysis and death. Studies have shown that flubendiamide can act as a competitive inhibitor of AChE in non-target organisms like earthworms and fish.

Caption: Mechanism of Acetylcholinesterase (AChE) inhibition by flubendiamide.

Exposure to flubendiamide has been shown to induce oxidative stress in the liver of zebrafish.[1][5] This occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the organism's ability to detoxify these reactive intermediates or repair the resulting damage. Key biomarkers include changes in the activity of antioxidant enzymes like superoxide (B77818) dismutase (SOD) and catalase (CAT), and levels of glutathione (B108866) (GSH) and malondialdehyde (MDA), a product of lipid peroxidation.

References

• 1. Effects of three diamides (chlorantraniliprole, cyantraniliprole and flubendiamide) on life history, embryonic development and oxidative stress biomarkers of Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluating the Toxicity of Known Western Honey Bee-Safe Insecticides in Controlling Small Hive Beetles (Aethina tumida) | MDPI [mdpi.com]
• 3. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Analytical Methods for the Determination of Flubendiamide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a novel insecticide belonging to the phthalic acid diamide (B1670390) class, effective against a broad spectrum of lepidopteran pests.[1] Its unique mode of action involves the activation of ryanodine (B192298) receptors (RyRs) in insects, leading to uncontrolled release of intracellular calcium stores and subsequent paralysis.[1][2] This document provides detailed application notes and protocols for the analytical determination of flubendiamide in various matrices, intended for use by researchers, scientists, and professionals in drug development. The methodologies covered include High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), along with comprehensive sample preparation techniques.

Data Presentation

The following tables summarize quantitative data from various studies on the analysis of flubendiamide, providing a comparative overview of method performance across different matrices and analytical techniques.

Table 1: HPLC-UV Analytical Parameters for Flubendiamide Analysis

Matrix	Limit of Quantification (LOQ) (mg/kg)	Recovery (%)	Reference
Tomato	0.01	~100	[3]
Soil	0.01	88.01 - 90.26	[4]
Water	0.01 (µg/mL)	89.21 - 92.32	[4]
Cabbage	0.1	92.72 - 96.76	[5]
Cauliflower	0.1	90.21 - 95.77	[5]
Brinjal (Eggplant)	0.1	93.25 - 98.46	[5]
Chilli	0.5	94.82 - 97.92	[5]
Jatropha Leaves	0.03 (µg/g)	85 - 96	[6]

Table 2: LC-MS/MS Analytical Parameters for Flubendiamide Analysis

Matrix	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Recovery (%)	Reference
Cabbage	0.3	-	81.27 - 91.45	[7]
Sweet Pepper	0.03 - 0.5	0.6 - 1.5	70 - 120	[8]
Various Foods	-	0.03 - 0.80	71.2 - 120	[9]
Milk	-	-	90.0 - 100.2	[10]

Experimental Protocols

Protocol 1: Analysis of Flubendiamide in Tomato and Soil by HPLC-UV

This protocol is adapted from a method for the analysis of flubendiamide and its metabolite, des-iodo flubendiamide.[3]

1. Sample Preparation

• Extraction:

  • Weigh 25 g of a homogenized tomato or soil sample into a 250 mL Erlenmeyer flask.

  • Add 50 mL of acetonitrile (B52724) and shake for 1 hour on a mechanical shaker.

  • Filter the extract through a Büchner funnel with suction.

  • Repeat the extraction process twice more with 25 mL of acetonitrile each time.

  • Combine the filtrates and concentrate to approximately 50 mL using a rotary evaporator at 40°C.

• Liquid-Liquid Partitioning:

  • Transfer the concentrated extract to a 250 mL separatory funnel.

  • Add 50 mL of a hexane-ethyl acetate (B1210297) mixture (6:4, v/v) and 50 mL of 5% aqueous sodium chloride.

  • Shake vigorously for 2 minutes and allow the layers to separate.

  • Collect the upper organic layer.

  • Repeat the partitioning step twice more with 25 mL of the hexane-ethyl acetate mixture.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

• Cleanup:

  • Concentrate the dried organic extract to 2-3 mL.

  • Prepare a cleanup column with activated neutral alumina.

  • Load the concentrated extract onto the column.

  • Elute the column with a suitable solvent mixture.

  • Collect the eluate and evaporate to dryness.

  • Reconstitute the residue in HPLC grade acetonitrile for analysis.

2. HPLC-UV Conditions

• Instrument: HPLC system with a UV detector.

• Column: C-18 (25 cm x 4.0 mm i.d. x 5 µm particle size).[3]

• Mobile Phase: Acetonitrile and water (60:40, v/v).[3]

• Flow Rate: 1 mL/min.

• Wavelength: 235 nm.[3]

• Injection Volume: 20 µL.

Protocol 2: QuEChERS Method for Flubendiamide Analysis in Cabbage by LC-MS/MS

This protocol utilizes the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for sample preparation, followed by LC-MS/MS analysis.[7][11]

1. Sample Preparation (QuEChERS)

• Extraction:

  • Weigh 10 g of a homogenized cabbage sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE tube containing cleanup sorbents (e.g., 150 mg MgSO₄, 25 mg PSA, 25 mg C18).[1]

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

  • Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• Instrument: Liquid chromatograph coupled to a tandem mass spectrometer.

• Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.7 µm).[9]

• Mobile Phase: A gradient of methanol (B129727) and water with 0.1% formic acid and 1 mM ammonium (B1175870) formate.[9]

• Flow Rate: 0.2 mL/min.[9]

• Injection Volume: 1 µL.[9]

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode, depending on the specific instrument and optimization.

• MS/MS Parameters:

  • Precursor Ion (m/z): For flubendiamide, typically [M-H]⁻ at m/z 681.1 or [M+H]⁺ at m/z 683.1.[8]

  • Product Ions (m/z): Common transitions include 683.1 -> 407.9 and 683.1 -> 255.9.[8]

  • Optimize collision energy and other MS parameters for maximum sensitivity.

Signaling Pathway and Workflow Diagrams

Caption: Flubendiamide's mechanism of action on insect ryanodine receptors.

Caption: General analytical workflow for flubendiamide residue analysis.

References

• 1. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ppqs.gov.in [ppqs.gov.in]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. iosrjournals.org [iosrjournals.org]
• 7. Determination of residual flubendiamide in the cabbage by QuEChERS-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Determination of new generation amide insecticide residues in complex matrix agricultural food by ultrahigh performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Flubendiamide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of Flubendiamide using High-Performance Liquid Chromatography (HPLC) with UV detection. The methodologies outlined are compiled from validated methods and are suitable for the determination of Flubendiamide in various matrices, including agricultural products and environmental samples.

Introduction

Flubendiamide is a novel insecticide from the benzenedicarboxamide class, effective against a broad spectrum of lepidopteran pests.[1][2] Its mode of action involves the activation of ryanodine (B192298) receptors, leading to uncontrolled calcium release and subsequent paralysis and death of the target insects. Due to its widespread use in agriculture, robust and reliable analytical methods are essential for monitoring its residues in food products and the environment to ensure consumer safety and regulatory compliance. This application note describes a comprehensive HPLC-UV method for the quantification of Flubendiamide.

Experimental Protocols

Principle

Flubendiamide is extracted from the sample matrix using an organic solvent, typically acetonitrile (B52724). The extract is then purified to remove interfering co-extractives through liquid-liquid partitioning or solid-phase extraction. The final extract is concentrated, reconstituted in the mobile phase, and analyzed by reversed-phase HPLC with UV detection.[1][3] Quantification is achieved by comparing the peak area of the analyte in the sample to that of a known standard.

Materials and Reagents

• Flubendiamide analytical standard (98.5% purity or higher)[2]

• Acetonitrile (HPLC grade)[1][2]

• Water (HPLC grade)[2][3]

• Dibutyl phthalate (B1215562) (DBP) - for internal standard method[3]

• Hexane (B92381) (analytical grade)[1]

• Ethyl acetate (B1210297) (analytical grade)[1]

• Sodium chloride (analytical grade)

• Anhydrous sodium sulfate[2]

• Primary Secondary Amine (PSA) sorbent - for dispersive SPE

• Magnesium sulfate (B86663) (anhydrous) - for dispersive SPE

• 0.45 µm membrane filters

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required.[3] The following table summarizes typical chromatographic conditions reported in various studies.

Parameter	Method 1	Method 2	Method 3	Method 4
HPLC System	HPLC with UV Detector[3]	Agilent 1200 series[2]	Merck-Hitachi HPLC[4]	HPLC with UV Detector[5]
Column	C18 (25 cm x 4.0 mm i.d., 5 µm)[3]	C18 BDS Hypersil (25 cm x 4.6 mm i.d., 0.5 µm)[2]	RP C18 (30 cm)[4]	C18[5]
Mobile Phase	Acetonitrile:Water (70:30, v/v)[3]	Acetonitrile:Water (60:40, v/v)[2]	Acetonitrile:Water (70:30, v/v)[4]	Acetonitrile:Water (70:30, v/v)[5]
Flow Rate	1.0 mL/min[3]	1.0 mL/min[2]	0.5 mL/min[4][5]	0.5 mL/min[5]
Injection Volume	20 µL[3]	Not Specified	10 µL[4]	Not Specified
Detector Wavelength	230 nm[3]	210 nm[2]	210 nm[4]	210 nm[5]
Column Temperature	Ambient[3]	Not Specified	Not Specified	Not Specified

Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of Flubendiamide analytical standard into a 100 mL volumetric flask. Dissolve and make up to the mark with acetonitrile. Store at 4°C.[2]

• Internal Standard Stock Solution (if applicable): Accurately weigh 1.0 g of Dibutyl phthalate (DBP) into a 100 mL volumetric flask. Dissolve and make up to the mark with acetonitrile.[3]

• Working Standard Solutions: Prepare a series of working standard solutions by appropriate serial dilution of the stock solution with acetonitrile to achieve a concentration range suitable for constructing a calibration curve (e.g., 0.01 - 5.0 µg/mL).[2][5]

Sample Preparation

The following are generalized sample preparation protocols for different matrices.

2.5.1. Fruits and Vegetables (e.g., Tomato, Cabbage)

This method utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach.[6]

• Homogenize a representative sample of the fruit or vegetable.

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add anhydrous magnesium sulfate and sodium chloride, shake for 1 minute, and then centrifuge.

• Take an aliquot of the supernatant (acetonitrile extract) and transfer it to a microcentrifuge tube containing a dispersive solid-phase extraction (d-SPE) cleanup sorbent (e.g., PSA and anhydrous MgSO4).[4][6]

• Vortex for 30 seconds and centrifuge.

• Filter the supernatant through a 0.45 µm membrane filter into an autosampler vial for HPLC analysis.[4]

2.5.2. Soil Samples

• Air-dry the soil sample and pass it through a 2 mm sieve.

• Weigh 20 g of the sieved soil into a conical flask.

• Add 100 mL of acetonitrile and shake mechanically for 30 minutes.

• Filter the extract through Whatman No. 42 filter paper.

• Concentrate the filtrate to about 50 mL using a rotary evaporator at 40°C.

• Transfer the concentrated extract to a separating funnel and partition three times with 100 mL of hexane (saturated with acetonitrile), discarding the upper hexane layer each time.

• The lower acetonitrile layer is then partitioned against dichloromethane (B109758) after adding a saturated NaCl solution.

• The combined organic layer is dried over anhydrous sodium sulfate and evaporated to dryness.

• Reconstitute the residue in the mobile phase for HPLC analysis.

2.5.3. Water Samples

• Take a 100 mL water sample and add 50 mL of a 4% NaCl solution.

• Partition the sample three times with 100 mL of 40% ethyl acetate in hexane.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Evaporate the solvent to dryness using a rotary evaporator.

• Reconstitute the residue in the mobile phase for HPLC analysis.

Data Presentation

The following tables summarize the quantitative data from method validation studies.

Table 1: Method Validation Parameters

Parameter	Result	Reference
Linearity Range	0.039 - 5.0 µg/mL	[5]
Correlation Coefficient (R²)	0.999	[5]
Limit of Detection (LOD)	0.039 µg/mL (in blood plasma)	[5]
Limit of Quantification (LOQ)	0.01 mg/kg (in tomato)	[1]
Precision (Intra-day RSD)	2.70%	[5]
Precision (Inter-day RSD)	3.50%	[5]

Table 2: Recovery Studies in Different Matrices

Matrix	Spiking Level (µg/g or µg/mL)	Average Recovery (%)	Reference
Tomato	Not Specified	~100%	[1]
Soil	0.01 - 0.1	88.01 - 90.26%	[2]
Water	0.01 - 0.1	89.21 - 92.32%	[2]
Cabbage	0.1	92.72%	[4]
Cauliflower	0.1	90.21%	[4]
Blood Plasma	Not Specified	~100%	[5]
Cabbage, Tomato, Pigeon Pea	Not Specified	85.1 - 98.5%	[6]

Visualization

Experimental Workflow Diagram

References

• 1. Development of an analytical method for analysis of flubendiamide, des-iodo flubendiamide and study of their residue persistence in tomato and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masujournal.org [masujournal.org]
• 3. ppqs.gov.in [ppqs.gov.in]
• 4. researchgate.net [researchgate.net]
• 5. informaticsjournals.co.in [informaticsjournals.co.in]
• 6. Simultaneous determination of flubendiamide its metabolite desiodo flubendiamide residues in cabbage, tomato and pigeon pea by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Flubendiamide Formulation for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a novel synthetic insecticide belonging to the phthalic acid diamide (B1670390) chemical class.[1] It is a potent and selective activator of insect ryanodine (B192298) receptors (RyRs), which are intracellular calcium release channels critical for muscle contraction.[2][3][4] This unique mode of action makes it highly effective against a broad spectrum of lepidopteran pests, including strains resistant to other insecticides.[2][5] Flubendiamide primarily acts as a larvicidal stomach poison, causing rapid feeding cessation, paralysis, and eventual death of the target insect.[2][6] Its specificity for insect RyRs contributes to a favorable safety profile for many non-target organisms, making it a valuable tool in integrated pest management (IPM) programs.[1][2]

These application notes provide detailed protocols for the experimental use of Flubendiamide formulations, covering bioassays, residue analysis, and resistance monitoring.

Physicochemical and Toxicological Data

A summary of the key quantitative data for Flubendiamide is presented below for easy reference and comparison.

Table 1: Physicochemical Properties of Flubendiamide

Property	Value	Reference
Chemical Name	N²-[1,1-dimethyl-2-(methylsulfonyl)ethyl]-3-iodo-N¹-[2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]phenyl]-1,2-benzenedicarboxamide	[2]
CAS Number	272451-65-7	[3]
Molecular Formula	C₂₃H₂₂F₇IN₂O₄S	[7]
Appearance	White crystalline powder	[5]
Melting Point	217.5–220.7 °C	[7]
Water Solubility	Almost insoluble	[2]
Log Kow	4.2 at 25 °C	[7]
Vapor Pressure	<7.5 x 10⁻⁷ mm Hg at 25 °C	[7]

Table 2: Efficacy of Flubendiamide Against Lepidopteran Pests

Pest Species	Formulation	EC₅₀ (mg/L)	Reference
Helicoverpa armigera	20 WG	Not specified	[2]
Spodoptera litura	20 WG	Not specified	[2]
Various Lepidopterous Pests	Not specified	0.004 to 0.58	[2]

Table 3: Ecotoxicological Data for Flubendiamide

Organism	Endpoint	Value	Reference
Freshwater Invertebrates (e.g., Chironomus riparius)	Chronic Toxicity	Toxic	[8]
Fish	Acute & Chronic Toxicity	Limited by solubility	[8]
Bees and Earthworms	-	Minimal risk expected	[9]
Natural Enemies	-	Ineffective at 100 to 400 mg/L	[2]

Signaling Pathway of Flubendiamide

Flubendiamide selectively targets and activates insect ryanodine receptors, leading to a disruption of calcium homeostasis within muscle cells. The following diagram illustrates this signaling pathway.

Caption: Signaling pathway of Flubendiamide in an insect muscle cell.

Experimental Protocols

Larval Bioassay Protocol

This protocol details a diet incorporation bioassay to determine the efficacy of Flubendiamide against lepidopteran larvae.

a. Materials:

• Flubendiamide formulation (e.g., 20% Water Dispersible Granules - WG)

• Artificial diet for the target insect species

• Distilled water

• Acetone (B3395972) (optional, for dissolving technical grade Flubendiamide)

• Multi-well insect rearing trays or Petri dishes

• Second or third instar larvae of the target pest (e.g., Helicoverpa armigera)

• Fine paintbrush

• Incubator

b. Protocol:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of Flubendiamide formulation.

  • Suspend it in a known volume of distilled water to prepare a stock solution of the desired highest concentration.

  • If using technical grade Flubendiamide, dissolve it in a minimal amount of acetone before diluting with distilled water.

• Preparation of Serial Dilutions:

  • Perform serial dilutions of the stock solution with distilled water to obtain a range of at least five concentrations.

  • Include a control group treated with distilled water (or water with the same concentration of acetone if used).

• Diet Incorporation:

  • Prepare the artificial diet according to the standard procedure for the target insect.

  • While the diet is still liquid and has cooled to a suitable temperature (around 50-60°C), add a specific volume of each Flubendiamide dilution to a known amount of the diet to achieve the final desired concentrations.

  • Mix thoroughly to ensure even distribution of the insecticide.

  • Pour the treated diet into the wells of the rearing trays or Petri dishes and allow it to solidify.

• Larval Infestation:

  • Carefully transfer one second or third instar larva into each well or dish using a fine paintbrush.

  • Ensure a sufficient number of replicates for each concentration and the control (e.g., 30 larvae per treatment).

• Incubation:

  • Place the rearing trays or dishes in an incubator under controlled conditions of temperature, humidity, and photoperiod suitable for the target insect.

• Data Collection:

  • Assess larval mortality at 24, 48, and 72 hours post-infestation.

  • Larvae that are unable to move when prodded with a fine brush are considered dead.

  • Record the number of dead larvae for each concentration and the control.

• Data Analysis:

  • Correct the mortality data for control mortality using Abbott's formula.

  • Perform probit analysis to calculate the LC₅₀ (lethal concentration to kill 50% of the population) and its 95% confidence intervals.

c. Experimental Workflow Diagram:

Caption: Workflow for the larval diet incorporation bioassay.

Residue Analysis Protocol (HPLC)

This protocol outlines a method for the determination of Flubendiamide and its primary metabolite, des-iodo Flubendiamide, in plant and soil samples using High-Performance Liquid Chromatography (HPLC).[10][11]

a. Materials:

• HPLC system with a UV or PDA detector

• C18 reverse-phase column

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Analytical standards of Flubendiamide and des-iodo Flubendiamide

• Homogenizer

• Centrifuge

• Rotary evaporator

• Solid Phase Extraction (SPE) cartridges (e.g., Alumina)

• Syringe filters (0.45 µm)

b. Protocol:

• Sample Preparation:

  • Plant Material (e.g., tomato, cabbage):

    • Weigh a representative sample (e.g., 10 g) of the homogenized plant material into a centrifuge tube.

    • Add a known volume of acetonitrile (e.g., 20 mL) and homogenize for 2-3 minutes.

    • Centrifuge the mixture and collect the supernatant.

  • Soil:

    • Weigh a sieved soil sample (e.g., 10 g) into a flask.

    • Add acetonitrile and extract by shaking for a specified time.

    • Filter the extract.

• Extraction and Cleanup:

  • Perform a liquid-liquid partitioning of the initial extract if necessary (e.g., with hexane-ethyl acetate).[10]

  • Concentrate the extract using a rotary evaporator.

  • For cleanup, pass the concentrated extract through an activated neutral alumina (B75360) SPE cartridge to remove interfering substances.[10]

  • Elute the analytes with a suitable solvent mixture.

• Final Sample Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase (e.g., 1 mL).

  • Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v).[12]

  • Flow Rate: 1.0 mL/min.[10]

  • Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm).[10]

  • Detector Wavelength: 230 nm or 235 nm.[11][13]

  • Injection Volume: 20 µL.[10]

• Quantification:

  • Prepare a calibration curve using analytical standards of Flubendiamide and des-iodo Flubendiamide.

  • Inject the prepared sample extracts and quantify the residues by comparing the peak areas with the calibration curve.

c. Experimental Workflow Diagram:

Caption: Workflow for Flubendiamide residue analysis using HPLC.

Resistance Monitoring Protocol

This protocol is designed to monitor for the development of resistance to Flubendiamide in field populations of insect pests.

a. Materials:

• Same materials as for the Larval Bioassay Protocol.

• Field-collected insect populations from different geographical locations.

• A susceptible laboratory strain of the same insect species (for comparison).

b. Protocol:

• Insect Collection and Rearing:

  • Collect a sufficient number of larvae or eggs from fields where Flubendiamide has been used and from untreated areas.

  • Rear the collected insects in the laboratory for at least one generation to acclimatize them and obtain a synchronized population for testing.

• Establishment of a Susceptible Baseline:

  • Conduct a larval bioassay (as described in Protocol 1) with the susceptible laboratory strain to establish a baseline LC₅₀ value.

• Bioassays with Field Populations:

  • Perform larval bioassays with the field-collected populations using the same methodology as for the susceptible strain.

• Calculation of Resistance Ratios:

  • Calculate the LC₅₀ value for each field population.

  • Determine the Resistance Ratio (RR) for each population by dividing its LC₅₀ by the LC₅₀ of the susceptible laboratory strain:

    • RR = LC₅₀ of field population / LC₅₀ of susceptible strain

• Interpretation of Results:

  • An RR value significantly greater than 1 indicates the presence of resistance in the field population.

  • The magnitude of the RR value reflects the level of resistance.

• Molecular Analysis (Optional):

  • For a more in-depth understanding of the resistance mechanisms, molecular studies can be conducted to identify mutations in the ryanodine receptor gene or to assess the activity of detoxification enzymes.[14][15]

c. Logical Relationship Diagram:

Caption: Logical flow for monitoring Flubendiamide resistance.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. medwinpublishers.com [medwinpublishers.com]
• 3. fao.org [fao.org]
• 4. researchgate.net [researchgate.net]
• 5. Scimplify Blogs | What are Flubendiamide’s uses and side effects? [scimplify.com]
• 6. Insecticide - Wikipedia [en.wikipedia.org]
• 7. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Development of an analytical method for analysis of flubendiamide, des-iodo flubendiamide and study of their residue persistence in tomato and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ppqs.gov.in [ppqs.gov.in]
• 14. journals.plos.org [journals.plos.org]
• 15. The genetic architecture of resistance to flubendiamide insecticide in Helicoverpa armigera (Hübner) - PMC [pmc.ncbi.nlm.nih.gov]

Flubendiamide Application in Laboratory Assays: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the use of Flubendiamide in laboratory settings. Flubendiamide is a novel insecticide belonging to the class of phthalic acid diamides, which exhibits potent and selective activity against a range of lepidopteran pests.[1][2][3] Its unique mode of action makes it a valuable tool for insecticide resistance management and integrated pest management programs.[3]

Mechanism of Action

Flubendiamide's insecticidal activity stems from its ability to disrupt calcium homeostasis in insect muscle cells.[1][4] It acts as a potent activator of the ryanodine (B192298) receptor (RyR), an intracellular calcium release channel located on the sarcoplasmic reticulum of muscle cells.[1][4][5] This activation leads to an uncontrolled release of calcium ions from internal stores, causing sustained muscle contraction, paralysis, and ultimately, the death of the insect.[5] This distinct mechanism of action shows no cross-resistance with conventional insecticides.[3]

Signaling Pathway

The binding of Flubendiamide to the insect ryanodine receptor initiates a cascade of events leading to muscle dysfunction. The following diagram illustrates this signaling pathway.

References

• 1. medwinpublishers.com [medwinpublishers.com]
• 2. BIOASSAY OF FLUBENDIAMIDE ON Spodoptera litura (Fab) POPULATION COLLECTED FROM DIFFERENT HOST CROPS | Semantic Scholar [semanticscholar.org]
• 3. apvma.gov.au [apvma.gov.au]
• 4. researchgate.net [researchgate.net]
• 5. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flubendiamide Dosage Calculation in Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the accurate calculation and application of flubendiamide dosages in various research settings. Flubendiamide is a potent insecticide of the diamide (B1670390) class that acts as a selective activator of insect ryanodine (B192298) receptors, making it a valuable tool for studies in entomology, toxicology, and drug development.[1][2][3][4][5]

Physicochemical Properties of Flubendiamide

A thorough understanding of the physicochemical properties of flubendiamide is essential for accurate dosage preparation.

Property	Value	Reference
Chemical Formula	C₂₃H₂₂F₇IN₂O₄S	[1]
Molecular Weight	682.4 g/mol	[6]
Appearance	White crystalline powder	[1]
Melting Point	217.5-220.7 °C	[1]
Water Solubility (20 °C, pH 7)	0.029 mg/L	[7]
Solubility in Organic Solvents (g/L, 20 °C)	[1]
Methanol	26.0	[1]
Acetone (B3395972)	102	[1]
Ethyl acetate	29.4	[1]
p-Xylene	0.488	[1]
1,2-Dichloroethane	8.12	[1]
n-Heptane	0.000835	[1]
Log Kow (Octanol-water partition coefficient)	4.2 (at 25 °C)	[1]

Mode of Action and Signaling Pathway

Flubendiamide selectively targets and activates insect ryanodine receptors (RyRs), which are intracellular calcium release channels located on the sarcoplasmic reticulum of muscle cells.[2][8][9][10][11] This activation leads to an uncontrolled release of calcium ions from internal stores into the cytoplasm. The resulting depletion of intracellular calcium stores and sustained high cytosolic calcium levels cause irreversible muscle contraction, leading to rapid feeding cessation, paralysis, and ultimately, death of the insect.[2][10][11] Its high selectivity for insect RyRs over mammalian isoforms contributes to its favorable safety profile for non-target organisms.[10]

Caption: Flubendiamide's mode of action in insect muscle cells.

Experimental Protocols

Preparation of Flubendiamide Stock Solutions

Due to its low water solubility, flubendiamide must first be dissolved in an appropriate organic solvent to prepare a stock solution. Acetonitrile (B52724) and acetone are commonly used solvents.

Materials:

• Flubendiamide (analytical grade, known purity)

• Acetonitrile or Acetone (HPLC grade)

• Analytical balance

• Volumetric flasks (Class A)

• Sonicator

• Glass vials for storage

Protocol:

• Determine the required mass of flubendiamide:

  • Use the following formula to calculate the mass of the technical grade active ingredient needed, correcting for its purity:

    • Mass (mg) = (Desired Concentration (mg/mL) × Desired Volume (mL) × 100) / % Purity

  • Example: To prepare 10 mL of a 1 mg/mL (1000 ppm) stock solution using flubendiamide with 99.8% purity:

    • Mass (mg) = (1 mg/mL × 10 mL × 100) / 99.8 = 10.02 mg

• Dissolution:

  • Accurately weigh the calculated mass of flubendiamide and transfer it to a volumetric flask.

  • Add a small amount of the chosen solvent (e.g., acetonitrile) to dissolve the powder.

  • Sonicate the flask for 5-10 minutes to ensure complete dissolution.[2]

  • Bring the solution to the final volume with the solvent.

• Storage:

  • Store the stock solution in a tightly sealed glass vial at -18°C to -20°C.[2] Stock solutions in acetonitrile are generally stable for up to 3 months under these conditions.[2]

Dosage Calculation for Insect Bioassays

Flubendiamide is frequently evaluated in insect bioassays to determine its efficacy (e.g., LC₅₀ or LD₅₀ values). Common methods include diet incorporation and topical application.

Protocol:

• Prepare Serial Dilutions: From the stock solution, prepare a series of working solutions of decreasing concentrations using the same solvent.

• Incorporate into Diet: Add a known volume of each working solution to the insect's artificial diet. Ensure thorough mixing to achieve a homogenous distribution. The final concentration in the diet is calculated as follows:

  • Final Concentration (µg/g or ppm) = (Concentration of Working Solution (µg/mL) × Volume Added (mL)) / Weight of Diet (g)

• Administer to Insects: Dispense the treated diet into bioassay trays or containers, with one larva per well or container.

• Observation: Monitor the insects over a defined period (e.g., 7 days) and assess mortality or sublethal effects such as weight reduction.[12]

Protocol:

• Prepare Serial Dilutions: Prepare a range of concentrations in a volatile solvent like acetone.

• Application: Using a micro-applicator, apply a precise volume (e.g., 1 µL) of each dilution to the dorsal thorax of the insect.

• Calculate Dose: The dose is expressed as the mass of flubendiamide per insect.

  • Dose (µ g/insect ) = Concentration of Solution (µg/µL) × Volume Applied (µL)

• Observation: Observe the insects for mortality at specified time points (e.g., 24, 48, 72 hours).

References

• 1. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. iosrjournals.org [iosrjournals.org]
• 3. entomoljournal.com [entomoljournal.com]
• 4. researchgate.net [researchgate.net]
• 5. Lethal and sublethal effects of flubendiamide and spirotetramat against the leaf worm, Spodoptera litura(Fabricius) under laboratory conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fao.org [fao.org]
• 7. Flubendiamide (Ref: NNI-0001) [sitem.herts.ac.uk]
• 8. Microbial degradation of flubendiamide in different types of soils at tropical region using lactic acid bacteria formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. medwinpublishers.com [medwinpublishers.com]
• 12. cotton.org [cotton.org]

Flubendiamide for the Control of Lepidopteran Pests: Application Notes and Protocols for Researchers

Flubendiamide is a potent insecticide belonging to the diamide (B1670390) class (IRAC Group 28), highly effective for the control of a broad spectrum of lepidopteran pests.[1] Its unique mode of action, targeting the insect ryanodine (B192298) receptor (RyR), makes it a valuable tool in insecticide resistance management programs.[2][3] These application notes provide detailed protocols for researchers and drug development professionals to effectively utilize flubendiamide in a laboratory setting for studying its efficacy and sublethal effects on lepidopteran pests.

Mode of Action

Flubendiamide acts as a selective activator of insect ryanodine receptors, which are intracellular calcium release channels located on the sarcoplasmic reticulum of muscle cells.[1][4][5] The binding of flubendiamide to the RyR locks the channel in an open state, leading to an uncontrolled release of calcium ions from internal stores into the cytoplasm.[5][6] This disruption of calcium homeostasis results in rapid cessation of feeding, muscle paralysis, and ultimately, the death of the insect larva.[2][3][7]

Caption: Signaling pathway of flubendiamide's mode of action.

Quantitative Efficacy Data

The efficacy of flubendiamide can be quantified by determining its lethal concentration (LC50), the concentration that causes 50% mortality in a test population. The following table summarizes LC50 values of flubendiamide against various lepidopteran pests.

Pest Species	Larval Instar	Bioassay Method	LC50 Value	Reference
Spodoptera frugiperda	3rd	Diet-Incorporation	0.93 µg/mL	[2]
Chloridea virescens	3rd	Diet-Incorporation	27.972 ng/mL	[8]
Spodoptera litura	2nd	Leaf Dip	0.83 ppm (72h)	[9]
Tuta absoluta	3rd	Leaf Dip	37.29 mg a.i./L	[10]
Drosophila melanogaster (Non-target)	Larvae	Diet-Incorporation	4897.79 µg/mL (72h acute)	[11]
Drosophila melanogaster (Non-target)	Larvae	Diet-Incorporation	562.34 µg/mL (chronic)	[3]

Experimental Protocols

Diet-Incorporated Bioassay for Lethal Concentration (LC50) Determination

This protocol is designed to determine the concentration-mortality response of lepidopteran larvae to flubendiamide incorporated into an artificial diet.[12][13]

Caption: Workflow for a diet-incorporated bioassay.

Materials:

• Flubendiamide (technical grade or commercial formulation)

• Appropriate solvent (e.g., acetone, distilled water)

• Artificial diet suitable for the target lepidopteran species

• Bioassay containers (e.g., multi-well plates, diet cups)

• Test larvae of a specific instar (e.g., third instar)[8]

• Incubator with controlled temperature, humidity, and photoperiod

Procedure:

• Preparation of Insecticide Solutions: Prepare a stock solution of flubendiamide in a suitable solvent. From this stock, create a series of serial dilutions to achieve the desired final concentrations in the diet. A logarithmic series of concentrations is recommended.[8]

• Diet Preparation: Prepare the artificial diet according to the supplier's instructions. Allow the diet to cool to approximately 50-60°C before adding the insecticide to prevent degradation.

• Incorporation of Flubendiamide: Add a specific volume of each flubendiamide dilution to a corresponding aliquot of the cooled diet. Ensure thorough mixing to achieve a homogenous distribution of the insecticide. A control diet should be prepared by adding the same volume of solvent without flubendiamide.

• Dispensing Diet: Dispense a consistent amount of the treated and control diet into each bioassay container. Allow the diet to solidify before infesting with larvae.

• Infestation: Place one larva into each container. Use a sufficient number of larvae per concentration (e.g., 32 larvae) and replicate the experiment.[2]

• Incubation: Maintain the bioassay containers in an incubator under controlled conditions (e.g., 25 ± 2°C, 60 ± 10% RH, and a 14:10 light:dark photoperiod).[14]

• Mortality Assessment: Assess larval mortality after a predetermined period, typically 5 to 7 days.[9] Larvae that are unable to move when prodded with a fine brush are considered dead. A characteristic of diamide toxicity is rapid feeding cessation, which can lead to starvation; therefore, mortality may be delayed.[12]

• Data Analysis: Correct for control mortality using Abbott's formula. Analyze the concentration-mortality data using probit analysis to calculate the LC50 value and its 95% confidence limits.[8]

Sublethal Effects Assessment

This protocol outlines the methodology to evaluate the sublethal effects of flubendiamide on the development and reproduction of lepidopteran pests.[14]

Experimental Design:

• Determine Sublethal Concentration: Based on a previously conducted LC50 bioassay, select a sublethal concentration (e.g., LC10, LC25, or LC30) for the experiment.[8][9]

• Larval Rearing: Rear a cohort of larvae on an artificial diet treated with the selected sublethal concentration of flubendiamide. A control group should be reared on an untreated diet.

• Data Collection: Monitor the following parameters for both the treatment and control groups:

  • Larval and Pupal Duration: Record the time taken for larvae to pupate and for pupae to emerge as adults.[14]

  • Survival Rate: Calculate the percentage of individuals surviving to each developmental stage (larva, pupa, adult).[14]

  • Pupal Weight: Weigh the pupae within 24 hours of pupation.

  • Adult Longevity: Record the lifespan of the emerged adults.

  • Fecundity and Fertility: Pair emerged male and female moths and record the total number of eggs laid per female (fecundity) and the percentage of eggs that hatch (fertility).[14]

• Life Table Analysis: Use the collected data to calculate life table parameters such as the net reproductive rate (R0), intrinsic rate of increase (rm), and mean generation time (T).[14]

Sublethal Effects of Flubendiamide on Lepidopteran Pests

Parameter	Effect	Pest Species	Reference
Larval Development Time	Increased	Chloridea virescens	[11][14]
Pupal Development Time	Increased	Chloridea virescens	[11][14]
Larval Weight	Decreased	Chloridea virescens	[11][14]
Fecundity	Reduced	Chloridea virescens, Spodoptera litura	[11][14][15]
Fertility	Reduced	Spodoptera litura	[15]

Resistance Monitoring

Monitoring for the development of resistance to flubendiamide is crucial for sustainable pest management.

1. Discriminating Dose Bioassay:

• Principle: A single, diagnostic concentration of the insecticide is used to screen a large number of individuals from a field population. This concentration is expected to kill all susceptible individuals.

• Procedure:

  • Establish a diagnostic concentration of flubendiamide from a susceptible laboratory strain.

  • Collect larvae from field populations.

  • Expose the field-collected larvae to the diagnostic concentration using a diet-incorporated or leaf-dip bioassay.

  • Record the percentage of survivors. A significant survival rate may indicate the presence of resistance.[5]

2. Molecular Diagnostics:

• Principle: Resistance to flubendiamide is often associated with specific mutations in the ryanodine receptor gene.[12] Molecular techniques can be used to detect these mutations.

• Methods:

  • PCR-based Allelic Discrimination (e.g., TaqMan assay): This method uses fluorescently labeled probes to differentiate between wild-type (susceptible) and mutant (resistant) alleles.[16]

  • DNA Sequencing: The ryanodine receptor gene from individual insects can be sequenced to identify known and novel resistance-conferring mutations.[5]

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. bioone.org [bioone.org]
• 3. researchgate.net [researchgate.net]
• 4. journals.plos.org [journals.plos.org]
• 5. mdpi.com [mdpi.com]
• 6. Lethal and sublethal effects of flubendiamide and spirotetramat against the leaf worm, Spodoptera litura(Fabricius) under laboratory conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rjas.org [rjas.org]
• 8. ars.usda.gov [ars.usda.gov]
• 9. peerj.com [peerj.com]
• 10. entomol.org [entomol.org]
• 11. rroij.com [rroij.com]
• 12. cotton.org [cotton.org]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. mdpi.com [mdpi.com]
• 16. Large-Scale Monitoring of the Frequency of Ryanodine Receptor Target-Site Mutations Conferring Diamide Resistance in Brazilian Field Populations of Fall Armyworm, Spodoptera frugiperda (Lepidoptera: Noctuidae) - PubMed [pubmed.ncbi.nlm.nih.gov]

Flubendiamide Efficacy Studies: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for conducting efficacy studies of flubendiamide, a potent insecticide targeting lepidopteran pests. These guidelines are intended to assist in the standardized assessment of flubendiamide's biological activity in both laboratory and field settings.

Introduction to Flubendiamide

Flubendiamide is a novel insecticide belonging to the diamide (B1670390) class, specifically a phthalic acid diamide.[1] Its unique mode of action involves the activation of ryanodine (B192298) receptors (RyRs) in insect muscle cells.[1][2] This activation leads to an uncontrolled release of calcium from the sarcoplasmic reticulum, causing muscle contraction, paralysis, cessation of feeding, and ultimately, death of the insect.[3][4] Flubendiamide is particularly effective against a broad spectrum of lepidopteran larvae, including economically significant pests of cotton, rice, corn, and various fruits and vegetables.[1][2]

Mode of Action Signaling Pathway

Flubendiamide's insecticidal activity is initiated by its binding to a specific site on the insect's ryanodine receptor, a calcium channel crucial for muscle function. This binding event locks the channel in an open state, leading to a continuous and unregulated flow of calcium ions into the cytoplasm of muscle cells. The resulting sustained muscle contraction and paralysis are the primary causes of insect mortality.

References

• 1. ijcmas.com [ijcmas.com]
• 2. researchgate.net [researchgate.net]
• 3. ars.usda.gov [ars.usda.gov]
• 4. researchgate.net [researchgate.net]

Application Notes: Flubendiamide Bioassay Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a novel phthalic acid diamide (B1670390) insecticide highly effective against a broad spectrum of lepidopteran pests.[1][2] Its unique mode of action targets the insect's muscular system, making it a valuable tool in insecticide resistance management (IRM) and integrated pest management (IPM) programs.[1][2] Flubendiamide acts as a potent activator of the insect ryanodine (B192298) receptor (RyR), an intracellular calcium release channel located in the sarcoplasmic reticulum of muscle cells.[1][3][4] This activation leads to an uncontrolled release of calcium ions, causing rapid muscle contraction, paralysis, feeding cessation, and ultimately, the death of the insect.[1][4]

These application notes provide detailed protocols for conducting flubendiamide bioassays to determine its efficacy, monitor for resistance, and assess lethal and sublethal effects on target pests.

Mechanism of Action: Ryanodine Receptor Modulation

Flubendiamide's insecticidal activity stems from its specific interaction with the ryanodine receptor (RyR) Ca2+ release channel.[5]

• Binding: Flubendiamide binds to a specific site on the insect RyR.[5][6] This binding site is distinct from that of other insecticide classes, contributing to its effectiveness against pests resistant to conventional insecticides.[2]

• Channel Activation: Upon binding, flubendiamide locks the RyR in an open state.[1]

• Uncontrolled Ca2+ Release: This leads to a massive and uncontrolled release of stored Ca2+ ions from the sarcoplasmic reticulum into the muscle cell cytoplasm.[4][7]

• Muscle Contraction & Paralysis: The sustained high concentration of cytosolic Ca2+ induces permanent muscle contraction and spastic paralysis.[3][4]

• Cessation of Feeding & Death: The affected larvae exhibit rapid feeding cessation, followed by lethargy and eventual death.[1][3]

Caption: Flubendiamide's mode of action signaling pathway.

Quantitative Data Summary

The efficacy of flubendiamide can be quantified by determining the lethal concentration (LC50/LC90) or lethal dose (LD50) required to kill 50% or 90% of a test population. The tables below summarize toxicity data for flubendiamide against various lepidopteran pests.

Table 1: Lethal Concentration of Flubendiamide against Spodoptera Species

Species	Bioassay Method	LC50	LC90	Exposure Time	Reference
Spodoptera litura	Leaf Dip	3.55 ppm	20.41 ppm	72 hours	[8]
Spodoptera frugiperda	Topical Application	33.8 ppm	-	72 hours	[9]
Spodoptera cosmioides	Diet Incorporation	23.44 mg/L	320 mg/L	72 hours	[10]

Table 2: In Vitro Activity of Flubendiamide

Target	Assay Type	Parameter	Value	Reference
Ryanodine Receptor (Mythimna separata)	SR Vesicle Ca2+ Release	EC50	0.21 µM	[11]

Experimental Protocols

Detailed methodologies for common flubendiamide bioassays are provided below. It is crucial to maintain consistent environmental conditions (temperature, humidity, photoperiod) throughout the rearing and testing process.

Protocol 1: Leaf Dip Bioassay for Larval Toxicity

This method is used to evaluate the acute toxicity of flubendiamide when ingested by larvae feeding on treated foliage.[8][12]

Materials:

• Technical grade or formulated flubendiamide

• Solvent (e.g., acetone) and surfactant (e.g., Triton X-100)

• Host plant leaves (e.g., castor, cotton, soybean)

• Petri dishes (9 cm diameter)

• Filter paper

• Second or third instar larvae of the target pest (e.g., Spodoptera litura)

• Forceps and camel hair brush

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of flubendiamide in a suitable solvent.

• Serial Dilutions: Create a range of serial dilutions from the stock solution. A typical range for Spodoptera might be 1 to 50 ppm. A control solution containing only the solvent and surfactant should also be prepared.

• Leaf Treatment: Excise leaf discs of a uniform size (e.g., 5 cm diameter). Dip each leaf disc into a test concentration for 10-15 seconds with gentle agitation.[12]

• Drying: Place the treated leaf discs on a clean surface and allow them to air-dry completely in a fume hood.[12]

• Assay Setup: Line the bottom of each Petri dish with filter paper. Place one treated leaf disc in each dish.

• Larval Introduction: Carefully transfer a known number of larvae (e.g., 5-10) onto the leaf disc in each Petri dish using a fine brush.

• Incubation: Seal the Petri dishes with parafilm and place them in a controlled environment chamber (e.g., 27±1°C, 65±5% RH, 14:10 L:D photoperiod).

• Mortality Assessment: Record larval mortality at 24-hour intervals for up to 72 or 96 hours.[12] Larvae are considered dead if they do not move when prodded with a brush.

• Data Analysis: Correct for control mortality using Abbott's formula. Analyze the dose-response data using probit analysis to determine LC50 and LC90 values.

Caption: Experimental workflow for a leaf dip bioassay.

Protocol 2: Diet-Incorporated Bioassay

This method is suitable for baseline susceptibility studies and resistance monitoring, providing a consistent and prolonged exposure to the insecticide.[13]

Materials:

• Formulated flubendiamide (e.g., Belt® 480 SC)

• Artificial insect diet

• 128-well bioassay trays

• Neonate larvae (<12 hours old) of the target pest (e.g., Spodoptera frugiperda)

• Distilled water, formalin, acetic acid

• Pipettes and dispensing equipment

Procedure:

• Preparation of Stock Solution: Dissolve the formulated flubendiamide in distilled water to create a stock solution (e.g., 1 µg a.i./mL).[13]

• Preparation of Treated Diet: Prepare the artificial diet according to the manufacturer's recommendations. While the diet is still liquid, aliquot it into separate containers for each test concentration.

• Incorporation of Insecticide: Add the appropriate amount of flubendiamide stock solution and distilled water to each diet aliquot to achieve the desired final concentrations. Mix thoroughly.

• Dispensing: Dispense the treated diet into the wells of the bioassay trays (e.g., 1 mL per well). Allow the diet to cool and solidify.

• Larval Infestation: Place one neonate larva into each well.[13]

• Sealing and Incubation: Seal the trays with a breathable, self-adhesive cover. Incubate the trays under controlled environmental conditions.

• Assessment: Evaluate insect mortality or sublethal effects (e.g., weight reduction) after 7 days of exposure.[13] Due to flubendiamide's mode of action, which causes rapid feeding cessation, mortality may result from starvation and can take several days.[13]

• Data Analysis: Analyze the concentration-mortality or concentration-growth inhibition data using probit analysis to determine LC50 or EC50 (Effective Concentration) values.

References

• 1. rroij.com [rroij.com]
• 2. researchgate.net [researchgate.net]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Lethal and sublethal effects of flubendiamide and spirotetramat against the leaf worm, Spodoptera litura(Fabricius) under laboratory conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Establishment and evaluation of targeted molecular screening model for the ryanodine receptor or sarco/endoplasmic reticulum calcium ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. cotton.org [cotton.org]

Application Notes and Protocols for Flubendiamide Extraction from Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flubendiamide is a novel insecticide belonging to the phthalic acid diamide (B1670390) class, effective against a broad spectrum of lepidopteran pests.[1][2] It functions by targeting and disrupting the ryanodine (B192298) receptors in insects, which are crucial for muscle function.[1][3] Due to its widespread use in agriculture on crops such as vegetables, fruits, and rice, robust and efficient methods for the extraction and quantification of flubendiamide residues from plant tissues are essential for food safety, environmental monitoring, and research purposes.[2][3][4]

This document provides detailed application notes and protocols for the extraction of flubendiamide from various plant matrices. The methodologies described are based on established and validated techniques, primarily utilizing the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by analysis with High-Performance Liquid Chromatography (HPLC) coupled with UV or Mass Spectrometry (MS) detectors.[2][5]

Data Presentation: Quantitative Performance of Extraction Methods

The efficiency of flubendiamide extraction can vary depending on the plant matrix and the specific protocol employed. The following tables summarize quantitative data from various studies, providing key performance metrics for different methodologies.

Table 1: Recovery of Flubendiamide from Various Vegetable Matrices using a Dispersive Solid-Phase Extraction Method [1]

Vegetable Matrix	Fortification Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Cabbage	0.1	96.76	1.05
0.5	92.72	3.28
1.0	94.55	2.15
Cauliflower	0.1	95.77	2.55
0.5	90.21	5.26
1.0	93.48	1.89
Brinjal (Eggplant)	0.1	98.46	1.25
0.5	93.25	4.11
1.0	95.88	2.33
Chilli	0.5	97.92	1.98
1.0	94.82	3.64

Table 2: Performance of QuEChERS Method Coupled with LC-MS/MS for Flubendiamide in Cabbage [2][5]

Fortification Level (µg/kg)	Average Recovery (%)	Coefficient of Variation (%)
Not Specified	81.27 - 91.45	1.79 - 4.81

Table 3: Method Validation Parameters for Flubendiamide and its Metabolite (des-iodo) in Jatropha Plant Leaves using HPLC-UV [6]

Analyte	Fortification Level (µg/g)	Average Recovery (%)	Relative Standard Deviation (%)
Flubendiamide	0.03	85 - 96	< 2
0.3	85 - 96	< 2
Flubendiamide-des-iodo	0.03	85 - 96	< 2
0.3	85 - 96	< 2

Table 4: Limits of Detection (LOD) and Quantification (LOQ) for Flubendiamide in Various Matrices

Matrix	Method	LOD	LOQ
Cabbage, Cauliflower, Brinjal	HPLC-UV	-	0.1 mg/kg[1]
Chilli	HPLC-UV	-	0.5 mg/kg[1]
Cabbage	LC-MS/MS	0.3 µg/kg	-[2]
Jatropha Plant Leaves	HPLC-UV	0.01 µg/g	0.03 µg/g[6]
Tomato Fruit and Soil	HPLC-DAD	-	0.05 µg/g[7]

Experimental Workflow for Flubendiamide Extraction

The general workflow for extracting flubendiamide from plant tissues involves sample preparation, extraction with an organic solvent, cleanup to remove interfering substances, and subsequent analysis.

Caption: Experimental workflow for QuEChERS-based extraction of flubendiamide.

Detailed Experimental Protocols

The following are detailed protocols for the extraction of flubendiamide from plant tissues based on the QuEChERS methodology.

Protocol 1: Modified QuEChERS Method for Vegetables

This protocol is adapted from a method developed for the determination of flubendiamide in various vegetables such as cabbage, cauliflower, and brinjal.[1]

Materials and Reagents:

• Acetonitrile (HPLC grade)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄)

• Sodium Chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• Homogenizer/Blender

• Centrifuge and centrifuge tubes (15 mL and 50 mL)

• Vortex mixer

• Syringe filters (0.22 µm)

• HPLC-UV or LC-MS/MS system

Procedure:

• Sample Preparation:

  • Chop and homogenize a representative sample of the vegetable tissue.

  • Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 30 mL of acetonitrile to the centrifuge tube.

  • Shake vigorously for 1 minute.

  • Add 6 g of anhydrous magnesium sulfate and 1.5 g of sodium chloride.

  • Immediately shake vigorously for 1 minute to prevent the formation of salt agglomerates.

  • Centrifuge at 3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an 8 mL aliquot of the upper acetonitrile layer into a 15 mL centrifuge tube.

  • Add 1.2 g of anhydrous magnesium sulfate and 400 mg of PSA.

  • Vortex for 1 minute.

  • Centrifuge at 3000 rpm for 5 minutes.

• Final Sample Preparation and Analysis:

  • Take a 4 mL aliquot of the supernatant and evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of acetonitrile.

  • Filter the reconstituted solution through a 0.22 µm syringe filter into an autosampler vial.

  • Analyze the sample using HPLC-UV or LC-MS/MS.

Protocol 2: QuEChERS Method for Cabbage with LC-MS/MS Analysis

This protocol is specifically for the extraction of flubendiamide from cabbage for sensitive analysis by LC-MS/MS.[2][5]

Materials and Reagents:

• Acetonitrile

• QuEChERS extraction salts (e.g., containing magnesium sulfate, sodium chloride, sodium citrate)

• QuEChERS d-SPE cleanup sorbents (e.g., PSA, C18, GCB for pigmented samples)

• Ultrasonic bath

• Centrifuge and centrifuge tubes

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Homogenize fresh cabbage samples.

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Perform ultrasonic extraction for a specified duration (e.g., 10 minutes).

  • Add the appropriate QuEChERS extraction salt packet.

  • Shake vigorously for 1 minute.

  • Centrifuge at a high speed (e.g., 4000 rpm) for 5 minutes.

• d-SPE Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile extract (supernatant) to a 2 mL d-SPE tube containing the appropriate cleanup sorbents.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2-5 minutes.

• Analysis:

  • Take the supernatant and filter it through a 0.22 µm filter.

  • Dilute the sample with a suitable solvent if necessary.

  • Inject the final extract into the LC-MS/MS system for quantification.

Mechanism of Action: Insect Ryanodine Receptor Modulation

While flubendiamide is applied to plants, its mode of action is targeted at insect pests. It does not have a known signaling pathway within the plant itself. The diagram below illustrates the logical relationship of its insecticidal action.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of residual flubendiamide in the cabbage by QuEChERS-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Extraction and determination of flubendiamide insecticide in food samples: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (Open Access) Extraction and determination of flubendiamide insecticide in food samples: A review (2022) | S. Aghris | 12 Citations [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. iosrjournals.org [iosrjournals.org]
• 7. researchgate.net [researchgate.net]

Flubendiamide: A Tool for Elucidating Insect Muscle Function

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Flubendiamide is a potent insecticide belonging to the phthalic acid diamide (B1670390) chemical class.[1][2][3] Its high efficacy and specificity against lepidopteran pests stem from a novel mode of action that targets the muscular system rather than the nervous system, which is the target for many conventional insecticides.[1][2][4] Flubendiamide acts as a selective activator of insect ryanodine (B192298) receptors (RyRs), the primary calcium release channels in the sarcoplasmic reticulum of muscle cells.[5][6][7][8] This specific mechanism of action makes flubendiamide an invaluable pharmacological tool for researchers studying insect muscle physiology, calcium signaling, and for the development of new insect control strategies.

This document provides an overview of flubendiamide's mechanism of action, a summary of its quantitative effects, and detailed protocols for its application in studying insect muscle function.

Mechanism of Action

Flubendiamide selectively binds to and activates insect ryanodine receptors.[9][10][11] RyRs are large tetrameric channels responsible for regulating the release of calcium ions (Ca2+) from intracellular stores within the sarcoplasmic reticulum (SR) into the cytoplasm, a critical step in muscle contraction.[4][5][8]

Unlike the physiological activation of RyRs, which is transient and tightly regulated, flubendiamide locks the receptor in an open state.[2] This leads to a massive and uncontrolled efflux of Ca2+ from the SR.[1][4][11] The resulting sustained increase in cytosolic Ca2+ concentration causes irreversible muscle contraction, leading to paralysis, immediate cessation of feeding, lethargy, and ultimately, the death of the insect.[4][8][12] Notably, flubendiamide exhibits a high degree of selectivity for insect RyRs over their mammalian counterparts, a key factor in its favorable safety profile for non-target organisms.[10] Studies have shown that flubendiamide interacts with a binding site on the insect RyR that is distinct from the binding site of ryanodine itself, modulating the receptor's function through an allosteric mechanism.[7][13]

References

• 1. researchgate.net [researchgate.net]
• 2. rroij.com [rroij.com]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. researchgate.net [researchgate.net]
• 5. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phthalic acid diamides activate ryanodine-sensitive Ca2+ release channels in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Insecticide - Wikipedia [en.wikipedia.org]
• 10. New and selective ryanodine receptor activators for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Insect ryanodine receptor: distinct but coupled insecticide binding sites for [N-C(3)H(3)]chlorantraniliprole, flubendiamide, and [(3)H]ryanodine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Flubendiamide as a Tool for Calcium Channel Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Flubendiamide is a potent and selective activator of insect ryanodine (B192298) receptors (RyRs), which are intracellular calcium release channels critical for muscle contraction.[1][2] This specificity makes it an invaluable tool for studying the structure, function, and pharmacology of RyRs, as well as for investigating calcium signaling pathways in various research contexts. Unlike other insecticides that target the nervous system, flubendiamide acts on muscle receptors, causing a rapid cessation of feeding and paralysis in susceptible insects.[2][3][4] Its mechanism involves locking the RyR in an open state, leading to uncontrolled depletion of intracellular calcium stores from the sarcoplasmic/endoplasmic reticulum.[2][5] This document provides detailed application notes and protocols for utilizing flubendiamide in calcium channel research.

Mechanism of Action

Flubendiamide belongs to the class of phthalic acid diamide (B1670390) insecticides.[2][6] It binds to a specific site on the insect RyR, which is distinct from the binding sites of other known RyR modulators like ryanodine and caffeine.[2][7] This binding allosterically activates the channel, causing a sustained release of Ca2+ from intracellular stores, independent of the extracellular calcium concentration.[5][7] Cryo-electron microscopy studies have revealed that flubendiamide targets the transmembrane region of the RyR, promoting channel opening through coupling with the pore-forming domain.[8] Notably, flubendiamide exhibits high selectivity for insect RyRs, with minimal to no effect on mammalian isoforms, making it a specific tool for studying invertebrate calcium channels.[7][9]

Quantitative Data Summary

The following tables summarize key quantitative data related to the activity of flubendiamide in various experimental systems.

Table 1: Potency of Flubendiamide in Different Assays

Parameter	Species/System	Value	Reference
IC50 (Inhibition Concentration)	Insect Cell Lines	0.43 to 6.15 µg L⁻¹	[3]
NOAEL (No-Observed-Adverse-Effect Level)	Rats (2-year study)	1.70 mg/kg bw/day	[10]
ADI (Acceptable Daily Intake)	Humans	0.017 mg/kg bw/day	[10][11]
LD50 (Median Lethal Dose)	Rats (oral)	> 2,000 mg/kg	[12]
LC50 (Median Lethal Concentration)	Spodoptera litura (larvae)	7.92 - 12.01 mg L⁻¹ (for related compounds)	[13]
LOEC (Lowest Observed Effect Concentration)	Chicken Embryos	25 µg/50µL (500 ppm)	[14]

Table 2: Binding Characteristics of Flubendiamide

Parameter	Receptor/Tissue	Details	Reference
Binding Site	Insect Ryanodine Receptor	Transmembrane domain (amino acids 4111-5084 in silkworm RyR)	[9][15]
Allosteric Modulation	Heliothis virescens muscle membranes	Disrupts calcium regulation of ryanodine binding	[7]
Species Selectivity	Lepidoptera vs. other insects/mammals	High affinity for lepidopteran RyRs, low for others	[6][16]

Experimental Protocols

Here are detailed protocols for key experiments using flubendiamide.

Protocol 1: In Vitro Calcium Imaging in Insect Cells

This protocol describes how to measure flubendiamide-induced calcium release in insect cells (e.g., Sf9, High Five™) expressing a recombinant ryanodine receptor.

Materials:

• Insect cells expressing the target RyR

• Cell culture medium (e.g., Grace's Insect Medium)

• Flubendiamide stock solution (in DMSO)

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)[17]

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or similar imaging buffer

• Fluorescence microscope or plate reader with appropriate filters[18]

Procedure:

• Cell Preparation:

  • Plate the insect cells on glass-bottom dishes or 96-well plates suitable for fluorescence imaging.

  • Allow cells to attach and grow to a confluency of 70-80%.

• Dye Loading:

  • Prepare a loading solution containing the calcium indicator dye. For Fura-2 AM, a typical concentration is 2-5 µM in HBSS.

  • Add an equal volume of 20% Pluronic F-127 to the dye stock solution to aid in dispersion.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the loading solution to the cells and incubate for 30-60 minutes at room temperature in the dark.

• Washing:

  • Remove the loading solution and wash the cells 2-3 times with HBSS to remove extracellular dye.

  • Add fresh HBSS to the cells for imaging.

• Imaging and Data Acquisition:

  • Place the dish/plate on the fluorescence imaging system.

  • Acquire a baseline fluorescence signal for 1-2 minutes.

  • Add flubendiamide to the desired final concentration. It is recommended to perform a dose-response curve (e.g., 1 nM to 10 µM).

  • Continuously record the fluorescence signal for 5-10 minutes to observe the calcium transient.

  • For ratiometric dyes like Fura-2, acquire fluorescence at excitation wavelengths of 340 nm and 380 nm, with emission at 510 nm.[19]

• Data Analysis:

  • Calculate the ratio of fluorescence intensities (e.g., F340/F380 for Fura-2) over time.

  • Normalize the response to the baseline fluorescence.

  • Plot the change in fluorescence ratio as a function of time to visualize the calcium release profile.

  • For dose-response experiments, plot the peak response against the flubendiamide concentration to determine the EC50.

Protocol 2: Insect Muscle Contraction Assay

This protocol outlines a method to measure the effect of flubendiamide on insect muscle contractility.

Materials:

• Isolated insect muscle preparation (e.g., from lepidopteran larvae)

• Insect physiological saline

• Flubendiamide stock solution (in DMSO)

• Force transducer and recording system[20]

• Dissection tools

• Tissue bath with aeration[20]

Procedure:

• Muscle Dissection:

  • Dissect the desired muscle (e.g., dorsal longitudinal muscle) from the insect larva in cold physiological saline.

  • Carefully mount the muscle preparation in the tissue bath, attaching one end to a fixed point and the other to the force transducer.

• Equilibration:

  • Allow the muscle to equilibrate in the physiological saline for at least 30 minutes, with continuous aeration.

  • Adjust the resting tension to an optimal length for contraction.[20]

• Contraction Measurement:

  • Record the baseline muscle tension.

  • Add flubendiamide to the tissue bath at the desired final concentration.

  • Record the change in muscle tension over time. Flubendiamide should induce a sustained contraction.

  • Perform a dose-response analysis by adding increasing concentrations of flubendiamide.

• Data Analysis:

  • Measure the peak tension developed in response to each concentration of flubendiamide.

  • Normalize the tension to the cross-sectional area of the muscle if possible.

  • Plot the developed tension against the flubendiamide concentration to determine the EC50 for muscle contraction.

Visualizations: Signaling Pathways and Workflows

The following diagrams illustrate the mechanism of action of flubendiamide and a typical experimental workflow.

Caption: Signaling pathway of Flubendiamide action on insect muscle cells.

Caption: Experimental workflow for a calcium imaging assay using Flubendiamide.

References

• 1. Insecticide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. scienceopen.com [scienceopen.com]
• 4. rroij.com [rroij.com]
• 5. researchgate.net [researchgate.net]
• 6. Species differences in chlorantraniliprole and flubendiamide insecticide binding sites in the ryanodine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phthalic acid diamides activate ryanodine-sensitive Ca2+ release channels in insects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cryo-EM structures of ryanodine receptors and diamide insecticides reveal the mechanisms of selectivity and resistance: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 9. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Flubenziamide (Pesticides) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Hematological Alterations on Sub-acute Exposure to Flubendiamide in Sprague Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Exposure to a sublethal dose of technical grade flubendiamide hampers angiogenesis in the chicken chorioallantoic membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Comparative Perspective on Functionally-Related, Intracellular Calcium Channels: The Insect Ryanodine and Inositol 1,4,5-Trisphosphate Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Calcium imaging: a technique to monitor calcium dynamics in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Calcium imaging [protocols.io]
• 19. researchgate.net [researchgate.net]
• 20. Skeletal muscle contraction kinetics and AMPK responses are modulated by the adenine nucleotide degrading enzyme AMPD1 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Flubendiamide Solubility: Technical Support Center

This guide provides researchers, scientists, and drug development professionals with comprehensive information to address common solubility challenges encountered when working with flubendiamide.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of flubendiamide in common laboratory solvents?

A1: Flubendiamide is a crystalline powder with very low solubility in water but shows good solubility in several organic solvents. Its solubility is highest in acetone (B3395972). Quantitative data is summarized in the table below for easy reference.

Q2: Why is my flubendiamide not dissolving properly?

A2: Several factors can hinder the dissolution of flubendiamide. The most common reasons include using an inappropriate solvent, attempting to prepare a concentration that exceeds its solubility limit in the chosen solvent, or issues with solvent purity. Due to its highly hydrophobic nature (LogP = 4.2), it is practically insoluble in aqueous solutions alone.[1][2]

Q3: What is the best solvent for preparing a high-concentration stock solution?

A3: Acetone is an excellent choice for preparing high-concentration stock solutions due to its high solvating capacity for flubendiamide (102 g/L at 20°C).[1][3] Acetonitrile is also commonly used, particularly for preparing analytical standards for HPLC, and is effective for creating stock solutions in the range of 1 mg/mL.[4][5][6]

Q4: Can I use heat to help dissolve flubendiamide?

A4: While gentle warming can sometimes aid dissolution in organic solvents, it is generally not recommended without specific validation, as flubendiamide has a decomposition temperature between 225–260 °C.[2] For preparing aqueous working solutions from a stock, warming is not advised as it can lead to precipitation upon cooling. Sonication is a safer and often more effective alternative.

Q5: How does pH affect the solubility of flubendiamide?

A5: Flubendiamide's solubility is not dependent on pH in the environmental range of pH 4 to 9.[1][3] It is considered hydrolytically stable across this range, meaning changes in pH within this window will not significantly improve its very low water solubility.[7]

Solubility Data

The following table summarizes the solubility of flubendiamide in various solvents.

Solvent	Solubility (at 20°C)	Notes
Acetone	102 g/L	High solubility, suitable for stock solutions.[1][3]
Ethyl Acetate	29.4 g/L	Good solubility.[1][3]
Methanol	26.0 g/L	Good solubility.[1][3]
1,2-Dichloroethane	8.12 g/L	Moderate solubility.[1]
p-Xylene	0.488 g/L	Low solubility.[1]
n-Heptane	0.000835 g/L	Very low solubility/sparingly soluble.[1][2]
Water	~0.0299 mg/L (29.9 µg/L)	Practically insoluble.[2][3][8]

Troubleshooting Guides

Issue 1: Flubendiamide precipitates when my organic stock solution is added to an aqueous buffer or cell culture medium.

• Cause: This is a common issue known as "crashing out." Flubendiamide is extremely hydrophobic. When the organic stock solution is diluted into an aqueous medium, the concentration of the organic solvent drops, and the flubendiamide can no longer stay dissolved in the now predominantly aqueous environment.

• Solution:

  • Lower the Final Concentration: The most straightforward solution is to use a more dilute working solution.

  • Use a Co-solvent/Surfactant: For in-vitro experiments, consider using a carrier solvent system that includes a small percentage of a surfactant like Tween 80 or a co-solvent like DMSO in the final aqueous solution, if compatible with your experimental system. Studies have used aqueous suspensions containing 2% sodium carboxymethylcellulose and 0.4% Tween 80 for administration.[1]

  • Optimize the Dilution Method: Add the stock solution to the aqueous buffer drop-wise while vortexing or stirring vigorously. This rapid mixing can sometimes help create a more stable suspension.

Issue 2: The flubendiamide powder is clumping and not dispersing in the solvent.

• Cause: The flubendiamide powder may have absorbed moisture, or the solvent quality may be poor. Static electricity can also cause clumping.

• Solution:

  • Ensure Dryness: Ensure the flubendiamide powder is dry. If moisture absorption is suspected and the compound is stable, briefly placing it under a vacuum may help.

  • Use High-Purity Solvents: Use fresh, anhydrous, HPLC-grade or ACS-grade solvents.[4]

  • Use Sonication: Place the vial in a sonicator bath for several minutes. The ultrasonic waves will break up the clumps and facilitate dissolution.

  • Pre-wet with a Small Volume: Add a very small amount of solvent to the powder to create a paste, then gradually add the rest of the solvent while mixing.

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Flubendiamide Stock Solution in Acetone

• Materials:

  • Flubendiamide (crystalline powder)

  • Acetone (HPLC-grade or equivalent)

  • Analytical balance

  • Volumetric flask (e.g., 10 mL)

  • Glass vial with a PTFE-lined cap

  • Spatula and weighing paper

  • Pipettor

  • Sonicator

• Procedure:

  • Accurately weigh 100 mg of flubendiamide powder using an analytical balance.

  • Transfer the powder to a 10 mL volumetric flask.

  • Add approximately 7-8 mL of acetone to the flask.

  • Cap the flask and sonicate for 5-10 minutes or until all the solid has completely dissolved. Visually inspect against a light source to ensure no particulates remain.

  • Allow the solution to return to room temperature.

  • Add acetone to the flask until the meniscus reaches the 10 mL calibration mark.

  • Invert the flask several times to ensure a homogenous solution.

  • Transfer the solution to a labeled glass vial for storage. Store at 2-10°C, protected from light.[2]

Protocol 2: Preparation of a 10 µM Aqueous Working Solution

• Materials:

  • 10 mg/mL Flubendiamide stock solution in acetone (from Protocol 1)

  • Aqueous buffer or cell culture medium

  • Vortex mixer

• Procedure:

  • Calculate the required volume of the stock solution. The molecular weight of flubendiamide is 682.4 g/mol .

    • A 10 mg/mL stock is equivalent to 14.65 mM.

    • To make a 10 µM solution, a dilution factor of 1465 is needed (14,650 µM / 10 µM).

    • For 1 mL of working solution, you would need approximately 0.68 µL of the stock solution. It is advisable to perform a serial dilution for accuracy.

  • Serial Dilution (Recommended):

    • Step A (Intermediate Dilution): Pipette 10 µL of the 10 mg/mL (14.65 mM) stock into 990 µL of acetone to create a 146.5 µM intermediate stock.

    • Step B (Final Dilution): Add your desired volume of aqueous buffer to a tube. While vortexing the buffer vigorously, add the required volume from the intermediate stock. For example, to make 1 mL of 10 µM working solution, add 68.3 µL of the 146.5 µM intermediate stock to 931.7 µL of buffer.

  • Use the working solution immediately, as its stability in aqueous media can be limited.

Visual Guides

Caption: Troubleshooting workflow for flubendiamide solubility issues.

References

• 1. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
• 3. apvma.gov.au [apvma.gov.au]
• 4. researchgate.net [researchgate.net]
• 5. iosrjournals.org [iosrjournals.org]
• 6. entomologyresearchjournal.com [entomologyresearchjournal.com]
• 7. fao.org [fao.org]
• 8. Flubendiamide (Ref: NNI-0001) [sitem.herts.ac.uk]

Technical Support Center: Flubendiamide Crystallization In Vitro

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the in vitro crystallization of Flubendiamide.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Flubendiamide relevant to its crystallization?

A1: Flubendiamide is a white crystalline powder with very low water solubility (0.029 mg/L at 20°C) and a high logP (4.14), indicating its lipophilic nature.[1] Its melting point is between 217.5 and 220.7°C.[2][3] Understanding its solubility in various organic solvents is crucial for selecting an appropriate crystallization system.

Q2: Which solvents are suitable for the crystallization of Flubendiamide?

A2: Flubendiamide exhibits varying solubility in organic solvents. Acetone (B3395972), methanol, and ethyl acetate (B1210297) are good solvents where it has higher solubility, while it is poorly soluble in solvents like n-heptane and p-xylene.[2][4] A suitable crystallization solvent or solvent system will typically be one in which Flubendiamide has high solubility at elevated temperatures and low solubility at room or sub-ambient temperatures.

Q3: What are the common methods for crystallizing poorly water-soluble compounds like Flubendiamide?

A3: Common crystallization techniques for compounds with low water solubility include:

• Slow Evaporation: A solution of Flubendiamide in a volatile solvent is left undisturbed, allowing the solvent to evaporate slowly, leading to a gradual increase in concentration and crystal formation.

• Slow Cooling: A saturated solution of Flubendiamide at a high temperature is slowly cooled, decreasing its solubility and inducing crystallization.

• Vapor Diffusion: A concentrated solution of Flubendiamide in a less volatile solvent is placed in a sealed container with a more volatile anti-solvent. The anti-solvent vapor slowly diffuses into the Flubendiamide solution, reducing its solubility and promoting crystal growth.

• Anti-Solvent Addition: An anti-solvent (in which Flubendiamide is insoluble) is slowly added to a solution of Flubendiamide, causing it to precipitate and form crystals.

Troubleshooting Guide

Issue 1: No Crystal Formation

Symptoms:

• The solution remains clear even after a prolonged period.

• No precipitate or crystalline material is observed.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Sub-optimal Supersaturation	The solution is not concentrated enough for nucleation to occur. Concentrate the solution by slowly evaporating some of the solvent. If using an anti-solvent method, add more anti-solvent dropwise.
Inappropriate Solvent	The chosen solvent may be too good at solvating Flubendiamide, preventing it from coming out of solution. Try a different solvent or a solvent/anti-solvent system.
Unfavorable Temperature	The cooling rate might be too slow, or the final temperature is not low enough. Try a faster cooling rate or place the solution in a colder environment (e.g., refrigerator or freezer).
Presence of Inhibitory Impurities	Impurities can sometimes inhibit nucleation. Purify the Flubendiamide sample using chromatography before attempting crystallization.

Issue 2: Formation of Oil or Amorphous Precipitate

Symptoms:

• A liquid or non-crystalline solid separates from the solution instead of distinct crystals.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
High Degree of Supersaturation	The solution is too concentrated, or the temperature was dropped too quickly, leading to rapid precipitation. Re-dissolve the oil/precipitate by heating and add a small amount of additional solvent. Allow the solution to cool more slowly.
Presence of Impurities	Impurities can disrupt the crystal lattice formation. Purify the starting material.
Inappropriate Solvent System	The solvent may not be optimal for promoting an ordered crystalline structure. Experiment with different solvents or solvent mixtures.

Issue 3: Poor Crystal Quality (Small, Needle-like, or Twinned Crystals)

Symptoms:

• Crystals are too small for analysis.

• Crystals grow as fine needles or agglomerates.

• Crystals are twinned or have other morphological defects.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Rapid Nucleation and Growth	Too many nucleation sites lead to a large number of small crystals. Reduce the rate of supersaturation by slowing down the cooling or evaporation rate.
Solvent Effects	The solvent can influence crystal habit. Try different solvents to see their effect on crystal morphology.
Impurities	Impurities can adsorb to specific crystal faces, altering the growth rates and leading to undesirable morphologies. Ensure high purity of the Flubendiamide sample.

Data Presentation

Table 1: Solubility of Flubendiamide in Various Organic Solvents at 20°C

Solvent	Solubility (g/L)	Reference
Acetone	102	[2]
Ethyl Acetate	29.4	[2]
Methanol	26.0	[2]
1,2-Dichloroethane	8.12	[2]
p-Xylene	0.488	[2]
n-Heptane	0.000835	[2]

Experimental Protocols

Protocol 1: Slow Evaporation Crystallization

• Preparation of Saturated Solution: Dissolve Flubendiamide in a suitable volatile solvent (e.g., acetone or ethyl acetate) at room temperature to create a nearly saturated solution. Gentle warming can be used to increase solubility, but ensure the compound does not decompose.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean crystallization vessel (e.g., a small beaker or vial) to remove any particulate impurities.

• Evaporation: Cover the vessel with a perforated lid or parafilm with small holes to allow for slow solvent evaporation.

• Incubation: Place the vessel in a vibration-free environment at a constant temperature.

• Monitoring: Monitor the vessel periodically for crystal growth. The process can take several days to weeks.

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent. Wash the crystals with a small amount of cold solvent and air-dry.

Protocol 2: Slow Cooling Crystallization

• Preparation of Saturated Solution: Prepare a saturated solution of Flubendiamide in a suitable solvent (e.g., methanol) at an elevated temperature (e.g., 50-60°C).

• Filtration: Hot-filter the solution to remove any insoluble impurities.

• Cooling: Allow the solution to cool slowly to room temperature. For even slower cooling, the vessel can be placed in an insulated container.

• Further Cooling: Once at room temperature, the vessel can be transferred to a refrigerator (4°C) and then a freezer (-20°C) to maximize crystal yield.

• Crystal Harvesting: Isolate the crystals by filtration and wash with a small amount of the cold solvent.

Mandatory Visualization

Caption: General workflow for Flubendiamide crystallization and troubleshooting.

Caption: Factors influencing the crystallization process of Flubendiamide.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Rapid and clean synthesis of phthalimide derivatives in high-temperature, high-pressure H2O/EtOH mixtures - Green Chemistry (RSC Publishing) [pubs.rsc.org]

optimizing Flubendiamide concentration for bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Flubendiamide in bioassays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Flubendiamide?

Flubendiamide is a selective insecticide that targets insect ryanodine (B192298) receptors (RyRs), which are intracellular calcium release channels located in the sarcoplasmic and endoplasmic reticulum of muscle cells.[1][2][3][4] Unlike other insecticides that target the nervous system, Flubendiamide's action on muscle receptors leads to an uncontrolled release of calcium from internal stores.[1][2] This disruption of calcium homeostasis causes rapid cessation of feeding, muscle contraction, paralysis, and ultimately, the death of the insect.[1][5]

Q2: Which insect species is Flubendiamide most effective against?

Flubendiamide is highly effective against a broad spectrum of lepidopteran (moth and butterfly) pests.[1][6] It has been shown to be effective against species such as Helicoverpa zea (bollworm), Spodoptera exigua (beet armyworm), Spodoptera frugiperda (fall armyworm), Spodoptera litura (leaf worm), and Tuta absoluta (South American tomato pinworm).[5][7][8][9]

Q3: What are typical LC50 values for Flubendiamide in common lepidopteran pests?

The LC50 (median lethal concentration) values for Flubendiamide can vary significantly depending on the target species, larval stage, exposure time, and bioassay method. Below is a summary of reported LC50 values from various studies.

Target Species	Bioassay Method	Exposure Time	LC50 (ppm or mg a.i./L)	Reference
Helicoverpa zea	Diet-Incorporated	7 days	0.016 - 0.024	[5]
Spodoptera exigua	Diet-Incorporated	7 days	0.012 - 0.017	[5]
Spodoptera frugiperda	Diet-Incorporated	7 days	0.032 - 0.042	[5]
Aphis craccivora	Residual Film	24 hours	0.027	[10]
Aphis craccivora	Residual Film	48 hours	0.017	[10]
Tuta absoluta (3rd instar larvae)	Not Specified	Not Specified	37.29	[7]
Tuta absoluta (eggs)	Not Specified	Not Specified	80.94	[7]
Tuta absoluta (pupae)	Not Specified	Not Specified	55.18	[7]
Spodoptera litura	Leaf Dip	24 hours	3.00	[8]
Spodoptera litura	Leaf Dip	120 hours	0.01	[8]
Spodoptera litura (from Castor)	Leaf Dip	Not Specified	2.66	[9]
Spodoptera litura (from Chilli)	Leaf Dip	Not Specified	3.29	[9]

Troubleshooting Guide

Problem 1: High control mortality in my bioassay.

• Possible Cause: Unhealthy insect colony, contamination of diet or rearing environment, or stressful experimental conditions.

• Solution:

  • Ensure the insect colony is healthy and free from diseases.

  • Use a standardized, high-quality artificial diet.[5]

  • Maintain optimal rearing conditions, including temperature, humidity, and photoperiod (e.g., 23.9-29.4°C, 80% relative humidity, 14:10 light-dark photoperiod).[5]

  • Handle larvae carefully to minimize stress during transfer to bioassay trays.

  • Always run a concurrent control group with untreated diet or solvent only to monitor the health of the insects under experimental conditions.

Problem 2: I am observing feeding cessation but low mortality even at high concentrations.

• Possible Cause: Flubendiamide is a slow-acting insecticide. Mortality may be due to starvation over several days rather than acute toxicity.[5]

• Solution:

  • Extend the observation period. Mortality for diamide (B1670390) insecticides is often evaluated 7 days after exposure.[5]

  • Consider using alternative endpoints to assess toxicity, such as larval weight. Larvae that weigh significantly less than the control group can be considered moribund or effectively dead.[5] For example, a threshold of <10 mg for H. zea and S. exigua or <8 mg for S. frugiperda has been used.[5]

Problem 3: Inconsistent results between bioassay replicates.

• Possible Cause: Uneven distribution of Flubendiamide in the diet, inconsistent larval age or size, or variability in environmental conditions.

• Solution:

  • Ensure thorough mixing of the Flubendiamide stock solution into the artificial diet to achieve a homogenous concentration.

  • Use larvae of a consistent age and developmental stage for all replicates (e.g., neonate larvae <12 hours old).[5]

  • Strictly control environmental conditions (temperature, humidity, light) throughout the experiment.

  • Increase the number of replicates and the number of larvae per replicate to improve statistical power.

Problem 4: Flubendiamide does not seem to be effective against my target insect species.

• Possible Cause: The target species may have low susceptibility to Flubendiamide, or resistance may have developed in the population. The mode of action of Flubendiamide is specific to certain insect orders.

• Solution:

  • Verify from the literature if Flubendiamide is known to be effective against your target species. Flubendiamide is primarily active against lepidopteran insects.[1][6]

  • If working with a field-collected population, consider the possibility of insecticide resistance. It is important to establish baseline susceptibility data for local populations.[5]

  • Confirm the accuracy of your Flubendiamide concentration and the viability of your stock solution.

Experimental Protocols

1. Diet-Incorporated Bioassay Protocol

This method is suitable for determining the toxicity of Flubendiamide to lepidopteran larvae that feed on an artificial diet.

• Materials:

  • Formulated Flubendiamide

  • Distilled water

  • Artificial diet ingredients

  • 128-well bioassay trays

  • Neonate larvae (<12 hours old) of the target insect species

• Procedure:

  • Prepare Stock Solution: Dissolve the formulated Flubendiamide in distilled water to create a stock solution (e.g., 1 µg a.i./ml).[5]

  • Serial Dilutions: Prepare a series of serial dilutions from the stock solution to achieve the desired test concentrations.

  • Incorporate into Diet: Mix the appropriate amount of each dilution into the artificial diet. Also, prepare a control diet with only distilled water (and any solvents used).

  • Dispense Diet: Dispense the treated and control diet into the wells of the 128-well bioassay trays.

  • Infest with Larvae: Place one neonate larva into each well.

  • Incubation: Maintain the trays under controlled environmental conditions (e.g., 23.9-29.4°C, 80% RH, 14:10 L:D photoperiod).[5]

  • Data Collection: Evaluate mortality or larval weight after 7 days.[5]

  • Data Analysis: Analyze the data using probit analysis to determine LC50 values. Correct for control mortality using Abbott's formula.[5]

2. Leaf Dip Bioassay Protocol

This method is useful for assessing the toxicity of Flubendiamide to foliage-feeding insects.

• Materials:

  • Technical grade or formulated Flubendiamide

  • Appropriate solvent (e.g., acetone) and surfactant

  • Host plant leaves

  • Petri dishes with moistened filter paper

  • Larvae of the target insect species

• Procedure:

  • Prepare Solutions: Prepare a range of Flubendiamide concentrations in a suitable solvent with a surfactant. Prepare a control solution with solvent and surfactant only.

  • Leaf Dipping: Dip host plant leaves into each test solution for a standardized time (e.g., 5-10 seconds).

  • Air Dry: Allow the treated leaves to air dry completely.

  • Set Up Bioassay: Place one treated leaf in each petri dish lined with a moistened filter paper to maintain humidity.

  • Introduce Larvae: Introduce a set number of larvae onto each leaf.

  • Incubation: Keep the petri dishes in a controlled environment.

  • Assess Mortality: Record larval mortality at specific time points (e.g., 24, 48, 72, 96, and 120 hours).[8]

  • Data Analysis: Calculate LC50 values using probit analysis.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Insecticide - Wikipedia [en.wikipedia.org]
• 3. Cryo-EM structures of ryanodine receptors and diamide insecticides reveal the mechanisms of selectivity and resistance: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 4. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cotton.org [cotton.org]
• 6. medwinpublishers.com [medwinpublishers.com]
• 7. entomol.org [entomol.org]
• 8. peerj.com [peerj.com]
• 9. BIOASSAY OF FLUBENDIAMIDE ON Spodoptera litura (Fab) POPULATION COLLECTED FROM DIFFERENT HOST CROPS | Semantic Scholar [semanticscholar.org]
• 10. entomoljournal.com [entomoljournal.com]

Technical Support Center: Flubendiamide Degradation in Laboratory Settings

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation of flubendiamide under laboratory conditions. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental studies.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my flubendiamide sample not degrading in aqueous buffer solutions?

A1: Flubendiamide is hydrolytically stable across a wide pH range. Studies have shown that flubendiamide comprises more than 95% of the residue in pH 4.0, 5.0, 7.0, and 9.0 buffer solutions over a 30-day period at 25 ± 1 °C.[1][2] Even at an elevated temperature of 50.0 ± 0.1 °C, over 95% of flubendiamide remained after 5 days in pH 4.0, 7.0, and 9.0 buffer solutions.[1][2] Therefore, observing minimal to no degradation in simple aqueous buffer solutions is expected. The primary degradation pathway in aqueous environments is not hydrolysis but photolysis.[1][2][3][4][5]

Troubleshooting:

• Confirm the absence of light: Ensure your hydrolysis experiments are conducted in the dark to prevent photolytic degradation, which can be a confounding factor.

• Verify analytical method: Ensure your analytical method (e.g., HPLC-UV, LC-MS/MS) is calibrated and sensitive enough to detect small changes in concentration.

• Consider temperature: While stable, extreme temperatures were not extensively studied in the provided literature. For most laboratory conditions, however, hydrolysis will be minimal.

Q2: I am observing faster than expected degradation of flubendiamide in my aqueous experiment. What could be the cause?

A2: The most likely cause for accelerated degradation in an aqueous medium is exposure to light. Aqueous photolysis is a significant degradation route for flubendiamide.[3][4][5] The half-life of flubendiamide in water under artificial light can be as short as 4.3 to 5.5 days.[1][2]

Troubleshooting:

• Light Exposure: Check if your experimental setup is adequately shielded from ambient and artificial light sources.

• Water Source: The presence of natural sensitizers in water can influence photodegradation rates. Half-life in natural water was reported to be 4.3 days, compared to 5.5 days in distilled water.[1][2]

• Contamination: Microbial contamination could also contribute to degradation, although this is a less dominant pathway compared to photolysis.

Q3: My flubendiamide degradation in soil seems very slow. Is this normal?

A3: Yes, flubendiamide is known to be persistent in soil.[6] Under laboratory conditions, flubendiamide is stable to aerobic and anaerobic soil metabolism, with less than 5% of the applied amount dissipating after 371 days in some studies.[7] Half-lives in field experiments have been reported to be between 210 and 770 days.[8] However, soil photolysis can be a more significant degradation route, with a laboratory half-life of 35.3 days being reported.[7]

Troubleshooting:

• Experimental Conditions: Aerobic vs. anaerobic conditions will impact microbial activity. Flubendiamide is generally stable under both.[7]

• Soil Type: Soil properties such as organic matter content, pH, and microbial population can influence degradation rates.[9]

• Temperature and Moisture: Ensure consistent and appropriate temperature and moisture levels for your intended study, as these factors can affect microbial activity.

• Light: If you are not conducting a soil photolysis study, ensure the soil is incubated in the dark.

Q4: What is the major degradation product of flubendiamide I should be looking for?

A4: The primary and most frequently reported degradation product of flubendiamide is des-iodo flubendiamide . This metabolite is formed through the loss of the iodine moiety from the parent molecule, primarily via photolysis in water and soil.[3][4][5][10]

Troubleshooting:

• Analytical Standards: Ensure you have a certified analytical standard for des-iodo flubendiamide to correctly identify and quantify it in your samples.

• Chromatography: Your chromatographic method should be able to separate flubendiamide from des-iodo flubendiamide.

• Other Metabolites: While des-iodo is the major product, minor metabolites can also be formed. Depending on the experimental conditions, other degradation products could potentially be generated.

Q5: I am conducting a microbial degradation study. What kind of microorganisms are known to degrade flubendiamide?

A5: Several bacterial strains have been identified that can degrade flubendiamide. These are often isolated from pesticide-contaminated soils. Some identified strains include Chryseobacterium sp., Micrococcus sp., Corynebacterium sp., and Pseudoxanthomonas sp.[9][11] Studies have also shown that a consortium of bacteria, including various Bacillus species, Pseudomonas aeruginosa, and Alcaligenes aquatilis, can effectively degrade flubendiamide.[12] Furthermore, formulations containing Lactic Acid Bacteria (LAB) like Lactococcus lactis and Lactobacillus pentosus have been shown to enhance dissipation in soil.[13][14]

Troubleshooting:

• Culture Conditions: Optimal degradation is often observed at neutral pH (around 7.0) and temperatures between 30-35°C.[11][12]

• Nutrient Medium: Ensure your medium provides the necessary nutrients for bacterial growth, with flubendiamide as the sole carbon source if you are studying its utilization.

• Acclimation: The microbial culture may require an acclimation period to the presence of flubendiamide to express the necessary enzymes for degradation.

Quantitative Data Summary

The following tables summarize the degradation half-lives (DT50) of flubendiamide under various laboratory conditions as reported in the literature.

Table 1: Hydrolytic Degradation of Flubendiamide

pH Range	Temperature (°C)	Observation	Reference
4.0 - 9.0	25	>95% parent remaining after 30 days (hydrolytically stable)	[1][2]
4.0, 7.0, 9.0	50	>95% parent remaining after 5 days	[1][2]
4.0, 7.0, 9.2	Not Specified	Half-lives ranged from 250.8 to 301.0 days	[15]

Table 2: Photolytic Degradation of Flubendiamide

Medium	Light Source	Half-life (DT50)	Reference
Distilled Water	Artificial Light	5.5 days	[1][2]
Natural Water	Artificial Light	4.3 days	[1][2]
Thin Film	UV Light	7.0 days	[15]
Thin Film	Sunlight	12.0 days	[15]
Soil Thin Film	UV Light	9.1 days	[15]
Soil Thin Film	Sunlight	19.1 days	[15]
Soil	Laboratory Photolysis	35.3 days	[7]

Table 3: Soil Degradation of Flubendiamide

Soil Condition	Half-life (DT50) / Dissipation	Reference
Aerobic Laboratory Soil	<5% dissipation after 371 days	[7]
Field Soil	210 - 770 days	[8]
Laboratory Soil with LAB	21.66 - 33 days	[13][14]
Laboratory Soil without LAB	23.90 - 36.47 days	[13][14]
Laboratory Soil at 4°C	326.3 days	[16]
Laboratory Soil at 25°C	225.3 days	[16]
Laboratory Soil at 40°C	189.4 days	[16]

Experimental Protocols

1. Aqueous Hydrolysis Study

• Objective: To determine the rate of hydrolytic degradation of flubendiamide in aqueous solutions at different pH levels.

• Materials:

  • Flubendiamide analytical standard

  • Sterile aqueous buffer solutions (e.g., pH 4, 7, and 9)

  • Sterile amber glass vials with screw caps

  • Incubator capable of maintaining a constant temperature (e.g., 25°C)

  • Analytical instrumentation (HPLC-UV or LC-MS/MS)

• Procedure:

  • Prepare a stock solution of flubendiamide in a water-miscible solvent (e.g., acetonitrile).

  • Fortify the sterile buffer solutions with the flubendiamide stock solution to achieve the desired initial concentration. The volume of the organic solvent should be minimal (typically <1% v/v).

  • Dispense the fortified buffer solutions into replicate amber glass vials for each pH and sampling time point.

  • Include control samples of unfortified buffer for each pH.

  • Incubate the vials in the dark at a constant temperature (e.g., 25°C).

  • At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 30 days), remove replicate vials for each pH.

  • Analyze the samples for the concentration of flubendiamide and any potential degradation products using a validated analytical method.

2. Aqueous Photolysis Study

• Objective: To determine the rate of photolytic degradation of flubendiamide in an aqueous solution.

• Materials:

  • Flubendiamide analytical standard

  • Sterile, transparent quartz or borosilicate glass vessels

  • Aqueous solution (e.g., distilled water or natural water)

  • A light source simulating natural sunlight (e.g., xenon arc lamp) with controlled intensity and spectral distribution.

  • Dark control samples wrapped in aluminum foil.

  • Analytical instrumentation (HPLC-UV or LC-MS/MS).

• Procedure:

  • Prepare a fortified aqueous solution of flubendiamide as described in the hydrolysis protocol.

  • Fill the transparent vessels with the fortified solution. Prepare dark controls by wrapping identical vessels in aluminum foil.

  • Place the vessels in a photolysis chamber with a controlled temperature and light source.

  • At specified time intervals, collect samples from both the irradiated and dark control vessels.

  • Analyze the samples for the concentration of flubendiamide and its primary photoproduct, des-iodo flubendiamide.

  • The degradation rate due to photolysis is calculated by subtracting the degradation observed in the dark controls from that in the irradiated samples.

3. Aerobic Soil Degradation Study

• Objective: To determine the rate of degradation and transformation of flubendiamide in soil under aerobic conditions.

• Materials:

  • Characterized soil sample (sieved, with known properties like texture, pH, organic carbon content).

  • Flubendiamide analytical standard.

  • Incubation vessels that allow for air exchange.

  • Incubator for temperature control.

  • Analytical instrumentation (HPLC-UV or LC-MS/MS).

• Procedure:

  • Adjust the soil moisture to a specific level (e.g., 40-60% of maximum water holding capacity).

  • Apply a solution of flubendiamide to the soil and mix thoroughly to ensure uniform distribution.

  • Transfer the treated soil into replicate incubation vessels.

  • Incubate the vessels in the dark at a constant temperature. Maintain aerobic conditions by ensuring adequate air supply.

  • At various time points, sacrifice replicate vessels and extract the soil using an appropriate solvent (e.g., acetonitrile).

  • Analyze the extracts for the concentration of flubendiamide and its metabolites.

Visualizations

Caption: General experimental workflow for studying flubendiamide degradation.

Caption: Simplified degradation pathways of flubendiamide in the environment.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. medwinpublishers.com [medwinpublishers.com]
• 5. Medwin Publishers | Flubendiamide as New Generation Insecticide in Plant Toxicology: A Policy Paper [medwinpublishers.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. epa.gov [epa.gov]
• 8. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. entomoljournal.com [entomoljournal.com]
• 10. researchgate.net [researchgate.net]
• 11. Biodegradation of flubendiamide by a newly isolated Chryseobacterium sp. strain SSJ1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. africaresearchconnects.com [africaresearchconnects.com]
• 13. researchgate.net [researchgate.net]
• 14. Microbial degradation of flubendiamide in different types of soils at tropical region using lactic acid bacteria formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Flubendiamide Matrix Effects in HPLC

Welcome to the technical support center for minimizing matrix effects in the HPLC analysis of Flubendiamide. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the HPLC analysis of flubendiamide?

A1: Matrix effects are the alteration of the ionization efficiency of flubendiamide by co-eluting compounds from the sample matrix.[1][2][3] This interference can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification.[2][3] These effects are a significant challenge, especially in complex matrices such as food and environmental samples.[1][4][5]

Q2: Why is it crucial to minimize matrix effects for flubendiamide analysis?

Q3: What are the common sources of matrix effects in flubendiamide analysis?

A3: Matrix effects in flubendiamide analysis primarily arise from endogenous components of the sample that are co-extracted with the analyte. Common sources include lipids, pigments (like chlorophyll), sugars, proteins, and other organic molecules present in the sample matrix.[6] The complexity of the matrix, such as in various agricultural products, can significantly influence the extent of these effects.

Q4: What are the primary strategies to minimize flubendiamide matrix effects?

A4: The primary strategies to minimize flubendiamide matrix effects can be categorized into three main areas:

• Advanced Sample Preparation: Techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE) are employed to remove interfering matrix components before HPLC analysis.[7][8]

• Calibration Strategies: The use of matrix-matched calibration curves or the standard addition method can help to compensate for matrix effects.[2][8]

• Use of Internal Standards: The most effective approach is often the use of a stable isotope-labeled internal standard (SIL-IS) of flubendiamide, which co-elutes with the analyte and experiences similar matrix effects, thus providing a reliable correction.[9][10][11]

Troubleshooting Guide

Q1: My flubendiamide peak area is significantly suppressed or enhanced in my sample compared to the standard in a pure solvent. What should I do?

A1: This is a classic indication of matrix effects. Here’s a step-by-step approach to troubleshoot this issue:

• Improve Sample Cleanup: If you are using a simple extraction method, consider incorporating a more rigorous cleanup step. For the QuEChERS method, this may involve using different sorbents like PSA (Primary Secondary Amine) to remove sugars and fatty acids, C18 to remove nonpolar interferences, or GCB (Graphitized Carbon Black) to remove pigments.[6]

• Dilute the Sample Extract: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their impact on the ionization of flubendiamide.[12][13][14] However, ensure that the diluted concentration of flubendiamide remains above the limit of quantification (LOQ).

• Implement Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples.[8][15][16] This helps to ensure that the standards and samples experience similar matrix effects.

Q2: I'm observing poor reproducibility of my flubendiamide results in complex matrices. How can I improve it?

A2: Poor reproducibility in complex matrices is often linked to inconsistent matrix effects. To improve reproducibility:

• Standardize Sample Preparation: Ensure that your sample preparation protocol is followed precisely for every sample. Minor variations in extraction times, solvent volumes, or the amount of sorbent can lead to variability in the final extract composition.

• Use an Internal Standard: The most robust way to improve reproducibility is to use a stable isotope-labeled internal standard for flubendiamide. The SIL-IS is added to the sample at the beginning of the extraction process and compensates for variations in both sample preparation and matrix effects.[9][10]

• Optimize Chromatographic Separation: Improving the separation of flubendiamide from co-eluting matrix components can enhance reproducibility. This can be achieved by modifying the mobile phase composition, gradient profile, or by using a different HPLC column with a different selectivity.[17]

Q3: My calibration curve for flubendiamide is non-linear when analyzing matrix samples, but linear in pure solvent. What is the likely cause and solution?

A3: Non-linearity in matrix-based calibration curves, while linear in solvent, strongly suggests that the matrix effect is concentration-dependent.

• Cause: At lower concentrations, the matrix components may have a more pronounced effect on the ionization of flubendiamide. As the analyte concentration increases, the ionization source may become saturated with the analyte, leading to a plateau in the signal response.

• Solution:

  • Narrow the Calibration Range: Construct the calibration curve over a narrower concentration range that is relevant to the expected concentrations in your samples.

  • Employ a Weighted Regression: Use a weighted linear regression (e.g., 1/x or 1/x²) for your calibration curve, which gives more weight to the lower concentration points and can often provide a better fit.

  • Utilize a Stable Isotope-Labeled Internal Standard: A SIL-IS will exhibit the same non-linear behavior, and the ratio of the analyte to the IS peak area should remain linear with concentration, effectively correcting for the non-linearity.[9]

Quantitative Data Summary

Table 1: Recovery of Flubendiamide using QuEChERS method in Cabbage

Spiked Concentration (mg/kg)	Average Recovery (%)	RSD (%)
0.05	81.27	4.81
0.1	91.45	1.79
0.5	88.63	3.25

Data sourced from a study on flubendiamide residues in cabbage.[7]

Table 2: Comparison of Matrix Effect Values for Flubendiamide in Different Matrices

Matrix	Matrix Effect (%)	Method
Bee Pollen	> 40% (Signal Suppression)	Solvent Extraction
Bee Pollen	No Significant Effect	EMR-Lipid Sorbent Cleanup

Data highlights the effectiveness of a targeted cleanup step.[15]

Experimental Protocols

1. QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method for Flubendiamide in Agricultural Products

This protocol is a general guideline and may need optimization for specific matrices.

• Extraction:

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • For samples with low water content like rice and corn, add 10 mL of ultrapure water and mix for 2 minutes.[6]

  • Add 10 mL of acetonitrile (B52724) to all samples.

  • Shake the tubes vigorously for 10 minutes.[6]

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute and then centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE tube.

  • The d-SPE tube should contain a mixture of sorbents tailored to the matrix. For example, for pigmented vegetables, a combination of 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 can be used. For matrices with high fat content, a higher amount of C18 may be necessary. For samples with significant pigmentation, GCB can be added, but it may also retain planar analytes like flubendiamide, so its use should be carefully evaluated.

  • Vortex the tube for 1 minute and then centrifuge at 10000 rpm for 5 minutes.

  • The supernatant is then ready for HPLC analysis, possibly after dilution.

2. Preparation of Matrix-Matched Calibration Standards

• Obtain a blank sample of the matrix that is free of flubendiamide.

• Process the blank matrix using the exact same sample preparation procedure (e.g., QuEChERS) as the unknown samples.

• Prepare a stock solution of flubendiamide in a pure solvent (e.g., acetonitrile).

• Create a series of calibration standards by spiking appropriate volumes of the flubendiamide stock solution into aliquots of the blank matrix extract.[15][16]

• This ensures that the calibration standards have a similar matrix composition to the actual samples, allowing for compensation of matrix effects.[8]

Visualizations

Caption: Experimental workflow for minimizing flubendiamide matrix effects.

Caption: Key strategies for mitigating HPLC matrix effects.

References

• 1. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 3. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 4. eprints.um.edu.my [eprints.um.edu.my]
• 5. Determination of new generation amide insecticide residues in complex matrix agricultural food by ultrahigh performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of a combined QuEChERS and HPLC-MS/MS method for trace analysis of ten diamide insecticides in agricultural products - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY02117G [pubs.rsc.org]
• 7. Determination of residual flubendiamide in the cabbage by QuEChERS-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Isotope-labeled internal standards and grouping scheme for determination of neonicotinoid insecticides and their metabolites in fruits, vegetables and cereals - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. uvadoc.uva.es [uvadoc.uva.es]
• 16. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 17. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Enhancing Flubendiamide Extraction Efficiency

Welcome to the technical support center for Flubendiamide extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the efficiency and reproducibility of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the extraction of Flubendiamide from various matrices.

Q1: What are the most common initial extraction solvents for Flubendiamide, and what are their typical recovery rates?

A1: Acetonitrile (B52724) is the most widely used solvent for extracting Flubendiamide from various matrices, including vegetables, soil, and water.[1][2][3][4] It generally provides high recovery rates. For instance, in vegetables like cabbage, cauliflower, and brinjal, recoveries are often in the range of 90-98%.[2] For soil and water samples, acetonitrile extraction has also demonstrated good recoveries, typically between 88% and 96%.[5] While other solvents like acetone (B3395972) and ethyl acetate (B1210297) are also used, acetonitrile is often preferred for its extraction efficiency for a broad range of pesticides.[6]

Q2: I am experiencing low recovery of Flubendiamide from my vegetable samples when using the QuEChERS method. What are the likely causes and how can I troubleshoot this?

A2: Low recovery with the QuEChERS method can stem from several factors. Here’s a troubleshooting guide:

• Inadequate Homogenization: Ensure your sample is thoroughly homogenized to a uniform consistency. For dry samples, adding a specific amount of water before extraction is crucial to facilitate solvent interaction with the sample matrix.[7][8]

• Incorrect Solvent-to-Sample Ratio: The ratio of acetonitrile to your sample mass is critical. A common starting point is a 1:1 ratio of sample to acetonitrile.[7] Deviating from the optimal ratio can lead to incomplete extraction.

• Insufficient Shaking/Vortexing: Vigorous and adequate shaking after the addition of solvent and salts is essential for effective partitioning of Flubendiamide into the solvent layer. Ensure the recommended shaking time and intensity are followed.

• Matrix Effects: Certain vegetable matrices can cause ion suppression or enhancement in LC-MS/MS analysis, leading to perceived low recovery.[9] To mitigate this, consider using matrix-matched standards for calibration. Further cleanup steps using sorbents like Primary Secondary Amine (PSA) can also help remove interfering compounds.[7]

• pH of the Extraction: The pH of the extraction medium can influence the stability and partitioning of Flubendiamide. While Flubendiamide is relatively stable across a range of pH values, extreme pH conditions should be avoided.[1]

Q3: What are the best practices for the cleanup step after initial extraction to remove matrix interferences?

A3: A proper cleanup step is crucial for obtaining reliable and reproducible results. Here are some best practices:

• Dispersive Solid-Phase Extraction (d-SPE): This is a common cleanup step in the QuEChERS method. A combination of anhydrous magnesium sulfate (B86663) (to remove water) and PSA (to remove organic acids, sugars, and fatty acids) is widely used for vegetable matrices.[7] For fatty matrices, the addition of C18 sorbent can be beneficial.[7]

• Solid-Phase Extraction (SPE) Cartridges: For more complex matrices or when a higher degree of cleanup is required, SPE cartridges can be very effective. Various sorbents are available, and the choice depends on the nature of the matrix and the analyte. Common choices include C18 and polymeric sorbents.

• Solvent Exchange: After cleanup, the solvent may need to be evaporated and the residue reconstituted in a solvent compatible with your analytical instrument (e.g., mobile phase for LC-MS/MS). This step also helps in concentrating the sample.

Q4: I am observing significant matrix effects in my LC-MS/MS analysis of Flubendiamide. How can I minimize these effects?

A4: Matrix effects are a common challenge in LC-MS/MS analysis. Here are several strategies to minimize them:

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same extraction and cleanup procedure as your samples. This helps to compensate for signal suppression or enhancement caused by co-eluting matrix components.

• Dilution of the Final Extract: Diluting the final extract can reduce the concentration of matrix components, thereby lessening their impact on the ionization of Flubendiamide. However, ensure that the dilution does not compromise the sensitivity of your method.[10]

• Improved Chromatographic Separation: Optimizing your LC method to achieve better separation between Flubendiamide and interfering matrix components can significantly reduce matrix effects. This can involve adjusting the mobile phase composition, gradient profile, or using a different column.

• Use of Internal Standards: An isotopically labeled internal standard of Flubendiamide, if available, can effectively compensate for matrix effects as it will be similarly affected by the matrix as the native analyte.

• Enhanced Cleanup: As mentioned in Q3, a more rigorous cleanup procedure using appropriate SPE sorbents can remove a larger portion of the interfering matrix components.

Quantitative Data Summary

The following tables summarize quantitative data on Flubendiamide extraction efficiency from various sources.

Table 1: Recovery of Flubendiamide using Different Extraction Methods and Matrices

Matrix	Extraction Method	Extraction Solvent	Cleanup Sorbent(s)	Average Recovery (%)	Reference(s)
Cabbage	QuEChERS	Acetonitrile	PSA, MgSO₄	92.72 - 96.76	[2]
Cauliflower	QuEChERS	Acetonitrile	PSA, MgSO₄	90.21 - 95.77	[2]
Brinjal (Eggplant)	QuEChERS	Acetonitrile	PSA, MgSO₄	93.25 - 98.46	[2]
Chilli	QuEChERS	Acetonitrile	PSA, MgSO₄	94.82 - 97.92	[2]
Soil	Solvent Extraction	Acetonitrile	None	88.01 - 90.26	[5]
Water (pH 4, 7, 9.2)	Liquid-Liquid Extraction	Ethyl Acetate	None	89.21 - 95.57	[5]
Rice (Seed, Husk, Straw)	Solvent Extraction	Hexane-Acetone	Column Chromatography	79.1 - 90.5	[11]
Sugarcane Leaves & Soil	Solvent Extraction	Not Specified	SPE	91.7 - 97.2	[11]

Table 2: Comparison of Solvents for Pesticide Extraction (General)

Solvent	General Applicability	Typical Recovery Range (%)	Notes	Reference(s)
Acetonitrile	Broad range of pesticides, including polar and non-polar compounds.	80 - 110	Often the preferred solvent in QuEChERS methods.	[6]
Ethyl Acetate	Effective for a range of pesticides.	68 - 115	Can co-extract more matrix components than acetonitrile.	[6]
Acetone	Good for extracting a variety of pesticides.	Not specified	Often used in combination with other solvents.	[12]
Hexane	Primarily for non-polar pesticides.	Not specified	Often used in liquid-liquid partitioning steps.	[11]

Experimental Protocols

Below are detailed methodologies for key Flubendiamide extraction experiments.

Protocol 1: QuEChERS Method for Vegetable Matrices

This protocol is adapted from a fast and easy method for determining Flubendiamide residues in various vegetables.[2]

1. Sample Preparation:

• Homogenize a representative sample of the vegetable (e.g., cabbage, cauliflower, brinjal) using a blender.

2. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
• Add 10 mL of acetonitrile.
• Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.
• Shake vigorously for 1 minute.
• Centrifuge at 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL microcentrifuge tube.
• Add 150 mg of anhydrous magnesium sulfate and 50 mg of PSA.
• Vortex for 30 seconds.
• Centrifuge at 10000 rpm for 5 minutes.

4. Final Preparation for Analysis:

• Take the supernatant and filter it through a 0.22 µm syringe filter.
• The extract is now ready for analysis by HPLC-UV or LC-MS/MS.

Protocol 2: Solvent Extraction from Soil

This protocol is based on a simple and rapid method for the analysis of Flubendiamide in soil.[5]

1. Sample Preparation:

• Air-dry the soil sample and pass it through a 2 mm sieve.

2. Extraction:

• Weigh 20 g of the prepared soil sample into a 250 mL Erlenmeyer flask.
• Add 100 mL of acetonitrile.
• Shake for 30 minutes on a mechanical shaker.
• Filter the extract through Whatman No. 42 filter paper.

3. Concentration:

• Transfer the filtrate to a round-bottom flask and concentrate to approximately 10 mL using a rotary evaporator at 40°C.

4. Liquid-Liquid Partitioning:

• Transfer the concentrated extract to a separatory funnel.
• Add 50 mL of a 5% sodium chloride solution.
• Partition three times with 50 mL of dichloromethane (B109758) each time.
• Collect the dichloromethane layers and pass them through anhydrous sodium sulfate to remove any remaining water.

5. Final Preparation for Analysis:

• Evaporate the dichloromethane to dryness using a rotary evaporator.
• Reconstitute the residue in a suitable volume of mobile phase for HPLC or LC-MS/MS analysis.

Visualizations

The following diagrams illustrate key workflows and decision-making processes in Flubendiamide extraction.

Figure 1. General experimental workflow for Flubendiamide extraction and analysis.

Figure 2. Decision tree for selecting a suitable Flubendiamide extraction method.

References

• 1. (Open Access) Extraction and determination of flubendiamide insecticide in food samples: A review (2022) | S. Aghris | 12 Citations [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. Extraction and determination of flubendiamide insecticide in food samples: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. journal.unusida.ac.id [journal.unusida.ac.id]
• 6. researchgate.net [researchgate.net]
• 7. How to Use QuEChERS for Diverse Sample Types [restek.com]
• 8. Development and validation of a combined QuEChERS and HPLC-MS/MS method for trace analysis of ten diamide insecticides in agricultural products - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY02117G [pubs.rsc.org]
• 9. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. A Comprehensive Guide to Pesticide Residue Analysis [scioninstruments.com]

Technical Support Center: Flubendiamide Immunoassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing immunoassays for the detection and quantification of flubendiamide.

Frequently Asked Questions (FAQs)

FAQ 1: What is flubendiamide and what is its mode of action?

Flubendiamide is a novel insecticide belonging to the phthalic acid diamide (B1670390) class.[1] Its unique chemical structure features a heptafluoroisopropyl (B10858302) group in the anilide moiety, a sulfonylalkyl group in the aliphatic amide moiety, and an iodine atom at the 3-position of the phthalic acid moiety. Flubendiamide's mode of action involves the activation of ryanodine (B192298) receptors (RyRs) in insect muscle cells.[2] This activation leads to an uncontrolled release of calcium from the sarcoplasmic reticulum, causing muscle contraction, paralysis, feeding cessation, and ultimately, death of the target insect.[2]

FAQ 2: How specific are immunoassays for flubendiamide?

Immunoassays, such as indirect competitive enzyme-linked immunosorbent assays (icELISA), have been developed for the sensitive and specific detection of flubendiamide.[3] Studies have shown that monoclonal antibodies generated for these assays exhibit high specificity for flubendiamide with no significant cross-reactivity observed for other structurally related diamide insecticides, including chlorantraniliprole (B1668704) and cyantraniliprole, or for several flubendiamide analogues.[3]

FAQ 3: What are the major metabolites of flubendiamide and could they cross-react in an immunoassay?

The primary and most significant metabolite of flubendiamide is des-iodo flubendiamide . This metabolite is formed through the photolytic degradation of flubendiamide, involving the loss of the iodine atom from the phthalic acid ring.[2][4] Other reported metabolic pathways include the oxidation of the methyl group on the aniline (B41778) ring to form a benzyl (B1604629) alcohol derivative, which can be further oxidized to a benzoic acid derivative.[5]

Cross-reactivity with these metabolites is a possibility and depends on the specificity of the antibody used in the assay. The removal of the iodine atom in des-iodo flubendiamide represents a significant structural change. An antibody that recognizes the entire flubendiamide molecule, including the iodinated phthalic acid ring, is less likely to cross-react with des-iodo flubendiamide. However, if the antibody's binding site (epitope) is primarily located on a different part of the molecule that is common to both the parent compound and the metabolite, some degree of cross-reactivity may occur. It is crucial to characterize the specificity of the immunoassay for any potential cross-reacting metabolites.

FAQ 4: How is cross-reactivity in a competitive immunoassay calculated?

Cross-reactivity (CR%) is determined by comparing the concentration of flubendiamide that causes 50% inhibition of the signal (IC50) with the concentration of the potentially cross-reacting substance that causes the same 50% inhibition. The formula is as follows:

CR (%) = (IC50 of Flubendiamide / IC50 of Potential Cross-Reactant) x 100

A higher percentage indicates a greater degree of cross-reactivity.

Troubleshooting Guides

Issue 1: High Background Signal

A high background can obscure the specific signal and reduce the dynamic range of the assay.

Potential Cause	Troubleshooting Step
Insufficient Washing	Increase the number of wash steps or the volume of wash buffer. Ensure complete aspiration of wash buffer from the wells after each wash.
Ineffective Blocking	Increase the concentration or incubation time of the blocking buffer. Consider trying a different blocking agent (e.g., non-fat dry milk, BSA, or commercially available blocking buffers).
Contaminated Reagents	Use fresh, high-quality reagents and sterile water to prepare buffers. Ensure that substrate solutions are not exposed to light or contaminants.
High Antibody Concentration	Titrate the primary and/or secondary antibody to determine the optimal concentration that provides a good signal-to-noise ratio.
Prolonged Incubation	Optimize incubation times for antibodies and substrate. Over-incubation can lead to increased non-specific binding and higher background.

Issue 2: Poor Precision (High Coefficient of Variation - %CV)

Poor precision between replicate wells can lead to unreliable results.

Potential Cause	Troubleshooting Step
Pipetting Inaccuracy	Ensure pipettes are properly calibrated. Use consistent pipetting technique, including consistent speed and tip immersion depth. Pre-wet pipette tips before dispensing.
Inadequate Mixing	Thoroughly mix all reagents and samples before adding them to the wells.
Temperature Gradients	Allow all reagents and plates to equilibrate to room temperature before starting the assay. Avoid "edge effects" by ensuring even temperature distribution across the plate during incubation.
Inconsistent Washing	Ensure uniform washing across all wells. Automated plate washers can improve consistency.

Issue 3: Suspected Cross-Reactivity or Matrix Effects

It is important to distinguish between true cross-reactivity and matrix effects, which are interferences from other components in the sample.

Potential Cause	Troubleshooting Step
Cross-Reactivity with Metabolites	Test for cross-reactivity by running a standard curve of the suspected metabolite (e.g., des-iodo flubendiamide) in the assay. If cross-reactivity is confirmed, consider sample cleanup steps to remove the metabolite or the development of a more specific antibody.
Matrix Effects	Perform a spike and recovery experiment by adding a known amount of flubendiamide to a sample matrix and a standard diluent. A significant difference in recovery between the two indicates a matrix effect. To mitigate, dilute the sample, use a matrix-matched standard curve, or implement a sample clean-up procedure (e.g., solid-phase extraction).
Non-Specific Binding	See "Issue 1: High Background Signal". Non-specific binding can sometimes be mistaken for cross-reactivity.

Experimental Protocols

Protocol 1: General Indirect Competitive ELISA (icELISA) for Flubendiamide

This is a generalized protocol and may require optimization for specific antibodies and reagents.

• Coating: Coat a 96-well microtiter plate with a flubendiamide-protein conjugate (coating antigen) in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate 3-5 times with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to each well to block non-specific binding sites. Incubate for 1-2 hours at 37°C.

• Washing: Repeat the washing step.

• Competitive Reaction: Add a mixture of the anti-flubendiamide monoclonal antibody and the flubendiamide standard or sample to the wells. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Secondary Antibody: Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-mouse IgG) diluted in blocking buffer. Incubate for 1 hour at 37°C.

• Washing: Repeat the washing step.

• Substrate Addition: Add the enzyme substrate (e.g., TMB) and incubate in the dark until sufficient color develops.

• Stop Reaction: Stop the reaction by adding a stop solution (e.g., 2 M H₂SO₄).

• Read Absorbance: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

Protocol 2: Cross-Reactivity Assessment

• Prepare serial dilutions of flubendiamide (the target analyte) to generate a standard curve.

• Prepare serial dilutions of the potential cross-reacting compounds (e.g., des-iodo flubendiamide, other diamide insecticides).

• Run the icELISA as described in Protocol 1 for both the flubendiamide standards and the potential cross-reactants.

• Plot the absorbance versus the logarithm of the concentration for each compound.

• Determine the IC50 value for flubendiamide and each potential cross-reactant from their respective inhibition curves.

• Calculate the percent cross-reactivity using the formula provided in FAQ 4.

Visualizations

Flubendiamide Signaling Pathway

Caption: Flubendiamide's mode of action on insect muscle cells.

Experimental Workflow for Cross-Reactivity Assessment

Caption: Workflow for determining immunoassay cross-reactivity.

Logical Relationship for Troubleshooting High Background

Caption: Troubleshooting logic for high background in immunoassays.

References

• 1. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Hapten Synthesis, Antibody Development, and a Highly Sensitive Indirect Competitive Chemiluminescent Enzyme Immunoassay for Detection of Dicamba. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. fao.org [fao.org]

Technical Support Center: Overcoming Flubendiamide Resistance in Laboratory Insect Colonies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing and overcoming flubendiamide resistance in laboratory insect colonies.

Frequently Asked Questions (FAQs)

Q1: What is flubendiamide and how does it work?

Flubendiamide is a diamide (B1670390) insecticide that selectively targets and activates insect ryanodine (B192298) receptors (RyRs).[1][2][3][4][5] These receptors are intracellular calcium channels crucial for muscle contraction.[1][3][6] Flubendiamide's binding to RyRs leads to an uncontrolled release of calcium from the sarcoplasmic reticulum into the cytoplasm of muscle cells.[1][3][5] This sustained calcium release induces rapid feeding cessation, muscle paralysis, and ultimately, the death of the insect.[1][3]

Q2: My insect colony is showing reduced susceptibility to flubendiamide. What are the likely resistance mechanisms?

Reduced susceptibility to flubendiamide in insect colonies typically arises from two primary mechanisms:

• Target-site resistance: This involves genetic mutations in the ryanodine receptor (RyR) gene, which is the direct target of flubendiamide.[2] These mutations can alter the protein structure, reducing the binding affinity of flubendiamide to the receptor. A commonly identified mutation in resistant strains of pests like the diamondback moth (Plutella xylostella) is the G4946E substitution.[7][8]

• Metabolic resistance: This mechanism involves an enhanced ability of the insect to detoxify the insecticide before it can reach its target site.[2] This is often due to the overexpression of detoxification enzymes such as cytochrome P450 monooxygenases (P450s), glutathione (B108866) S-transferases (GSTs), and carboxylesterases (CarEs).[1][9][10]

In some cases, resistance can be polygenic, involving multiple genes.[11]

Q3: How can I confirm if my insect colony has developed resistance to flubendiamide?

To confirm resistance, you should perform a dose-response bioassay to determine the lethal concentration (e.g., LC50) of flubendiamide for your colony and compare it to a known susceptible strain. A significant increase in the LC50 value for your colony indicates resistance.

Troubleshooting Guides

Issue 1: Unexpectedly high survival rates in flubendiamide dose-response assays.

Possible Cause: Development of flubendiamide resistance in the laboratory colony.

Troubleshooting Steps:

• Establish a Baseline: If not already done, establish the baseline susceptibility of a known susceptible strain of the same insect species to flubendiamide. This will serve as your control for comparison.

• Perform a Dose-Response Bioassay: Conduct a systematic dose-response bioassay to determine the LC50 of your potentially resistant colony.

• Calculate the Resistance Ratio (RR): The RR is calculated by dividing the LC50 of the resistant colony by the LC50 of the susceptible colony. A high RR confirms resistance.

Issue 2: How can I determine the mechanism of flubendiamide resistance in my colony?

Troubleshooting Steps:

• Synergist Bioassays: Use synergists to investigate the role of metabolic resistance. Synergists are chemicals that inhibit specific detoxification enzymes.[12][13][14]

  • Piperonyl butoxide (PBO): Inhibits P450s.

  • Triphenyl phosphate (B84403) (TPP): Inhibits carboxylesterases.

  • Diethyl maleate (B1232345) (DEM): Inhibits glutathione S-transferases.

  If the addition of a synergist significantly increases the mortality of your resistant colony when exposed to flubendiamide, it suggests that the corresponding enzyme class is involved in resistance.

• Molecular Analysis:

  • Sequence the Ryanodine Receptor Gene: Extract DNA or RNA from resistant insects, amplify the RyR gene (specifically the region where mutations are known to occur), and sequence it. Compare the sequence to that of a susceptible strain to identify any mutations, such as the G4946E substitution.[7][8]

  • Gene Expression Analysis (qRT-PCR): Quantify the expression levels of key detoxification enzyme genes (P450s, GSTs, CarEs) in your resistant colony and compare them to a susceptible strain. Upregulation of these genes in the resistant strain points to metabolic resistance.

Experimental Protocols

Protocol 1: Standard Dose-Response Bioassay (Leaf-Dip Method for Lepidopteran Larvae)

• Preparation of Insecticide Solutions: Prepare a stock solution of technical-grade flubendiamide in a suitable solvent (e.g., acetone). From this stock, prepare a series of serial dilutions in water containing a non-ionic surfactant (e.g., Triton X-100).

• Leaf Treatment: Dip fresh, host-plant leaves into each insecticide dilution for 10-30 seconds with gentle agitation. Allow the leaves to air-dry completely. For the control group, dip leaves in the water-surfactant solution only.

• Insect Exposure: Place the treated leaves into individual Petri dishes or multi-well plates lined with moistened filter paper. Introduce one larva of a specific instar (e.g., third instar) into each container.

• Incubation: Maintain the insects under controlled laboratory conditions (temperature, humidity, and photoperiod).

• Mortality Assessment: Record larval mortality at 24, 48, and 72 hours post-exposure. Larvae that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Use probit analysis to calculate the LC50 values and their 95% confidence intervals.

Protocol 2: Synergist Bioassay

• Determine Sub-lethal Synergist Concentration: First, determine a concentration of the synergist (e.g., PBO) that causes minimal to no mortality on its own.

• Synergist Pre-treatment: Expose the resistant larvae to the sub-lethal concentration of the synergist for a defined period (e.g., 1-2 hours) before insecticide exposure. This can be done by applying the synergist solution to the leaves and allowing the larvae to feed on them.

• Flubendiamide Exposure: Following the pre-treatment, expose the larvae to various concentrations of flubendiamide using the leaf-dip bioassay method described above.

• Data Analysis: Calculate the LC50 of flubendiamide in the presence of the synergist. A significant decrease in the LC50 compared to the LC50 of flubendiamide alone indicates synergism and suggests the involvement of the inhibited enzyme system in resistance.

Data Presentation

Table 1: Example Dose-Response Bioassay Data for a Flubendiamide-Resistant Colony

Strain	N	LC50 (µg/mL) [95% CI]	Slope ± SE	Resistance Ratio (RR)
Susceptible	300	0.5 [0.4-0.6]	1.8 ± 0.2	-
Resistant	300	50.0 [45.0-55.0]	1.5 ± 0.3	100

Table 2: Example Synergist Bioassay Results for a Flubendiamide-Resistant Colony

Treatment	N	LC50 (µg/mL) [95% CI]	Synergism Ratio (SR)
Flubendiamide alone	300	50.0 [45.0-55.0]	-
Flubendiamide + PBO	300	5.0 [4.0-6.0]	10.0
Flubendiamide + TPP	300	48.0 [43.0-53.0]	1.04
Flubendiamide + DEM	300	49.0 [44.0-54.0]	1.02

Synergism Ratio (SR) = LC50 of flubendiamide alone / LC50 of flubendiamide + synergist

Visualizations

References

• 1. The genetic architecture of resistance to flubendiamide insecticide in Helicoverpa armigera (Hübner) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Understanding and managing diamide insecticide resistance in lepidopteran pests: Insights into RyR mutations and metabolic mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medwinpublishers.com [medwinpublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. ENY-867/IN978: Managing Resistance to Diamide Insecticides in Florida Tomato [edis.ifas.ufl.edu]
• 7. Flubendiamide resistance and Bi-PASA detection of ryanodine receptor G4946E mutation in the diamondback moth (Plutella xylostella L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Resistance to diamide insecticides in diamondback moth, Plutella xylostella (Lepidoptera: Plutellidae) is associated with a mutation in the membrane-spanning domain of the ryanodine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.plos.org [journals.plos.org]
• 10. The genetic architecture of resistance to flubendiamide insecticide in Helicoverpa armigera (Hübner) | PLOS One [journals.plos.org]
• 11. mdpi.com [mdpi.com]
• 12. Role of Synergists in Resistance Management | PPTX [slideshare.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Refining Flubendiamide Application for Consistent Results

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing Flubendiamide effectively in experimental settings. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to ensure consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Flubendiamide?

A1: Flubendiamide is a selective activator of insect ryanodine (B192298) receptors (RyRs), which are intracellular calcium release channels critical for muscle contraction.[1][2][3][4] By binding to these receptors, Flubendiamide causes an uncontrolled release of calcium from the sarcoplasmic reticulum, leading to muscle paralysis, cessation of feeding, and eventual death of the target insect.[2][3][4][5]

Q2: What are the primary metabolic pathways of Flubendiamide in insects?

A2: The primary metabolic pathways for Flubendiamide in insects involve des-iodination, hydroxylation, and stepwise oxidation of the methyl group on the aniline (B41778) ring. This leads to the formation of metabolites such as flubendiamide-des-iodo, flubendiamide-3-OH, flubendiamide-benzyl alcohol, and flubendiamide-benzoic acid.[6]

Q3: Is Flubendiamide stable in solution?

A3: Flubendiamide is stable to hydrolysis in laboratory conditions.[1] However, it can be susceptible to degradation through direct aqueous photolysis, which is a primary route of degradation.[1] Stock solutions prepared in appropriate organic solvents and stored correctly are generally stable.

Q4: What are the known off-target effects of Flubendiamide?

A4: While Flubendiamide is highly selective for insect RyRs, some studies have reported potential off-target effects.[4] It can be harmful to certain non-target aquatic invertebrates.[5] Chronic exposure in non-target insects like Drosophila melanogaster has been shown to potentially alter neurotransmission.[7][8]

Q5: How can insect resistance to Flubendiamide develop?

A5: Resistance to Flubendiamide can develop through a few key mechanisms. Mutations in the transmembrane domains of the ryanodine receptor, the target site of the insecticide, can reduce its binding affinity.[9][10] Additionally, increased expression of detoxification enzymes such as cytochrome P450s (P450s), carboxylesterases (CEs), and glutathione (B108866) S-transferases (GSTs) can lead to metabolic resistance.[9][10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent larvicidal activity in bioassays	1. Improper preparation of Flubendiamide solution. 2. Degradation of Flubendiamide due to light exposure. 3. Uneven application of the compound to the diet or foliage. 4. Development of resistance in the insect colony.	1. Ensure Flubendiamide is fully dissolved in an appropriate solvent before dilution. Prepare fresh solutions for each experiment. 2. Protect solutions from direct light. 3. Use precise application techniques to ensure uniform coating. 4. Test a susceptible reference strain alongside the experimental strain to check for resistance.
Low solubility of Flubendiamide in aqueous buffers	Flubendiamide has very low water solubility.	Prepare a concentrated stock solution in an appropriate organic solvent (e.g., acetone, acetonitrile (B52724), or methanol) and then dilute it into the aqueous medium. Sonication may aid in dissolution.
High mortality in control group	1. Contamination of the diet or rearing environment. 2. Solvent toxicity at the concentration used for dilution.	1. Maintain sterile techniques during diet preparation and handling of insects. 2. Run a solvent-only control to ensure the final concentration of the solvent is not causing mortality.
Unexpected morphological or behavioral changes in non-target organisms	Flubendiamide may have off-target effects.	Carefully review the literature for known effects on the specific or related organisms. Consider reducing the concentration or exposure time. Include positive and negative controls to better interpret the results.
Variable results in ryanodine receptor binding assays	1. Improperly prepared microsomal fractions. 2. Degradation of the radioligand. 3. Non-specific binding.	1. Follow a validated protocol for the isolation of microsomal membranes to ensure high quality and purity. 2. Store radioligands according to the manufacturer's instructions and check for degradation. 3. Include appropriate controls to determine and subtract non-specific binding.

Quantitative Data Summary

Table 1: Solubility of Flubendiamide in Various Solvents at 20°C

Solvent	Solubility (g/L)
Acetone	102
Ethyl acetate	29.4
Methanol	26.0
1,2-dichloroethane	8.12
p-xylene	0.488
n-heptane	0.000835
Water	0.0000299
Data sourced from PubChem and other chemical databases.[5]

Table 2: Efficacy of Flubendiamide against Target Lepidopteran Pests

Pest Species	Bioassay Type	Value
Helicoverpa armigera	Larval Growth Inhibition	LD50: 0.72 µM
Helicoverpa zea	Diet-incorporated	LC50: 16.45 - 30.74 ng/mL
Spodoptera litura	Leaf Dip	LC50 (Day 5): Significantly lower than spirotetramat (B1682168)
Spodoptera cosmioides	Diet-incorporated	LC50: 23.44 mg/L
These values are indicative and can vary based on the specific strain, life stage, and experimental conditions.[11][12][13][14]

Table 3: Toxicity of Flubendiamide to Non-Target Organisms

Organism	Exposure Type	Value
Rat (Rattus norvegicus)	Acute Oral	LD50: >2000 mg/kg bw
Drosophila melanogaster (Larvae)	Acute (72h)	LC50: 4897.79 µg/mL
Drosophila melanogaster (Adult)	Acute (72h)	LC50: 154881.66 µg/mL
Honey Bees (Apis spp.)	Contact (24h)	Low mortality at field-relevant doses
It is crucial to note that while acute toxicity to mammals is low, sublethal and chronic effects on non-target invertebrates can be significant.[15][16][17][18]

Experimental Protocols

Protocol 1: Preparation of Flubendiamide Stock Solution

Objective: To prepare a concentrated stock solution of Flubendiamide for use in various bioassays.

Materials:

• Flubendiamide (analytical grade)

• Acetonitrile (HPLC grade)

• Analytical balance

• Volumetric flask (e.g., 10 mL)

• Sonicator

• Glass vials with PTFE-lined caps

Procedure:

• Accurately weigh 10 mg of Flubendiamide using an analytical balance.

• Transfer the weighed Flubendiamide into a 10 mL volumetric flask.

• Add a small volume of acetonitrile to dissolve the compound.

• Sonicate the flask for 5-10 minutes to ensure complete dissolution.

• Bring the solution to the final volume of 10 mL with acetonitrile.

• Mix the solution thoroughly by inverting the flask several times.

• Transfer the stock solution to a glass vial, seal tightly, and label clearly with the compound name, concentration (1 mg/mL), solvent, and date of preparation.

• Store the stock solution at 4°C and protect it from light.

Protocol 2: Diet-Incorporated Bioassay for Lepidopteran Larvae

Objective: To determine the lethal concentration (LC50) of Flubendiamide against a target lepidopteran pest.

Materials:

• Flubendiamide stock solution (Protocol 1)

• Artificial insect diet

• Neonate larvae of the target insect species

• Multi-well bioassay trays (e.g., 128-well)

• Distilled water

• Serological pipettes and tips

Procedure:

• Prepare a series of dilutions of the Flubendiamide stock solution in distilled water to achieve the desired final concentrations in the diet.

• Prepare the artificial diet according to the manufacturer's instructions and allow it to cool to approximately 50-60°C.

• Add the appropriate volume of each Flubendiamide dilution to a known volume of the molten diet to achieve the final test concentrations. Ensure thorough mixing.

• Prepare a control diet containing the same concentration of the solvent used for the stock solution.

• Dispense the treated and control diets into the wells of the bioassay trays.

• Allow the diet to solidify at room temperature.

• Using a fine paintbrush, carefully transfer one neonate larva into each well.

• Seal the trays with a breathable membrane.

• Incubate the trays under controlled conditions (e.g., 25 ± 2°C, >60% RH, and a specific photoperiod).

• Assess larval mortality after a predetermined period (e.g., 7 days). Larvae that are unable to move when prodded are considered dead.

• Record the number of dead larvae for each concentration and the control.

• Analyze the data using probit analysis to determine the LC50 value.

Visualizations

Caption: Mechanism of action of Flubendiamide on insect muscle cells.

Caption: Workflow for a diet-incorporated bioassay with Flubendiamide.

Caption: Logical flow for troubleshooting inconsistent Flubendiamide results.

References

• 1. researchgate.net [researchgate.net]
• 2. iosrjournals.org [iosrjournals.org]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. researchgate.net [researchgate.net]
• 5. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Flubendiamide (Ref: NNI-0001) [sitem.herts.ac.uk]
• 7. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchmap.jp [researchmap.jp]
• 9. apvma.gov.au [apvma.gov.au]
• 10. entomologyresearchjournal.com [entomologyresearchjournal.com]
• 11. researchgate.net [researchgate.net]
• 12. Lethal and sublethal effects of flubendiamide and spirotetramat against the leaf worm, Spodoptera litura(Fabricius) under laboratory conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Evaluation of flubendiamide-induced mitochondrial dysfunction and metabolic changes in Helicoverpa armigera (Hubner) - OAR@ICRISAT [oar.icrisat.org]
• 15. rroij.com [rroij.com]
• 16. fao.org [fao.org]
• 17. entomoljournal.com [entomoljournal.com]
• 18. researchgate.net [researchgate.net]

Flubendiamide Photostability &amp; Degradation: A Technical Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the photostability and degradation pathways of flubendiamide. Find answers to frequently asked questions, troubleshoot your experiments, and access detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary route of environmental degradation for flubendiamide?

A1: The primary route of degradation for flubendiamide in the environment is direct aqueous photolysis by sunlight.[1][2] It is considered to be hydrolytically stable in pH ranges of 4.0 to 9.0.[2][3][4]

Q2: What is the main photodegradation product of flubendiamide?

A2: The major photodegradation product of flubendiamide is des-iodo flubendiamide, which is formed when the iodine moiety is lost from the parent molecule.[1][2][5] This des-iodo metabolite is reported to be stable against further photolytic degradation.[1]

Q3: How does the photostability of flubendiamide differ between laboratory and field conditions?

A3: Flubendiamide degrades significantly faster under field conditions compared to laboratory settings. For instance, the half-life for field soil photolysis has been estimated at 11.56 days, whereas in laboratory soil photolysis, the half-life was estimated to be 135.5 days.[1] Field dissipation studies have shown half-lives ranging from 210 to 770.2 days, indicating persistence in soil.[6]

Q4: What other minor degradation products of flubendiamide have been identified?

A4: Besides the primary des-iodo metabolite, other minor degradation products that have been identified include flubendiamide-3-OH, flubendiamide-benzylalcohol, and flubendiamide-benzoic acid.[2][7] In some instances, cleavage of the amide bond and cyclization can lead to the formation of flubendiamide-iodophthalimide.[2]

Q5: Is flubendiamide susceptible to hydrolysis?

A5: Flubendiamide is stable to hydrolysis under typical laboratory conditions and in aqueous environments with pH values ranging from 4.0 to 9.0.[1][2] One study indicated that it persists in water for over 250 days, with half-lives ranging from 250.8 to 301.0 days across different pH levels.[3][4]

Troubleshooting Guide for Photostability Experiments

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent degradation rates between replicates.	- Uneven light exposure.- Temperature fluctuations.- Inhomogeneous sample preparation.	- Ensure all samples are equidistant from the light source and receive uniform irradiation.- Use a temperature-controlled chamber to minimize the effect of localized temperature changes.[8]- Thoroughly mix stock solutions and ensure uniform application to the matrix (e.g., soil, water).
Faster/slower degradation than expected based on literature.	- Differences in light source spectrum or intensity.- Matrix effects (e.g., presence of photosensitizers in natural water or soil organic matter).- pH of the aqueous medium.	- Calibrate your light source and ensure its spectral distribution matches the intended conditions (e.g., simulated sunlight).[9]- Characterize your matrix. If using natural water or soil, analyze for potential interfering substances.- Buffer the aqueous solution to the desired pH and monitor it throughout the experiment.
Identification of unexpected degradation products.	- Presence of impurities in the flubendiamide standard.- Contamination of the experimental system.- Secondary reactions occurring under "forcing" conditions (high-intensity light).[9]	- Verify the purity of your flubendiamide standard using a validated analytical method.- Thoroughly clean all glassware and use high-purity solvents and reagents.- If using high-intensity light, consider if the observed products are relevant to environmental conditions. Compare with results from lower-intensity, longer-duration studies.
Poor recovery of flubendiamide from control (dark) samples.	- Adsorption to container walls.- Volatilization (though not expected to be a major route).[1]- Microbial degradation in non-sterile samples.	- Use silanized glassware to minimize adsorption.- Conduct experiments in sealed containers, especially if temperature increases are expected.[8]- For sterile control experiments, ensure proper sterilization of the matrix and glassware. Consider adding a microbial inhibitor like sodium azide (B81097) if appropriate for the study.

Quantitative Data Summary

The photostability of flubendiamide is often expressed as its half-life (DT50), the time it takes for 50% of the initial concentration to degrade. The tables below summarize the reported DT50 values under various conditions.

Table 1: Photodegradation Half-Life (DT50) of Flubendiamide in Aqueous Media

Matrix	Light Source	Half-Life (DT50) in Days
Distilled Water	Artificial Light	5.5[2]
Distilled Water + 1% Acetone	Artificial Light	5.5[2]
Natural Water	Artificial Light	4.3[2]

Table 2: Photodegradation Half-Life (DT50) of Flubendiamide on Surfaces and in Soil

Matrix	Light Source	Half-Life (DT50) in Days
Thin Film on Petri Plates	UV Light	7.0[3][4]
Soil Thin Film	UV Light	9.1[3][4]
Thin Film on Petri Plates	Sunlight	12.0[3][4]
Soil Thin Film	Sunlight	19.1[3][4]
Field Soil	Sunlight	11.56[1]
Laboratory Soil	Not Specified	135.5[1]
Terrestrial Field Dissipation	Sunlight	210 - 770.2[6]

Experimental Protocols

Protocol: Assessing Aqueous Photolysis of Flubendiamide

This protocol provides a general methodology for determining the photolytic half-life of flubendiamide in an aqueous solution.

1. Materials and Reagents:

• Flubendiamide analytical standard (>98% purity)

• Des-iodo flubendiamide analytical standard (>99% purity)[10]

• HPLC-grade acetonitrile (B52724) and water[10][11]

• Buffer solutions (for pH 4, 7, and 9)

• Quartz flasks or cells[9]

• Photoreactor equipped with a suitable light source (e.g., Xenon arc lamp with filters to simulate sunlight, or a near UV fluorescent lamp).[9]

• HPLC system with a UV detector or LC-MS/MS.

2. Preparation of Solutions:

• Prepare a stock solution of flubendiamide in acetonitrile (e.g., 100 mg/L).[10]

• Prepare working solutions by spiking the stock solution into the buffered aqueous solutions (pH 4, 7, and 9) to achieve the desired initial concentration (e.g., 10 µg/L). The volume of acetonitrile should be minimal (e.g., <1%) to avoid co-solvent effects.

3. Experimental Setup:

• Transfer the working solutions into sterile quartz flasks.

• Prepare corresponding "dark controls" by wrapping identical flasks in aluminum foil.[9]

• Place the flasks in a temperature-controlled photoreactor.

• Irradiate the samples continuously, ensuring uniform light exposure.

4. Sampling and Analysis:

• Collect aliquots from both the irradiated samples and dark controls at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48, 72, and 96 hours).

• Analyze the samples immediately or store them at <4°C in the dark until analysis.

• Quantify the concentration of flubendiamide and its primary metabolite, des-iodo flubendiamide, using a validated HPLC-UV or LC-MS/MS method.[12] A typical mobile phase for HPLC analysis is a mixture of acetonitrile and water.[13]

5. Data Analysis:

• Plot the natural logarithm of the flubendiamide concentration versus time.

• Determine the degradation rate constant (k) from the slope of the regression line.

• Calculate the photolytic half-life (DT50) using the formula: DT50 = ln(2) / k.

Visualizations

Caption: Photodegradation pathway of Flubendiamide.

Caption: Workflow for a flubendiamide photostability study.

References

• 1. medwinpublishers.com [medwinpublishers.com]
• 2. fao.org [fao.org]
• 3. Effect of light and pH on persistence of flubendiamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]
• 7. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. database.ich.org [database.ich.org]
• 10. masujournal.org [masujournal.org]
• 11. Biodegradation of flubendiamide by a newly isolated Chryseobacterium sp. strain SSJ1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Extraction and determination of flubendiamide insecticide in food samples: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

adjusting Flubendiamide pH for optimal activity

Flubendiamide Technical Support Center

Welcome to the technical support center for Flubendiamide. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments by addressing common issues related to pH adjustment and solution preparation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of Flubendiamide in aqueous solutions?

A1: Flubendiamide is hydrolytically stable across a wide pH range, specifically from pH 4.0 to 9.0.[1][2] Studies have shown that over a 30-day period at 25°C, more than 95% of the compound remains in its parent form in buffer solutions within this pH range.[1][2] Therefore, for typical experimental durations, pH is not a critical factor for the chemical stability of Flubendiamide itself.

Q2: How does pH affect the persistence of Flubendiamide in water?

A2: Flubendiamide is very persistent in aqueous environments, with degradation primarily occurring through photolysis rather than hydrolysis.[1][2] Some studies on its long-term persistence (over 250 days) have shown slight variations in dissipation rates at different pH levels. One study indicated that dissipation was fastest at pH 4.0, followed by pH 9.2, and slowest at pH 7.0.[3][4] Another study observed the order of persistence to be pH 9.2 > pH 4 > pH 7.[5] However, the half-lives in all cases are very long, suggesting high stability for laboratory purposes across this range.[3][4][5]

Q3: Does the insecticidal activity of Flubendiamide depend on the pH of the solution?

A3: The available literature does not indicate a direct dependency of Flubendiamide's intrinsic activity on pH. Its mode of action involves activating ryanodine-sensitive intracellular calcium release channels in insects.[1][6][7] The primary challenge in experimental setups is not the pH-dependent activity of the molecule, but rather maintaining its solubility to ensure consistent delivery to the target organism. As long as the compound remains in solution, its activity should be consistent within the stable pH range of 4 to 9.

Q4: What is the solubility of Flubendiamide in water?

A4: Flubendiamide has a very low solubility in water (approximately 29.9 µg/L at 20°C) and is lipophilic, with a high log Kow of 4.2.[4][6][8] This property is critical to consider when preparing aqueous stock solutions and experimental media.

Q5: What are the best practices for preparing a Flubendiamide solution at a specific pH?

A5: Due to its low water solubility, it is recommended to first dissolve Flubendiamide in an appropriate organic solvent (e.g., acetone (B3395972) or methanol) to create a concentrated stock solution.[8] This stock can then be diluted into your aqueous experimental buffer (e.g., phosphate, HEPES) that has been pre-adjusted to the desired pH. Ensure the final concentration of the organic solvent is low enough to not affect your experimental system.

Troubleshooting Guide

Problem: My Flubendiamide solution is cloudy, or a precipitate has formed.

• Possible Cause 1: Exceeded Solubility Limit. You may have exceeded the low aqueous solubility of Flubendiamide.

  • Solution: Try decreasing the final concentration of Flubendiamide in your aqueous medium. Alternatively, if your experimental design allows, consider increasing the percentage of a co-solvent (like DMSO or ethanol) in the final solution, ensuring you have a vehicle control to account for solvent effects.

• Possible Cause 2: Improper pH. While Flubendiamide is stable from pH 4 to 9, extreme pH values outside this range could potentially affect the compound or cause interactions with other components in your medium, leading to precipitation.

  • Solution: Verify the pH of your final solution after all components have been added. Adjust as necessary using dilute acid or base to bring it within the 4-9 range.

Problem: I am observing inconsistent results in my biological assays.

• Possible Cause 1: Inconsistent Dosing. If the compound is not fully dissolved, the actual concentration delivered in your assay will be inconsistent.

  • Solution: Before each experiment, visually inspect your stock and working solutions for any signs of precipitation. Gently vortex or sonicate the solution to ensure homogeneity before making dilutions or applying it to your assay. Always prepare fresh dilutions from a clear stock solution.

• Possible Cause 2: pH Shift in Assay Medium. The pH of your experimental medium could be shifting over time due to cellular metabolism or other factors.

  • Solution: Use a well-buffered aqueous system (e.g., HEPES, MOPS) to maintain a stable pH throughout your experiment. Measure the pH at the beginning and end of the experiment to confirm stability. For in-vitro binding assays, a pH of 7.4 has been successfully used.[9]

Data Presentation

Table 1: Persistence of Flubendiamide in Aqueous Solutions at Different pH Values

pH	Half-Life (T½) in Days (Study 1)[3][4]	Half-Life (T½) in Days (Study 2)[5]	Stability over 30 Days at 25°C[1][2]
4.0	250.8	107.5 - 111.5	>95% of parent compound remains
7.0	301.0	81.4 - 83.6	>95% of parent compound remains
9.2	273.6	115.8 - 125.4	>95% of parent compound remains

Experimental Protocols

Protocol 1: Preparation of a pH-Adjusted Aqueous Working Solution of Flubendiamide

• Prepare a Concentrated Stock Solution:

  • Weigh out the required amount of pure Flubendiamide powder in a fume hood.

  • Dissolve the powder in a suitable organic solvent (e.g., HPLC-grade acetone or methanol) to create a high-concentration stock (e.g., 10-50 mg/mL). Ensure it is fully dissolved.

  • Store this stock solution in a tightly sealed glass vial at 4°C, protected from light.

• Prepare the Aqueous Buffer:

  • Prepare an aqueous buffer solution appropriate for your experiment (e.g., 50 mM Potassium Phosphate buffer).

  • Adjust the pH of the buffer to your desired value (e.g., 4.0, 7.0, or 9.0) using dilute HCl or NaOH while monitoring with a calibrated pH meter.

• Prepare the Final Working Solution:

  • Warm the stock solution and the buffer to room temperature.

  • Vortex the stock solution gently.

  • In a new tube, add the required volume of the aqueous buffer.

  • While stirring the buffer, slowly add the required volume of the Flubendiamide stock solution to achieve the final desired concentration. Note: It is crucial to add the stock solution to the buffer, not the other way around, to minimize the risk of precipitation.

  • Ensure the final concentration of the organic solvent is minimal (typically ≤1%) and consistent across all treatments, including the vehicle control.

  • Verify the pH of the final working solution and adjust if necessary.

Visualizations

Caption: Workflow for preparing a pH-adjusted Flubendiamide solution.

Caption: Troubleshooting flowchart for Flubendiamide solution issues.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. Effect of light and pH on persistence of flubendiamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of pH on the Persistence Behavior of Flubendiamide in Water-A Laboratory Study [agris.fao.org]
• 6. medwinpublishers.com [medwinpublishers.com]
• 7. epa.gov [epa.gov]
• 8. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Comparison of Chlorantraniliprole and Flubendiamide Activity Toward Wild-Type and Malignant Hyperthermia-Susceptible Ryanodine Receptors and Heat Stress Intolerance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Flubendiamide Efficacy and Temperature

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the impact of temperature on the efficacy of Flubendiamide. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to assist in your research.

Frequently Asked Questions (FAQs)

Q1: How does temperature generally affect the efficacy of Flubendiamide against lepidopteran pests?

A1: Generally, the efficacy of Flubendiamide against several key lepidopteran pests, such as Spodoptera litura and Plutella xylostella, is positively correlated with temperature. This means that the insecticide tends to be more toxic to these pests at higher temperatures.

Q2: What is the mode of action of Flubendiamide, and is it temperature-dependent?

A2: Flubendiamide is a ryanodine (B192298) receptor agonist. It binds to and activates the ryanodine receptors in the muscle cells of susceptible insects, leading to an uncontrolled release of calcium from the sarcoplasmic reticulum. This results in rapid muscle contraction, paralysis, cessation of feeding, and ultimately, death. While the direct binding and activation of the receptor may not be significantly temperature-dependent within physiological ranges, the overall metabolic and physiological activity of the insect is temperature-dependent, which can influence the speed and intensity of the toxic effects.

Q3: How does temperature affect the stability and degradation of Flubendiamide?

A3: Flubendiamide is stable to hydrolysis but is susceptible to degradation by photolysis. In soil, its dissipation is influenced by temperature. Studies have shown that Flubendiamide dissipates faster at 40°C compared to 25°C, and dissipation is slowest at 4°C.

Q4: Are there any conflicting reports on the effect of temperature on Flubendiamide's toxicity?

A4: Yes, some studies may appear conflicting without careful consideration of the target organism. For instance, while efficacy against target pests like Spodoptera litura increases with temperature, some research on non-target beneficial organisms has shown a negative temperature coefficient, meaning the toxicity to these organisms decreases at higher temperatures. This highlights the selective nature of Flubendiamide and the importance of considering the specific species when evaluating temperature effects.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent LC50 values at the same temperature.	1. Inconsistent insect age or developmental stage.2. Variation in the concentration of the applied Flubendiamide solution.3. Fluctuations in the experimental temperature.4. Uneven application of the insecticide to the diet or leaves.	1. Use a synchronized cohort of insects at the same larval instar.2. Prepare fresh serial dilutions for each replicate and verify concentrations.3. Use a calibrated incubator or environmental chamber with minimal temperature fluctuation.4. Ensure complete and uniform coverage of the substrate with the insecticide solution.
Lower than expected efficacy at higher temperatures.	1. Increased degradation of Flubendiamide due to prolonged exposure to high temperatures and light before or during the experiment.2. The specific pest species being tested may have a different temperature-toxicity relationship.3. Development of insecticide resistance in the test population.	1. Prepare solutions fresh and minimize exposure to light. Store stock solutions as recommended by the manufacturer.2. Consult literature for the specific temperature-efficacy profile of Flubendiamide on your target insect.3. Use a susceptible reference strain to compare results and assess for resistance.
High mortality in the control group.	1. Contamination of the diet or rearing environment.2. Stress on the insects due to handling or environmental conditions (e.g., humidity).3. Underlying disease in the insect colony.	1. Ensure all equipment is thoroughly cleaned and that there is no cross-contamination from the insecticide-treated groups.2. Handle insects carefully and maintain optimal humidity levels.3. Monitor the health of the insect colony and discard any batches showing signs of disease.
No clear dose-response relationship observed.	1. The range of concentrations tested is too narrow or not appropriate for the target pest.2. Incomplete dissolution of Flubendiamide in the solvent.3. Errors in the preparation of serial dilutions.	1. Conduct a preliminary range-finding experiment to determine the appropriate concentration range.2. Ensure Flubendiamide is fully dissolved in the appropriate solvent before making aqueous dilutions.3. Double-check all calculations and procedures for preparing serial dilutions.

Quantitative Data

Table 1: Effect of Temperature on the Efficacy (LC50) of Flubendiamide against Spodoptera litura

Temperature (°C)	LC50 (ppm) after 24h	LC50 (ppm) after 48h	LC50 (ppm) after 72h	Reference
Not Specified	47.03	32.49	17.58

Note: While the linked study provides these LC50 values, it does not specify the temperature at which these specific tests were conducted. However, other sources indicate a positive correlation between temperature and efficacy.

Table 2: Dissipation Half-life (T1/2) of Flubendiamide in Soil at Different Temperatures

Temperature (°C)	Half-life (days)	Reference
4	326.3
25	225.3
40	189.4

Experimental Protocols

Protocol: Determining the LC50 of Flubendiamide at Various Temperatures using a Leaf-Dip Bioassay

This protocol is a generalized procedure and may need to be adapted based on the specific target insect and available laboratory equipment.

1. Insect Rearing:

• Rear the target lepidopteran species (e.g., Spodoptera litura) on an appropriate artificial diet or host plant leaves in a controlled environment (e.g., 25 ± 2°C, 65 ± 5% RH, 14:10 h L:D photoperiod).
• Use synchronized third-instar larvae for the bioassay to ensure uniformity.

2. Preparation of Flubendiamide Solutions:

• Prepare a stock solution of a commercial formulation of Flubendiamide (e.g., Belt® 48 SC) in distilled water containing a non-ionic surfactant (e.g., 0.1% Triton X-100) to ensure even spreading on the leaf surface.
• From the stock solution, prepare a series of at least five graded concentrations through serial dilution.
• A control solution should be prepared with distilled water and the surfactant only.

3. Bioassay Procedure:

• Select fresh, undamaged leaves from the host plant (e.g., cabbage or castor).
• Dip each leaf in a designated Flubendiamide concentration (or the control solution) for 10-15 seconds with gentle agitation.
• Allow the leaves to air-dry completely on a clean, non-absorbent surface.
• Place one treated leaf in a Petri dish lined with a moist filter paper to maintain turgidity.
• Introduce ten third-instar larvae into each Petri dish.
• Each concentration and the control should have at least three replicates.

4. Incubation at Different Temperatures:

• Place the sealed Petri dishes in environmental chambers or incubators set to the desired temperatures (e.g., 20°C, 25°C, 30°C, and 35°C).
• Maintain the same relative humidity and photoperiod as in the rearing conditions.

5. Data Collection and Analysis:

• Record larval mortality at 24, 48, and 72 hours after the initial exposure. Larvae that are unresponsive to gentle prodding with a fine brush are considered dead.
• Correct the mortality data for control mortality using Abbott's formula if control mortality is between 5% and 20%.
• Analyze the mortality data using probit analysis to determine the LC50 (median lethal concentration) values, their 95% fiducial limits, and the slope of the dose-response curve for each temperature.

Visualizations

Caption: Flubendiamide's mode of action signaling pathway.

Caption: Experimental workflow for temperature-dependent efficacy testing.

Flubendiamide Formulation Stability: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the stability testing of flubendiamide formulations.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental process of flubendiamide formulation stability testing.

Issue	Potential Cause	Recommended Solution
Poor peak shape or resolution in HPLC analysis.	Inappropriate mobile phase composition or gradient.	Optimize the mobile phase. A common mobile phase is a mixture of acetonitrile (B52724) and water (often in a 60:40 or 70:30 v/v ratio)[1][2]. Experiment with different ratios or a gradient elution to improve separation[3].
Column degradation or contamination.	Use a guard column and ensure proper sample cleanup. An Ace-5 C-18 column (5 μm, 25 cm × 4.6 mm) has been shown to be effective[3].
Incorrect flow rate.	A flow rate of 1.0 to 1.2 mL/min is often used[2][3]. Adjust the flow rate to see if resolution improves.
Low recovery of flubendiamide from the formulation matrix.	Inefficient extraction solvent or technique.	Acetonitrile is a commonly used and effective extraction solvent[1][4]. Ensure thorough mixing and consider techniques like solid-phase extraction for cleanup[5].
Degradation of flubendiamide during extraction.	Perform extraction procedures at a controlled temperature and minimize exposure to light, as photolysis is a primary degradation pathway[1][6].
Appearance of unexpected peaks in the chromatogram.	Presence of degradation products.	The primary degradation product of flubendiamide is des-iodo flubendiamide[1][2]. Develop an analytical method that can separate and quantify both flubendiamide and its key degradants[5].
Contamination from solvents or glassware.	Use HPLC-grade solvents and thoroughly clean all glassware. Run a blank to check for contamination.
Inconsistent results across replicate stability samples.	Non-homogeneity of the formulation.	Ensure the formulation is thoroughly mixed before sampling.
Variability in storage conditions.	Maintain consistent temperature and humidity throughout the stability study. For long-term studies, storage at or below -18°C is recommended[7].
Inconsistent sample preparation.	Follow a standardized and validated sample preparation protocol for all samples.
Accelerated degradation of flubendiamide under stress conditions.	High susceptibility to photolysis.	Flubendiamide is more prone to degradation by photolysis than hydrolysis[1][6]. Conduct photostability studies under controlled light conditions (e.g., using a photostability chamber).
Incompatibility with excipients in the formulation.	Conduct compatibility studies with individual excipients to identify any interactions that may accelerate degradation.

Frequently Asked Questions (FAQs)

1. What are the primary degradation pathways for flubendiamide?

The main degradation pathway for flubendiamide is photolysis, leading to the formation of its primary metabolite, des-iodo flubendiamide[1][6]. Flubendiamide is considered stable to hydrolysis in a pH range of 4.0 to 9.0[6].

2. What is the typical half-life of flubendiamide in formulations?

The half-life of flubendiamide can vary significantly depending on the environmental conditions. For instance, in aqueous solutions, the half-life can be around 4.3 to 5.5 days with exposure to artificial light[6]. In soil, the half-life has been reported to be between 4.37 and 5.13 days[8][9]. Under anaerobic aquatic conditions, the transformation to des-iodo flubendiamide is much slower, with a half-life of 137 days[1].

3. What are the recommended storage conditions for flubendiamide stability studies?

For long-term stability studies of residues in stored commodities, it is recommended to store samples at or below -18°C[7]. Regulatory guidelines, such as those from the EPA (OPPTS 830.6317), suggest conducting tests at 20°C or 25°C, and potentially under accelerated conditions like elevated temperatures (40°C-54°C)[10].

4. What analytical methods are most suitable for flubendiamide stability testing?

Reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection is a commonly used and validated method for quantifying flubendiamide and its impurities[3][11]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers higher sensitivity and selectivity, which is particularly useful for analyzing residues in complex matrices[4][8][9].

5. Are there official guidelines for conducting stability testing on pesticide formulations?

Yes, regulatory bodies like the Environmental Protection Agency (EPA) and the Organisation for Economic Co-operation and Development (OECD) provide guidelines for pesticide stability testing. Key guidelines include EPA's OPPTS 830.6317 for storage stability and OPPTS 860.1380 for residue chemistry[10][12][13], as well as OECD Test Guideline 506 for the stability of pesticide residues in stored commodities[7][14].

Experimental Protocols

Protocol: Stability-Indicating HPLC Method for Flubendiamide

This protocol outlines a typical RP-HPLC method for the analysis of flubendiamide and its primary degradant, des-iodo flubendiamide.

1. Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• C18 column (e.g., Ace-5 C-18, 5 μm, 25 cm × 4.6 mm)[3].

2. Reagents and Materials:

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Formic acid (optional, for mobile phase modification).

• Flubendiamide and des-iodo flubendiamide reference standards.

3. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile:Water (e.g., 70:30 v/v)[5][11]. A gradient elution with 0.1% formic acid in water and acetonitrile can also be used[3].
Flow Rate	1.0 - 1.2 mL/min[3][5].
Column Temperature	Ambient or controlled at a specific temperature (e.g., 25°C).
Detection Wavelength	230 nm, 240 nm, or 254 nm have been reported as suitable[1][2][3].
Injection Volume	20 µL[5].

4. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve flubendiamide and des-iodo flubendiamide reference standards in acetonitrile to prepare a stock solution of known concentration (e.g., 100 µg/mL)[15].

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 0.05 to 5.0 µg/mL).

• Sample Preparation:

  • Accurately weigh a portion of the flubendiamide formulation.

  • Extract the active ingredient with a known volume of acetonitrile. This may involve sonication or shaking.

  • Filter the extract through a 0.45 µm syringe filter before injection.

5. Analysis:

• Inject the standard solutions to establish a calibration curve.

• Inject the prepared sample solutions.

• Quantify the amount of flubendiamide and des-iodo flubendiamide in the samples by comparing their peak areas to the calibration curve.

Visualizations

Degradation Pathway and Analysis Workflow

The following diagrams illustrate the key degradation pathway of flubendiamide and a general workflow for its stability analysis.

Caption: Primary degradation pathway of flubendiamide.

Caption: General workflow for flubendiamide stability testing.

References

• 1. medwinpublishers.com [medwinpublishers.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iosrjournals.org [iosrjournals.org]
• 6. fao.org [fao.org]
• 7. Storage stability of residues | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 8. Degradation Dynamics and Residue Analysis of Flubendiamide in Cabbage and Soil by Liquid Chromatography-Tandem Mass Spectrometry with Dispersive Solid Phase Extraction [scirp.org]
• 9. scispace.com [scispace.com]
• 10. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 11. informaticsjournals.co.in [informaticsjournals.co.in]
• 12. downloads.regulations.gov [downloads.regulations.gov]
• 13. Resources - Testing Thought Leadership and Insights | Element [element.com]
• 14. oecd.org [oecd.org]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

troubleshooting poor Flubendiamide recovery in sample prep

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during the sample preparation and analysis of Flubendiamide, specifically focusing on poor recovery.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the common causes of poor Flubendiamide recovery during sample preparation?

Poor recovery of Flubendiamide can stem from several factors throughout the sample preparation workflow. Key areas to investigate include:

• Suboptimal Extraction: Inefficient extraction from the sample matrix is a primary cause. This can be due to the wrong choice of solvent, insufficient solvent volume, or inadequate homogenization.

• Analyte Loss During Cleanup: The cleanup step, designed to remove interfering matrix components, can sometimes inadvertently remove the target analyte. The choice of sorbents in methods like QuEChERS is critical.

• Matrix Effects: Complex sample matrices can interfere with the analytical signal, leading to suppression or enhancement, which can be misinterpreted as poor recovery.[1][2]

• Degradation of Flubendiamide: Although Flubendiamide is generally stable, it can degrade under certain conditions, such as exposure to sunlight (photolysis).[3][4]

• Improper Solvent Evaporation and Reconstitution: Significant analyte loss can occur during the solvent evaporation step if not performed carefully. The choice of reconstitution solvent is also important for compatibility with the analytical instrument.

Q2: My Flubendiamide recovery is low when using a QuEChERS-based method. How can I troubleshoot this?

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used for pesticide residue analysis, but low recovery of Flubendiamide can occur. Here’s a step-by-step troubleshooting guide:

• Review Your Extraction Solvent: Acetonitrile (B52724) is the most commonly used and recommended extraction solvent for Flubendiamide in various matrices, demonstrating good recoveries.[5][6][7][8] Ensure you are using a sufficient volume of high-purity (e.g., HPLC grade) acetonitrile.

• Evaluate Your d-SPE Cleanup Sorbents: The choice and amount of dispersive solid-phase extraction (d-SPE) sorbents are critical.

  • Primary Secondary Amine (PSA): Commonly used to remove fatty acids, sugars, and other interferences.

  • Graphitized Carbon Black (GCB): Effective for removing pigments like chlorophyll (B73375). However, GCB can have a strong affinity for planar molecules and may lead to low recovery of some pesticides.[9][10] Use the minimum amount necessary or consider alternatives if you suspect it's causing Flubendiamide loss.

  • C18: Useful for removing nonpolar interferences, especially in samples with high fat content.[10]

  • Activated Charcoal: Can be used as an alternative to GCB for pigment removal and has been shown to yield good recoveries for Flubendiamide.[3][11]

• Check for Matrix Effects: Even with cleanup, residual matrix components can affect the ionization of Flubendiamide in the mass spectrometer or its response on a UV detector. To assess this, compare the response of a standard in a clean solvent to a standard spiked into a blank matrix extract. If a significant difference is observed, a matrix-matched calibration curve is recommended.[1]

• Optimize Salt Concentrations: The type and amount of salts used in the initial extraction step (e.g., magnesium sulfate, sodium chloride) influence the partitioning of Flubendiamide into the acetonitrile layer. Ensure you are using the recommended amounts for your specific QuEChERS protocol.

The following diagram illustrates a troubleshooting workflow for low recovery in a QuEChERS procedure:

QuEChERS Troubleshooting Workflow

Q3: Can the sample matrix itself affect Flubendiamide recovery?

Yes, the sample matrix plays a significant role. Different matrices present unique challenges:

• High-Fat/Lipophilic Matrices (e.g., oils, nuts): Flubendiamide is a lipophilic compound, which can make its extraction from fatty samples challenging.[12] Increasing the solvent-to-sample ratio or using a cleanup sorbent like C18 can improve recovery.

• Highly Pigmented Matrices (e.g., leafy greens): Pigments like chlorophyll can interfere with analysis. While GCB is effective at removing pigments, it may also bind to Flubendiamide. Using activated charcoal can be a suitable alternative.[3][11]

• Complex Matrices (e.g., soil, produce with high sugar content): These can lead to significant matrix effects. A thorough cleanup and the use of matrix-matched standards are often necessary for accurate quantification.[1][2][13]

Data Presentation: Flubendiamide Recovery in Various Matrices

The following tables summarize recovery data from various studies, providing a benchmark for expected performance.

Table 1: Flubendiamide Recovery using Different Sample Preparation Methods

Matrix	Sample Prep Method	Fortification Level(s) (mg/kg)	Average Recovery (%)	Analytical Technique	Reference
Tomato & Soil	LLE with Acetonitrile, cleanup with alumina	Not Specified	~100	HPLC	[5][7]
Soil	Acetonitrile Extraction	0.01, 0.05, 0.1	88.01 - 90.26	HPLC-UV	[13]
Water (pH 4, 7, 9.2)	Ethyl Acetate (B1210297) Extraction	0.01, 0.05, 0.1	89.21 - 92.32	HPLC-UV	[13]
Vegetables (Cabbage, Cauliflower, Brinjal, Chilli)	QuEChERS (d-SPE with PSA & MgSO4)	0.1, 0.5, 1.0	90.21 - 97.92	HPLC-UV	[6]
Bee Pollen	Novel method with EMR-Lipid sorbent	Not Specified	90 - 102	LC-MS	[1]
Lettuce	QuEChERS	Not Specified	97.65 - 114.27	LC-MS/MS	[14]
Rice (seed, husk, straw)	LLE with Hexane/Acetone	2.0, 4.0 µg/g	79.1 - 90.5	HPLC	[15]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Tomato and Soil Samples

This protocol is adapted from a method demonstrating high recovery rates for Flubendiamide.[5][7]

• Homogenization: Homogenize a representative sample (e.g., 25g of tomato).

• Extraction:

  • Add 50 mL of acetonitrile to the homogenized sample in a centrifuge tube.

  • Shake vigorously for 5-10 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

  • Collect the supernatant (acetonitrile layer).

• Liquid-Liquid Partitioning:

  • Transfer the supernatant to a separatory funnel.

  • Add 50 mL of a hexane-ethyl acetate mixture (6:4, v/v) and 100 mL of a saturated NaCl solution.

  • Shake for 2-3 minutes and allow the layers to separate.

  • Collect the upper organic layer.

• Cleanup:

  • Pass the organic extract through a glass column packed with activated neutral alumina.

  • Elute with the hexane-ethyl acetate mixture.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness using a rotary evaporator at 40°C.

  • Reconstitute the residue in a known volume of HPLC-grade acetonitrile for analysis.

The workflow for this LLE protocol is visualized below:

Liquid-Liquid Extraction Workflow

Protocol 2: QuEChERS Method for Vegetable Samples

This generalized protocol is based on methodologies commonly applied for Flubendiamide analysis in vegetables.[6]

• Homogenization: Weigh 10-15g of a homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10-15 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., 4g MgSO₄, 1g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 rpm for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Take an aliquot of the supernatant (e.g., 6 mL).

  • Transfer to a 15 mL d-SPE tube containing cleanup sorbents (e.g., 900 mg MgSO₄, 150 mg PSA).

  • Vortex for 30 seconds.

  • Centrifuge at >3000 rpm for 5 minutes.

• Final Preparation:

  • Take the final supernatant.

  • Filter through a 0.22 µm syringe filter into an autosampler vial for LC analysis.

This guide provides a starting point for troubleshooting poor Flubendiamide recovery. Methodical evaluation of each step in your sample preparation process is key to identifying and resolving the issue. For complex matrices or persistent problems, further method development and validation will be necessary.

References

• 1. uvadoc.uva.es [uvadoc.uva.es]
• 2. Determination of new generation amide insecticide residues in complex matrix agricultural food by ultrahigh performance liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medwinpublishers.com [medwinpublishers.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of an analytical method for analysis of flubendiamide, des-iodo flubendiamide and study of their residue persistence in tomato and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. scienceopen.com [scienceopen.com]
• 9. Development and Application of a Multi-Residue Method to Determine Pesticides in Agricultural Water Using QuEChERS Extraction and LC-MS/MS Analysis [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis of Flubendiamide and Chlorantraniliprole

Flubendiamide and chlorantraniliprole (B1668704) are two prominent insecticides widely utilized in the management of lepidopteran pests.[1][2] Both belong to the diamide (B1670390) class of insecticides and are classified under the Insecticide Resistance Action Committee (IRAC) Mode of Action Group 28.[3] They share a common and highly specific mode of action, targeting the insect ryanodine (B192298) receptor (RyR), which offers a significant advantage in terms of selectivity and safety for non-target organisms.[1][4] This guide provides an objective comparison of their efficacy, supported by experimental data, for researchers, scientists, and drug development professionals.

Mechanism of Action: Ryanodine Receptor Modulation

Both flubendiamide (a phthalic acid diamide) and chlorantraniliprole (an anthranilic diamide) function by selectively activating insect ryanodine receptors.[5][6][7] These receptors are large calcium release channels located on the sarcoplasmic reticulum of muscle cells.[1] The binding of these insecticides locks the RyR in a partially open state, leading to an uncontrolled and continuous release of stored calcium ions (Ca2+) into the cytoplasm.[5][8]

This disruption of intracellular calcium homeostasis triggers immediate cessation of feeding, followed by muscle paralysis, lethargy, and ultimately, the death of the insect.[6][8] A key feature of these compounds is their high selectivity for insect RyRs over their mammalian counterparts, which contributes to their low mammalian toxicity.[4][9]

References

• 1. Comparison of Chlorantraniliprole and Flubendiamide Activity Toward Wild-Type and Malignant Hyperthermia-Susceptible Ryanodine Receptors and Heat Stress Intolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Residual and Systemic Efficacy of Chlorantraniliprole and Flubendiamide Against Corn Earworm (Lepidoptera: Noctuidae) in Soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. The insecticide chlorantraniliprole is a weak activator of mammalian skeletal ryanodine receptor/Ca2+ release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. gpnmag.com [gpnmag.com]
• 6. researchgate.net [researchgate.net]
• 7. Insecticide - Wikipedia [en.wikipedia.org]
• 8. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rayfull.com [rayfull.com]

Validating Flubendiamide HPLC Results with Mass Spectrometry: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of Flubendiamide. It offers a detailed overview of the experimental protocols and performance data to assist in the selection of the most appropriate analytical method and to underscore the importance of mass spectrometric validation for ensuring data accuracy and reliability.

Flubendiamide, a potent insecticide, requires precise and accurate quantification in various matrices, from bulk chemical batches to environmental and biological samples. While HPLC with UV detection is a widely used technique for this purpose, the complexity of sample matrices and the need for high sensitivity and specificity often necessitate validation with a more definitive method like mass spectrometry.

Comparative Analysis of HPLC-UV and LC-MS/MS Methods

The choice between HPLC-UV and LC-MS/MS for Flubendiamide analysis depends on the specific requirements of the study, including the nature of the sample, the required limits of detection, and the need for structural confirmation.

Table 1: Performance Characteristics of HPLC-UV and LC-MS/MS for Flubendiamide Analysis

Parameter	HPLC-UV	LC-MS/MS	Key Advantages of LC-MS/MS
Linearity (R²)	≥ 0.999[1]	> 0.99	High degree of correlation for quantification
Limit of Detection (LOD)	0.01 - 0.039 µg/mL[1][2]	As low as 2.77 µg/kg in complex matrices[3]	Superior sensitivity for trace analysis
Limit of Quantification (LOQ)	0.03 - 0.12 µg/mL[1][2][4][5]	0.01 mg/kg[3]	Reliable quantification at lower concentrations
Recovery (%)	86.02 - 97.25[6]	70 - 120[7]	Good accuracy in diverse sample types
Precision (%RSD)	< 3.0[6]	< 20[7]	High reproducibility of results
Selectivity	Moderate; susceptible to interference from co-eluting compounds.	High; based on specific mass-to-charge ratios of precursor and product ions.	Minimizes matrix effects and false positives.
Confirmation Capability	Limited to retention time matching.	High; provides structural information for definitive identification.	Unambiguous confirmation of analyte identity.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical results. Below are representative protocols for the analysis of Flubendiamide using both HPLC-UV and LC-MS/MS.

HPLC-UV Method Protocol

This protocol is a generalized procedure based on common practices for the analysis of Flubendiamide in relatively clean sample matrices.

1. Sample Preparation (Solid Samples):

• Weigh 5g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724) and shake vigorously for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: Acetonitrile:Water (70:30, v/v).[1]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV at 240 nm.[4]

• Column Temperature: 30°C.

3. Data Analysis:

• Quantify Flubendiamide by comparing the peak area of the sample with that of a certified reference standard.

• Construct a calibration curve using a series of standard solutions to determine the linearity of the method.

LC-MS/MS Method Protocol for Validation

This protocol is designed for the sensitive and selective analysis of Flubendiamide, particularly in complex matrices, and serves as a validation method for HPLC results.

1. Sample Preparation (QuEChERS Method):

• Weigh 10g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and an appropriate internal standard.

• Add QuEChERS extraction salts (e.g., MgSO₄, NaCl).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant and add it to a dispersive solid-phase extraction (d-SPE) tube containing PSA and MgSO₄.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC-MS/MS vial.

2. LC-MS/MS Conditions:

• LC System:

  • Column: C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• MS/MS System:

  • Ionization Mode: Electrospray Ionization (ESI), Positive or Negative mode.[8]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for Flubendiamide should be optimized (e.g., m/z 683.0 → 408.0 and 683.0 → 273.9).[9]

  • Collision Energy and other MS parameters: Optimize for maximum signal intensity.

3. Data Analysis:

• Identify Flubendiamide based on its retention time and the presence of at least two specific MRM transitions.

• Quantify using the peak area ratio of the analyte to the internal standard against a matrix-matched calibration curve.

Workflow for Validation of HPLC Results with Mass Spectrometry

The following diagram illustrates the logical workflow for confirming HPLC findings with the more selective and sensitive LC-MS/MS technique.

Caption: Workflow for validating HPLC results with mass spectrometry.

Signaling Pathway of Flubendiamide Action

Flubendiamide exerts its insecticidal effect by targeting the ryanodine (B192298) receptor, a key component in muscle contraction. The following diagram illustrates this mechanism of action.

Caption: Mechanism of action of Flubendiamide on insect ryanodine receptors.

References

• 1. informaticsjournals.co.in [informaticsjournals.co.in]
• 2. iosrjournals.org [iosrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. agilent.com [agilent.com]

A Comparative Analysis of Flubendiamide and Other Diamide Insecticides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of flubendiamide with other prominent diamide (B1670390) insecticides, namely chlorantraniliprole (B1668704) and cyantraniliprole (B1669382). The information presented is supported by experimental data to assist researchers and professionals in drug development in making informed decisions.

General Overview

Flubendiamide, chlorantraniliprole, and cyantraniliprole all belong to the Insecticide Resistance Action Committee (IRAC) Group 28, which are modulators of the ryanodine (B192298) receptor.[1] Their primary mode of action involves the activation of insect ryanodine receptors, leading to an uncontrolled release of internal calcium stores, which causes muscle contraction, paralysis, and ultimately, the death of the insect.[2][3]

Despite sharing a common mode of action, these diamides exhibit notable differences in their chemical structure, spectrum of activity, and systemic properties. Flubendiamide is classified as a phthalic acid diamide, while chlorantraniliprole and cyantraniliprole are anthranilic diamides.[4][5] This structural difference contributes to variations in their biological activity and selectivity.

Chemical Structures

Insecticide	Chemical Class	IUPAC Name
Flubendiamide	Phthalic Acid Diamide	N²-[1,1-dimethyl-2-(methylsulfonyl)ethyl]-3-iodo-N¹-[2-methyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]phenyl]-1,2-benzenedicarboxamide
Chlorantraniliprole	Anthranilic Diamide	3-bromo-N-[4-chloro-2-methyl-6-(methylcarbamoyl)phenyl]-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide
Cyantraniliprole	Anthranilic Diamide	3-bromo-1-(3-chloro-2-pyridinyl)-N-[4-cyano-2-methyl-6-(methylcarbamoyl)phenyl]-1H-pyrazole-5-carboxamide

Comparative Efficacy and Spectrum of Activity

Experimental data indicates that while all three diamides are effective against lepidopteran pests, their spectrum of activity and potency can vary.

Table 1: Comparative Efficacy (LC50 values) against Fall Armyworm (Spodoptera frugiperda)

Insecticide	LC50 (μg/mL)
Flubendiamide	0.93
Chlorantraniliprole	0.066 - 0.166
Cyantraniliprole	Not specified in the study, but generally lower than flubendiamide

Data sourced from a diet-incorporated bioassay study.[6][7]

Table 2: Comparative Efficacy (LC50 values) against Tobacco Budworm (Chloridea virescens)

Insecticide	LC50 (ng/mL)
Flubendiamide	27.972
Chlorantraniliprole	4.819

Data from a diet bioassay showing chlorantraniliprole to be approximately 7-fold more potent than flubendiamide against third instar larvae.[8]

Flubendiamide is recognized for its high selectivity towards lepidopteran larvae.[1][9] In contrast, chlorantraniliprole and cyantraniliprole exhibit a broader spectrum of activity, controlling not only lepidopteran pests but also some species of Coleoptera (beetles), Diptera (flies), and Hemiptera (sucking pests).[9][10]

Systemic and Residual Activity

A key differentiator among these diamides is their behavior within the plant.

• Flubendiamide is a non-systemic insecticide with translaminar activity. This means it can move from the upper to the lower surface of a leaf but does not translocate throughout the plant's vascular system.[9][11] This property makes it effective for several weeks.[9]

• Chlorantraniliprole and Cyantraniliprole are systemic insecticides.[12][13] They can be absorbed by the roots or foliage and transported through the plant's xylem, providing protection to new growth.[1][11] This systemic action generally results in a longer residual control compared to flubendiamide.[11]

A study on soybean demonstrated that while both insecticides provided significant mortality on treated leaves for at least 31 days, chlorantraniliprole showed systemic movement to new vegetative structures, a property not observed with flubendiamide.[11]

Experimental Protocols

Insecticide Bioassay (Diet-Incorporation Method)

This method is commonly used to determine the lethal concentration (LC50) of an insecticide.

• Preparation of Insecticide Solutions: A stock solution of the technical grade insecticide is prepared in a suitable solvent (e.g., acetone). Serial dilutions are then made to obtain a range of desired concentrations.

• Diet Preparation: An artificial diet specific to the target insect is prepared. The insecticide solutions are incorporated into the molten diet at various concentrations. A control diet with only the solvent is also prepared.

• Bioassay Setup: The treated and control diets are dispensed into individual wells of a multi-well plate or small containers.

• Insect Infestation: One larva of a specific instar (e.g., third instar) is placed in each well.

• Incubation: The plates are maintained under controlled conditions of temperature, humidity, and photoperiod.

• Mortality Assessment: Mortality is recorded at specific time intervals (e.g., 24, 48, 72 hours). Larvae are considered dead if they do not respond to gentle prodding with a fine brush.

• Data Analysis: The mortality data is subjected to probit analysis to calculate the LC50 value, which is the concentration of the insecticide that causes 50% mortality in the test population.[14]

Systemic and Residual Efficacy Bioassay

This protocol is designed to evaluate the movement and persistence of an insecticide within a plant.

• Plant Treatment: Plants are grown to a specific developmental stage. The insecticide is applied as a foliar spray to a designated portion of the plant (e.g., lower leaves).

• Sampling: At various time intervals after treatment (e.g., 7, 14, 21, 28 days), both treated leaves and newly emerged, untreated leaves are collected.

• Bioassay: The collected leaves are placed in individual petri dishes or containers.

• Insect Infestation: Larvae of the target pest are placed on the leaf material in each container.

• Mortality Assessment: Mortality is assessed after a set exposure period (e.g., 72 hours).

• Data Analysis: Mortality rates on treated and new-growth leaves are compared to determine residual and systemic activity, respectively.[11]

Visualizations

Caption: Mode of action of diamide insecticides on the insect ryanodine receptor.

References

• 1. Chlorantraniliprole Mode of Action [allpesticides.com]
• 2. Ryanodine Receptor as Insecticide Target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Insecticide - Wikipedia [en.wikipedia.org]
• 4. Cryo-EM structures of ryanodine receptors and diamide insecticides reveal the mechanisms of selectivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. bioone.org [bioone.org]
• 7. repository.lsu.edu [repository.lsu.edu]
• 8. ars.usda.gov [ars.usda.gov]
• 9. epa.gov [epa.gov]
• 10. Chlorantraniliprole: Reduced-risk Insecticide for Controlling Insect Pests of Woody Ornamentals with Low Hazard to Bees | Arboriculture & Urban Forestry [auf.isa-arbor.com]
• 11. Residual and Systemic Efficacy of Chlorantraniliprole and Flubendiamide Against Corn Earworm (Lepidoptera: Noctuidae) in Soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 12. News - What is Chlorantraniliprole Insecticide? [bigpesticides.com]
• 13. gpnmag.com [gpnmag.com]
• 14. academic.oup.com [academic.oup.com]

Flubendiamide and Pyrethroids: A Comparative Performance Analysis for Pest Management

A deep dive into the performance, mechanisms, and practical applications of flubendiamide and pyrethroid insecticides reveals distinct advantages and disadvantages for each, guiding researchers and pest management professionals in making informed decisions for effective and sustainable pest control strategies.

Flubendiamide, a newer insecticide, and pyrethroids, a long-established class, represent two different approaches to managing insect pests, particularly lepidopteran species. While both are crucial tools in agriculture, their performance characteristics, modes of action, and resistance profiles differ significantly. This guide provides a comprehensive comparison based on available experimental data.

Executive Summary of Performance

Feature	Flubendiamide	Pyrethroids
Primary Target Pests	Lepidopteran larvae (caterpillars)[1][2][3]	Broad-spectrum (including Lepidoptera, Coleoptera, Diptera, etc.)[4]
Mode of Action	Ryanodine (B192298) receptor modulator (muscle contraction)[1][5][6][7]	Voltage-gated sodium channel modulator (nerve paralysis)[4][8][9][10][11]
Speed of Action	Rapid feeding cessation, slower mortality[5]	Rapid knockdown and mortality[8]
Residual Activity	Longer residual activity (translaminar)[2]	Shorter residual activity
Resistance Profile	Resistance has been reported in some lepidopteran species[12][13][14]	Widespread resistance in many insect species[4][15][16]
Safety Profile	Low toxicity to non-target organisms, including beneficial insects[2][12]	Can be highly toxic to aquatic organisms and some beneficial insects[17]

In-Depth Performance Comparison

Efficacy Against Target Pests

Flubendiamide demonstrates high efficacy specifically against lepidopteran pests.[3] Studies have shown its effectiveness in controlling various caterpillar species in crops like cabbage and soybeans.[2][18] For instance, in trials on cabbage, flubendiamide provided the highest mortality against cutworms at 7, 10, and 15 days after treatment, showcasing its persistent toxicity.[18]

Pyrethroids, on the other hand, have a broader spectrum of activity. While effective against many lepidopteran pests, their widespread and prolonged use has led to the development of resistance in numerous insect populations, which can reduce their field efficacy.[15][16]

Speed and Mode of Action

The two insecticide classes differ fundamentally in their mode of action. Flubendiamide acts on the insect's ryanodine receptors, leading to uncontrolled release of calcium and subsequent muscle contraction, paralysis, and death.[1][5][6][7] A key symptom is the rapid cessation of feeding, which protects the crop even before the pest is killed.[5]

Pyrethroids target the voltage-gated sodium channels in the insect's nervous system, causing prolonged channel opening, repetitive nerve firing, paralysis, and rapid death, often referred to as "knockdown".[8][9][11]

References

• 1. Insecticide - Wikipedia [en.wikipedia.org]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Voltage-gated sodium channels as targets for pyrethroid insecticides | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Voltage-gated sodium channels as targets for pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular Mechanisms of Pyrethroid Insecticide Neurotoxicity: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. m.youtube.com [m.youtube.com]
• 12. The genetic architecture of resistance to flubendiamide insecticide in Helicoverpa armigera (Hübner) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The genetic architecture of resistance to flubendiamide insecticide in Helicoverpa armigera (Hübner) | PLOS One [journals.plos.org]
• 14. mdpi.com [mdpi.com]
• 15. Contrasting susceptibility of lepidopteran pests to diamide and pyrethroid insecticides in a region of overwintering and migratory intersection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Rapid insecticide resistance bioassays for three major urban insects in Taiwan - PMC [pmc.ncbi.nlm.nih.gov]
• 17. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 18. chemijournal.com [chemijournal.com]

Flubendiamide Specificity: A Comparative Analysis Against Other Insecticides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the insecticidal specificity of Flubendiamide against other major classes of insecticides. By presenting supporting experimental data, detailed methodologies, and visual representations of molecular interactions and workflows, this document aims to be a valuable resource for researchers in crop protection and insecticide development.

Executive Summary

Flubendiamide is a potent insecticide belonging to the diamide (B1670390) class (IRAC Group 28), renowned for its high specificity against lepidopteran pests.[1] Its unique mode of action, targeting the insect ryanodine (B192298) receptor (RyR), distinguishes it from older, broad-spectrum insecticides.[2] This specificity results in a more favorable ecotoxicological profile, with demonstrably lower toxicity to many non-target and beneficial organisms compared to organophosphates, carbamates, pyrethroids, and neonicotinoids.[1][3] This guide synthesizes available data to provide a clear comparison of Flubendiamide's performance and molecular interactions.

Comparative Toxicity Data

The following tables summarize the acute toxicity of Flubendiamide and other selected insecticides against various target pests and non-target organisms. The data is presented as LC50 (median lethal concentration) or LD50 (median lethal dose) values, which represent the concentration or dose required to kill 50% of the test population. Lower values indicate higher toxicity.

Table 1: Toxicity to Target Lepidopteran Pests

Insecticide	Chemical Class	Target Pest	LC50/LD50	Reference
Flubendiamide	Diamide	Tuta absoluta (Tomato leafminer)	37.29 mg a.i./L	[4]
Emamectin benzoate (B1203000) + Lufenuron	Avermectin + Benzoylurea	Tuta absoluta	14.24 mg a.i./L	[4]
Spinosad	Spinosyn	Tuta absoluta	7.05 mg a.i./L	[4]
Thiocyclam	Nereistoxin analogue	Tuta absoluta	65.17 mg a.i./L	[4]

Table 2: Acute Contact Toxicity to Honey Bees (Apis mellifera)

Insecticide	Chemical Class	LD50 (µg a.i./bee) after 48h	Toxicity Classification	Reference
Flubendiamide	Diamide	> 100	Low Toxicity	[5]
Quinalphos	Organophosphate	0.17	High Toxicity	[3]
Imidacloprid	Neonicotinoid	0.024	High Toxicity
Lambda-cyhalothrin	Pyrethroid	0.038	High Toxicity
Chlorpyrifos	Organophosphate	0.12	High Toxicity

Table 3: Effects on Beneficial Non-Target Arthropods

Insecticide	Chemical Class	Non-Target Organism	Observation	Reference
Flubendiamide 20 WG	Diamide	Trichogramma chilonis (Parasitoid wasp)	>65% hatchability and parasitisation at 60-70 g a.i./ha	[3]
Quinalphos 25 EC	Organophosphate	Trichogramma chilonis	53.15% emergence at 250 g a.i./ha	[3]
Flubendiamide 20 WG	Diamide	Chrysoperla zastrowi sillemi (Green lacewing)	>50% hatchability and <50% grub mortality at 60-70 g a.i./ha	[3]
Flubendiamide 20 WG	Diamide	Stingless bees	36.67% mortality at 70 g a.i./ha (24 HAT)	[3]
Quinalphos 25 EC	Organophosphate	Stingless bees	73.33% mortality at 250 g a.i./ha (24 HAT)	[3]

Mode of Action and Signaling Pathways

The specificity of an insecticide is intrinsically linked to its molecular target and mode of action. Flubendiamide and other insecticide classes have distinct mechanisms, which are visualized below.

Flubendiamide: Ryanodine Receptor Modulation

Flubendiamide acts as a potent and selective activator of insect ryanodine receptors (RyRs), which are intracellular calcium channels located on the sarcoplasmic reticulum of muscle cells.[2] Binding of Flubendiamide to the RyR locks the channel in an open state, leading to an uncontrolled release of Ca2+ from internal stores into the cytoplasm. This sustained increase in intracellular Ca2+ causes irreversible muscle contraction, paralysis, cessation of feeding, and ultimately, death of the insect.[2]

References

• 1. content.fera.co.uk [content.fera.co.uk]
• 2. Mechanism of selective actions of neonicotinoids on insect nicotinic acetylcholine receptors | Semantic Scholar [semanticscholar.org]
• 3. Bioassay for monitoring insecticide toxicity in Bemisia tabaci populations [protocols.io]
• 4. researchgate.net [researchgate.net]
• 5. Toward Overcoming Pyrethroid Resistance in Mosquito Control: The Role of Sodium Channel Blocker Insecticides [mdpi.com]

Flubendiamide's Efficacy Under Pressure: A Comparative Analysis in Resistant and Susceptible Insect Strains

For Immediate Release

A comprehensive review of experimental data reveals a significant disparity in the efficacy of the diamide (B1670390) insecticide flubendiamide against susceptible and resistant insect populations. While demonstrating potent activity against baseline susceptible strains, the emergence of resistance, primarily linked to target-site mutations in the ryanodine (B192298) receptor (RyR), has led to substantial decreases in its effectiveness. This guide provides a detailed comparison of flubendiamide's performance, supported by quantitative data from key studies, experimental protocols, and visual representations of the underlying biological mechanisms and research workflows.

Quantitative Performance Analysis

The following tables summarize the lethal concentration (LC50) values and resistance ratios (RR) of flubendiamide against various resistant and susceptible strains of major agricultural pests. A higher LC50 value indicates lower toxicity, while a higher resistance ratio signifies a greater fold-difference in susceptibility compared to a baseline susceptible strain.

Table 1: Flubendiamide Efficacy against Plutella xylostella (Diamondback Moth)

Strain	LC50 (mg/L)	Resistance Ratio (RR)	Country of Origin
Susceptible (Lab)	0.040	-	China
Field Population (GZ1)	0.247	6.18	China
Field Population (Tha Muang)	771	High	Thailand[1]
Field Population (Lat Lum Laew)	4256	High	Thailand[1]
Field Population (Sai Noi)	65	High	Thailand[1]
Lab-Selected (Rf)	-	1890	-[2]
Field-Collected (Rb)	-	1251	-[2]

Table 2: Flubendiamide Efficacy against Helicoverpa armigera (Cotton Bollworm)

Strain	LC50 (µg/g)	Resistance Ratio (RR)
Susceptible	-	-
Resistant (FBD-R)	-	>50,000[3]

Table 3: Flubendiamide Efficacy against Tuta absoluta (Tomato Pinworm)

Strain	LC50 (µg a.i./mL)	Resistance Ratio (RR)	Location (Pakistan)	Year
Field Population	49.57	51.10	Lahore	2018[4]
Field Population	51.76	43.13	Lahore	2019[4]
Field Population	50.56	44.35	Lahore	2020[4]
Field Population	52.35	44.74	Faisalabad	2018[4]
Field Population	51.49	55.96	Faisalabad	2019[4]
Field Population	50.69	44.07	Faisalabad	2020[4]
Lab-Selected (G13)	-	550	-[4]

Mechanism of Action and Resistance

Flubendiamide is a potent activator of insect ryanodine receptors (RyRs), which are large calcium release channels located in the sarcoplasmic reticulum of muscle cells.[5][6] The binding of flubendiamide to the RyR locks the channel in an open state, leading to an uncontrolled release of calcium from intracellular stores.[3][7] This sustained increase in intracellular calcium causes continuous muscle contraction, paralysis, and ultimately, the death of the insect.[3][7]

Resistance to flubendiamide in insects is primarily attributed to specific mutations in the gene encoding the ryanodine receptor.[5] These mutations, often found in the transmembrane domain of the receptor, can reduce the binding affinity of flubendiamide, thereby diminishing its efficacy.[8] While target-site mutations are a major factor, other mechanisms such as enhanced metabolic detoxification by enzymes like cytochromes P450 may also contribute to resistance in some insect populations.[3][7]

Flubendiamide's mechanism of action on insect ryanodine receptors.

Experimental Protocols

The data presented in this guide were primarily generated using the leaf-dip bioassay method, a standardized protocol for evaluating insecticide efficacy.

Leaf-Dip Bioassay Protocol

• Insect Rearing:

  • A susceptible laboratory strain and field-collected populations are reared on untreated host plant leaves (e.g., cabbage for P. xylostella).

  • Rearing conditions are maintained at approximately 25°C, 60% relative humidity, and a 16:8 hour (light:dark) photoperiod.[9]

  • Second or third instar larvae are typically used for the bioassay.[9]

• Insecticide Solution Preparation:

  • Serial dilutions of flubendiamide are prepared, typically using distilled water with a surfactant like Triton X-100.

  • A preliminary range-finding test is conducted to determine a series of at least five concentrations that result in mortalities between 10% and 90%.[9]

• Bioassay Procedure:

  • Uniformly sized leaf discs are cut from untreated host plant leaves.

  • Each leaf disc is individually dipped into the respective insecticide solution for approximately 10 seconds with gentle agitation.[9]

  • Control leaves are dipped in a solution containing only the solvent and surfactant.

  • The dipping process proceeds from the lowest to the highest insecticide concentration.

  • Treated leaf discs are allowed to air-dry.

• Data Collection and Analysis:

  • The dried leaf discs are placed in petri dishes or similar containers.

  • A specific number of larvae (e.g., 10-20) are introduced into each container.

  • Mortality is assessed after a set period, typically 72 to 96 hours.[10] Larvae are considered dead if they are unable to make coordinated movements when prodded.

  • Mortality data are corrected for control mortality using Abbott's formula.

  • The data are subjected to probit analysis to determine the LC50 values.

Standard workflow for a leaf-dip insecticide bioassay.

Conclusion

The presented data unequivocally demonstrate the significant impact of resistance on the efficacy of flubendiamide. For researchers and drug development professionals, these findings underscore the critical need for continuous monitoring of insecticide susceptibility in field populations. Furthermore, the elucidation of resistance mechanisms, particularly target-site mutations in the ryanodine receptor, provides a molecular basis for the development of novel insecticides that can overcome or circumvent these resistance pathways. The development of integrated pest management (IPM) strategies that incorporate diverse modes of action is paramount to preserving the utility of valuable insecticides like flubendiamide.

References

• 1. Rapid selection for resistance to diamide insecticides in Plutella xylostella via specific amino acid polymorphisms in the ryanodine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reduced fecundity and regulation of reproductive factors in flubendiamide-resistant strains of Plutella xylostella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The genetic architecture of resistance to flubendiamide insecticide in Helicoverpa armigera (Hübner) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Ryanodine Receptor as Insecticide Target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The genetic architecture of resistance to flubendiamide insecticide in Helicoverpa armigera (Hübner) | PLOS One [journals.plos.org]
• 8. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. irac-online.org [irac-online.org]

A Comparative Guide to the Mode of Action of Flubendiamide and Other Major Insecticide Classes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the mode of action of flubendiamide with other key insecticide classes, including organophosphates/carbamates, pyrethroids, and neonicotinoids. The information is intended for a scientific audience to facilitate research and development in the field of pest management.

Introduction to Flubendiamide

Flubendiamide is a potent insecticide belonging to the diamide (B1670390) class (IRAC Group 28), specifically targeting the insect ryanodine (B192298) receptor (RyR).[1] Its high efficacy, particularly against lepidopteran pests, and its unique mode of action make it a valuable tool in integrated pest management (IPM) and insecticide resistance management (IRM) programs.[1][2] Flubendiamide is characterized by its specificity to insect RyRs, leading to a favorable safety profile for many non-target organisms.[2][3][4]

Mode of Action: A Head-to-Head Comparison

The primary distinction between flubendiamide and other major insecticide classes lies in their molecular targets and the subsequent physiological effects on the insect.

Flubendiamide: Ryanodine Receptor Modulator

Flubendiamide acts as a potent activator of insect ryanodine receptors, which are intracellular calcium channels located on the sarcoplasmic and endoplasmic reticulum of muscle and nerve cells.[5][6][7][8][9] This activation leads to an uncontrolled release of stored calcium ions into the cytoplasm. The sustained elevation of intracellular calcium results in rapid cessation of feeding, muscle paralysis, lethargy, and ultimately, death of the insect.[5][10] While other diamides like chlorantraniliprole (B1668704) also target the RyR, studies suggest they may bind to different, albeit allosterically coupled, sites.[6]

Organophosphates and Carbamates: Acetylcholinesterase Inhibitors

Organophosphates and carbamates (IRAC Groups 1A and 1B) inhibit the enzyme acetylcholinesterase (AChE) in the synaptic cleft.[11][12] AChE is responsible for the breakdown of the neurotransmitter acetylcholine (B1216132) (ACh). Inhibition of AChE leads to an accumulation of ACh, causing continuous stimulation of cholinergic receptors, resulting in hyperexcitation, convulsions, paralysis, and death.[11][12]

Pyrethroids: Sodium Channel Modulators

Pyrethroids (IRAC Group 3A) target voltage-gated sodium channels in the neuronal membranes.[13][14] They bind to the open state of the sodium channel, delaying its closure. This leads to a prolonged influx of sodium ions, causing repetitive nerve discharges, hyperexcitation, paralysis ("knockdown"), and eventual death of the insect.[13][14]

Neonicotinoids: Nicotinic Acetylcholine Receptor Agonists

Neonicotinoids (IRAC Group 4A) are agonists of the nicotinic acetylcholine receptor (nAChR) in the insect central nervous system.[1][15][16][17][18] By binding to and activating nAChRs, they mimic the action of acetylcholine but are not readily broken down by AChE. This leads to a persistent depolarization of the postsynaptic membrane, causing overstimulation of the nervous system, paralysis, and death.[1][15][16]

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the distinct signaling pathways affected by each insecticide class.

Caption: Flubendiamide's mode of action via ryanodine receptor activation.

Caption: Organophosphate/Carbamate mode of action via AChE inhibition.

Caption: Pyrethroid mode of action via sodium channel modulation.

Caption: Neonicotinoid mode of action via nAChR agonism.

Comparative Efficacy Data

The following tables summarize the lethal concentration (LC50) values of flubendiamide and other insecticides against key lepidopteran pests from various studies. It is important to note that direct comparisons should be made with caution due to variations in experimental conditions.

Table 1: Comparative Toxicity (LC50) against Spodoptera frugiperda (Fall Armyworm)

Insecticide	Chemical Class	LC50	Exposure Time	Bioassay Method	Reference
Flubendiamide	Diamide	37.65 µl/L	72 h	Leaf Dip	[19]
Flubendiamide	Diamide	33.8 ppm	72 h	Topical Application	[20]
Chlorantraniliprole	Diamide	1.8 ppm	72 h	Topical Application	[20]
Lambda-cyhalothrin	Pyrethroid	77.2 ppm	72 h	Topical Application	[20]
Chlorpyrifos	Organophosphate	184.7 ppm	72 h	Topical Application	[20]
Emamectin benzoate	Avermectin	1 ppm	72 h	Topical Application	[20]
Spinetoram	Spinosyn	1.2 ppm	72 h	Topical Application	[20]

Table 2: Comparative Toxicity (LC50) against Helicoverpa armigera (Cotton Bollworm)

Insecticide	Chemical Class	Mortality (%) at tested dose	Bioassay Method	Reference
Flubendiamide	Diamide	74.2 - 100%	Contact	[21]
Chlorpyrifos	Organophosphate	94.7 - 100%	Contact	[21]
Spinosad	Spinosyn	94.7 - 100%	Contact	[21]
Acephate	Organophosphate	68.4 - 100%	Contact	[21]
Lambda-cyhalothrin	Pyrethroid	< 50%	Contact	[21]
Chlorantraniliprole	Diamide	< 50%	Contact	[21]

Table 3: Comparative Toxicity (LC50) against Plutella xylostella (Diamondback Moth)

Insecticide	Chemical Class	LC50 (per cent)	Population	Bioassay Method	Reference
Flubendiamide	Diamide	0.00486	Ludhiana	Leaf Dip	[22]
Chlorantraniliprole	Diamide	0.000275	Ludhiana	Leaf Dip	[22]
Spinosad	Spinosyn	0.00050	Ludhiana	Leaf Dip	[22]
Quinalphos	Organophosphate	3.30209	Ludhiana	Leaf Dip	[22]
Fenvalerate	Pyrethroid	3.76072	Ludhiana	Leaf Dip	[22]

Effects on Non-Target Organisms

A key advantage of flubendiamide is its selectivity towards target pests, with generally lower toxicity to beneficial arthropods compared to broad-spectrum insecticides.

Table 4: Comparative Effects on Beneficial Arthropods

Insecticide	Chemical Class	Effect on Natural Enemies	Reference
Flubendiamide	Diamide	No negative effect on spiders and ladybird beetles.	[3]
Flubendiamide	Diamide	Comparatively safe for natural enemies.	[23]
Nimbicidine	Botanical	No negative effect on plant-dwelling predaceous arthropods.	[3]
Chlorpyrifos	Organophosphate	Reduced arthropod biodiversity and natural enemy populations.	[3]
Cypermethrin	Pyrethroid	Reduced arthropod biodiversity and natural enemy populations.	[3]
Lambda-cyhalothrin	Pyrethroid	Reduced arthropod biodiversity and natural enemy populations.	[3]
Pyrethroids	Pyrethroid	Highly toxic to beneficial insects and pollinators.	[10]
Neonicotinoids	Neonicotinoid	Scrutinized for their impact on bee populations.	[10]

Experimental Protocols

This section provides an overview of methodologies for key experiments cited in the comparison of insecticide modes of action.

Insecticide Bioassay: Diet-Incorporation Method

This method is commonly used to determine the toxicity of insecticides administered through ingestion.

• Objective: To determine the lethal concentration (LC50) of an insecticide.

• Procedure:

  • Diet Preparation: Prepare an artificial diet suitable for the target insect species.[24][25][26][27][28]

  • Insecticide Incorporation: A stock solution of the test insecticide is prepared and serially diluted. Each dilution is then thoroughly mixed with the artificial diet.[24][26][28]

  • Assay Setup: The treated diet is dispensed into individual wells of a bioassay tray. A single larva of a specific instar is placed in each well.[24][25]

  • Incubation: Trays are incubated under controlled conditions (temperature, humidity, and photoperiod).

  • Assessment: Mortality is assessed after a specific period (e.g., 72 hours). Larvae that are unable to move when prodded are considered dead.[19]

  • Data Analysis: The mortality data is subjected to probit analysis to calculate the LC50 value.

Caption: Workflow for a diet-incorporation bioassay.

Electrophysiology: Voltage-Gated Sodium Channel Analysis

This technique is used to study the effects of pyrethroids on the function of sodium channels.

• Objective: To measure the modulation of voltage-gated sodium channels by pyrethroids.

• Procedure:

  • Preparation: Xenopus oocytes are commonly used to express insect sodium channels. cRNA for the sodium channel subunits is injected into the oocytes.[13][29]

  • Recording: A two-electrode voltage-clamp technique is used to record sodium currents from the oocytes.[13]

  • Pyrethroid Application: The oocyte is perfused with a solution containing the pyrethroid insecticide.

  • Data Acquisition: Changes in the sodium current, such as the prolongation of the tail current, are recorded and analyzed to determine the effect of the pyrethroid on channel gating.[13][30]

Enzyme Inhibition Assay: Acetylcholinesterase Activity

This assay is used to determine the inhibitory effect of organophosphates and carbamates on AChE.

• Objective: To quantify the inhibition of acetylcholinesterase by an insecticide.

• Procedure:

  • Reagent Preparation: Prepare a source of AChE (e.g., from insect heads or a commercial source), the substrate (e.g., acetylthiocholine), and a chromogenic reagent (e.g., DTNB).

  • Reaction: The insecticide is pre-incubated with the enzyme. The substrate is then added, and the rate of the enzymatic reaction is measured by monitoring the change in absorbance of the chromogenic product over time using a spectrophotometer.

  • Data Analysis: The percentage of enzyme inhibition is calculated by comparing the reaction rate in the presence of the insecticide to the rate in a control without the inhibitor.

Conclusion

Flubendiamide's distinct mode of action, targeting the insect ryanodine receptor, sets it apart from other major insecticide classes. This specificity contributes to its high efficacy against lepidopteran pests and its favorable safety profile for many non-target organisms. In contrast, organophosphates/carbamates, pyrethroids, and neonicotinoids target different components of the insect nervous system, often with a broader spectrum of activity and, in some cases, greater risks to beneficial insects. Understanding these differences is crucial for developing effective and sustainable pest management strategies that incorporate insecticide rotation to mitigate the development of resistance. The data and protocols presented in this guide provide a foundation for further research into the comparative performance and mechanisms of these important insecticide classes.

References

• 1. The mode of action of neonicotinoids and related compounds on insect neuronal nicotinic acetylcholine receptors highlights complex intracellular calcium mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. sdbonline.org [sdbonline.org]
• 6. Insect ryanodine receptors: molecular targets for novel pest control chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Comparative Perspective on Functionally-Related, Intracellular Calcium Channels: The Insect Ryanodine and Inositol 1,4,5-Trisphosphate Receptors [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Ryanodine Receptors for Drugs and Insecticides: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Acetylcholinesterase inhibitor - Wikipedia [en.wikipedia.org]
• 13. Molecular determinants on the insect sodium channel for the specific action of type II pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. The Neurophysiological Bases of the Impact of Neonicotinoid Pesticides on the Behaviour of Honeybees [mdpi.com]
• 16. An Overview on the Effect of Neonicotinoid Insecticides on Mammalian Cholinergic Functions through the Activation of Neuronal Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Neonicotinoid Pesticides Affect Developing Neurons in Experimental Mouse Models and in Human Induced Pluripotent Stem Cell (iPSC)-Derived Neural Cultures and Organoids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Exploring neonicotinoid effects on Drosophila: insights into olfactory memory, neurotransmission, and synaptic connectivity [frontiersin.org]
• 19. mail.researcherslinks.com [mail.researcherslinks.com]
• 20. researchgate.net [researchgate.net]
• 21. Evaluation of Insecticides Targeting Control of Helicoverpa armigera (Hubner) (Lepidoptera: Noctuidae) [scirp.org]
• 22. connectjournals.com [connectjournals.com]
• 23. researchgate.net [researchgate.net]
• 24. cotton.org [cotton.org]
• 25. cabidigitallibrary.org [cabidigitallibrary.org]
• 26. scispace.com [scispace.com]
• 27. rjas.org [rjas.org]
• 28. cotton.org [cotton.org]
• 29. mdpi.com [mdpi.com]
• 30. Divergent Actions of the Pyrethroid Insecticides S-Bioallethrin, Tefluthrin and Deltamethrin on Rat Nav1.6 Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]

Flubendiamide: A Comparative Toxicological Profile on Beneficial Insects

A comprehensive guide for researchers and drug development professionals on the selective toxicity of the insecticide Flubendiamide, with comparative data for other common insecticides.

Introduction

Flubendiamide is a novel insecticide belonging to the diamide (B1670390) class (IRAC Group 28), which acts as a ryanodine (B192298) receptor modulator.[1] This mode of action, which disrupts calcium balance in insect muscle cells, is highly effective against a range of lepidopteran pests.[2][3] A key aspect of modern insecticide development is ensuring minimal impact on non-target, beneficial insects that play crucial roles in pollination and natural pest control. This guide provides a comparative analysis of the toxicity of Flubendiamide on key beneficial insects, supported by experimental data, to aid in its evaluation for integrated pest management (IPM) programs.

Data Presentation: Comparative Toxicity Tables

The following tables summarize the acute contact and oral toxicity of Flubendiamide and four other common insecticides on a range of beneficial insects. Data is presented as LD50 (Lethal Dose, 50%) in µ g/insect and LC50 (Lethal Concentration, 50%) in mg/L or ppm, where available.

Table 1: Acute Contact Toxicity (LD50) of Various Insecticides on Beneficial Insects

Insecticide	Chemical Class	Honey Bee (Apis mellifera) (µ g/bee )	Bumble Bee (Bombus terrestris) (µ g/bee )	Green Lacewing (Chrysoperla carnea) (µ g/insect )	Ladybug (Coccinella septempunctata) (µ g/insect )	Parasitoid Wasp (Trichogramma spp.) (µ g/insect )
Flubendiamide	Diamide	>100[4]	>100	Moderately Toxic[2]	Low Toxicity[5]	Low Toxicity[3]
Chlorantraniliprole	Diamide	>100[6][7]	>100	Low Toxicity	Low Toxicity[8]	Low Toxicity[9]
Spinosad	Spinosyn	0.0029[10]	-	Low Toxicity	-	Harmful[11]
Lambda-cyhalothrin	Pyrethroid	0.038	-	High Toxicity	High Toxicity	High Toxicity
Imidacloprid (B1192907)	Neonicotinoid	0.024 (Topical)[12][13]	-	High Toxicity	-	High Toxicity

Table 2: Acute Oral Toxicity (LD50/LC50) of Various Insecticides on Beneficial Insects

Insecticide	Chemical Class	Honey Bee (Apis mellifera) (LD50: µ g/bee )	Bumble Bee (Bombus terrestris) (LD50: µ g/bee )	Green Lacewing (Chrysoperla carnea)	Ladybug (Coccinella septempunctata)	Parasitoid Wasp (Trichogramma spp.)
Flubendiamide	Diamide	>100[4]	>100	-	-	-
Chlorantraniliprole	Diamide	>4 (LD50)[6]	-	-	-	0.02 mg/L (LC50)[9]
Spinosad	Spinosyn	0.057 (LD50)[10]	-	-	-	0.14 mg/L (LC50)[9]
Lambda-cyhalothrin	Pyrethroid	0.909 (LD50)	-	-	-	-
Imidacloprid	Neonicotinoid	0.0039 (LD50)[13][14]	-	-	-	-

Experimental Protocols

The toxicity data presented in this guide are primarily derived from studies following standardized laboratory bioassay protocols, such as those outlined by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity Test (based on OECD Guideline 213)

This test is designed to determine the median lethal dose (LD50) of a pesticide to adult honey bees after oral ingestion.

• Test Organisms : Young adult worker honey bees (Apis mellifera) of uniform age and from healthy, queen-right colonies are used.

• Test Substance Preparation : The test substance is dissolved or suspended in a 50% (w/v) sucrose (B13894) solution. A range of concentrations is prepared to establish a dose-response relationship.

• Exposure : Bees are starved for 2-4 hours before being individually or group-fed a known volume of the treated sucrose solution. A control group receives only the sucrose solution.

• Observation : Mortality and any behavioral abnormalities are recorded at 4, 24, 48, and, if necessary, 72 and 96 hours after exposure.

• Data Analysis : The LD50 value, representing the dose that is lethal to 50% of the test population, is calculated using statistical methods such as Probit analysis.[2][15]

Acute Contact Toxicity Test (based on OECD Guideline 214)

This test evaluates the toxicity of a pesticide to adult honey bees upon direct contact.[3][16]

• Test Organisms : Similar to the oral toxicity test, young adult worker honey bees are used.

• Test Substance Application : The test substance is dissolved in a volatile solvent (e.g., acetone). A precise volume (typically 1 µL) of the solution is applied topically to the dorsal thorax of each anesthetized bee using a micro-applicator. Control bees are treated with the solvent only.[16]

• Housing and Feeding : After treatment, the bees are housed in cages and provided with a 50% sucrose solution ad libitum.[17]

• Observation : Mortality and sublethal effects are observed and recorded at the same intervals as the oral toxicity test.[16]

• Data Analysis : The contact LD50 is calculated to determine the dose that causes 50% mortality in the exposed population.[3]

Mandatory Visualization

Signaling Pathway of Flubendiamide

Caption: Flubendiamide's mode of action on insect ryanodine receptors.

Experimental Workflow for Acute Toxicity Testing

Caption: Generalized workflow for laboratory acute toxicity bioassays.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Effects on bees - honeybee - acute contact toxicity | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 4. epa.gov [epa.gov]
• 5. fao.org [fao.org]
• 6. Chlorantraniliprole Fact Sheet [npic.orst.edu]
• 7. Chlorantraniliprole (Ref: DPX E2Y45) [sitem.herts.ac.uk]
• 8. fao.org [fao.org]
• 9. Ryanodine Receptors: Structure, Expression, Molecular Details, and Function in Calcium Release - PMC [pmc.ncbi.nlm.nih.gov]
• 10. massnrc.org [massnrc.org]
• 11. livingwithbugs.com [livingwithbugs.com]
• 12. scispace.com [scispace.com]
• 13. Determination of acute lethal doses (LD50 and LC50) of imidacloprid for the native bee Melipona scutellaris Latreille, 1811 (Hymenoptera: Apidae) | Sociobiology [periodicos.uefs.br]
• 14. Imidacloprid Technical Fact Sheet [npic.orst.edu]
• 15. content.fera.co.uk [content.fera.co.uk]
• 16. biotecnologiebt.it [biotecnologiebt.it]
• 17. OECD 213/214: Honey bees, Acute Oral and Acute Contact Toxicity Test | ibacon GmbH [ibacon.com]

A Comparative Guide: Flubendiamide vs. Spinosad for Lepidopteran Pest Control

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two widely used insecticides, flubendiamide and spinosad, for the control of lepidopteran pests. The information presented is collated from various scientific studies to aid in research and development decisions. This document details their respective modes of action, presents comparative efficacy data, and outlines standard experimental protocols for their evaluation.

Mode of Action

The distinct mechanisms by which flubendiamide and spinosad exert their insecticidal effects are crucial for understanding their specificity, potential for resistance development, and integration into pest management programs.

Flubendiamide: Ryanodine (B192298) Receptor Agonist

Flubendiamide belongs to the diamide (B1670390) class of insecticides and acts as a potent activator of insect ryanodine receptors (RyRs).[1][2][3] These receptors are ligand-gated calcium channels located on the sarcoplasmic reticulum of muscle cells.[4] Flubendiamide's binding to the RyR forces the channel to remain in an open state, leading to an uncontrolled release of stored calcium ions into the cytoplasm.[4][5] This disruption of calcium homeostasis results in rapid cessation of feeding, muscle paralysis, and ultimately, the death of the insect.[4][5] Flubendiamide exhibits high selectivity for insect RyRs over their mammalian counterparts, contributing to its favorable safety profile for non-target organisms.[3]

Flubendiamide's mode of action on insect ryanodine receptors.

Spinosad: Nicotinic Acetylcholine (B1216132) Receptor Allosteric Modulator

Spinosad is a fermentation product of the soil bacterium Saccharopolyspora spinosa.[6] Its mode of action is primarily through the allosteric modulation of nicotinic acetylcholine receptors (nAChRs) in the insect's central nervous system.[6][7][8] Unlike neonicotinoid insecticides that bind to the acetylcholine binding site, spinosad interacts with a distinct allosteric site on the nAChR.[7] This binding results in the prolonged activation of the receptor, leading to the continuous influx of cations and hyperexcitation of the neurons.[6] The symptoms of spinosad poisoning in insects include involuntary muscle contractions, tremors, and paralysis, ultimately leading to death.[8] Spinosad also has a secondary mode of action as a GABA (gamma-aminobutyric acid) receptor agonist, which further contributes to its insecticidal activity.[6]

Spinosad's allosteric modulation of nicotinic acetylcholine receptors.

Comparative Efficacy Data

The following tables summarize the lethal concentration (LC50) values of flubendiamide and spinosad against various lepidopteran pests as reported in the scientific literature. LC50 represents the concentration of the insecticide that is lethal to 50% of the test population. Lower LC50 values indicate higher toxicity.

Table 1: Comparative Toxicity (LC50) of Flubendiamide and Spinosad against Lepidopteran Pests

Lepidopteran Species	Insecticide	LC50	Exposure Time	Bioassay Method	Reference
Plutella xylostella (Diamondback Moth)	Flubendiamide	0.00050 - 0.00062%	-	Leaf-disc dip	[9]
Spinosad	0.00486 - 0.00541%	-	Leaf-disc dip	[9]
Tuta absoluta (Tomato Leafminer)	Flubendiamide	37.29 mg a.i./L	-	-	[10]
Spinosad	7.05 mg a.i./L	-	-	[10]
Spilosoma obliqua (Bihar Hairy Caterpillar)	Flubendiamide	640.75 ppm	-	Surface diet contamination	[5]
Spinosad	-	-	-	[5]

Table 2: Efficacy of Flubendiamide and Spinosad against Helicoverpa armigera (Cotton Bollworm)

Insecticide	Efficacy Metric	Result	Reference
Flubendiamide	Larval Population	0.56 larvae/plant	[7]
Spinosad	Larval Population	0.44 larvae/plant	[7]
Flubendiamide	Pod Damage	7.79%	[11]
Spinosad	Pod Damage	8.40%	[11]

Table 3: Toxicity of Flubendiamide and Spinosad against Spodoptera species

Lepidopteran Species	Insecticide	LC50	Exposure Time	Bioassay Method	Reference
Spodoptera frugiperda (Fall Armyworm)	Flubendiamide	33.8 ppm	72 hr	Topical application	[1]
Spodoptera littoralis (Cotton Leafworm)	Spinosad	22.179 ppm	72 hr	Leaf-dipping	[12]

Note: Direct comparison of LC50 values should be made with caution due to variations in experimental protocols, insect strains, and formulations used across different studies.

Sublethal Effects

Beyond direct mortality, both flubendiamide and spinosad can induce significant sublethal effects on surviving lepidopteran individuals, which can impact population dynamics.

• Flubendiamide: Sublethal doses have been shown to reduce the fecundity and fertility of Spodoptera litura.

• Spinosad: Sublethal concentrations can lead to reduced larval weight, prolonged developmental stages, and decreased fecundity in species like Spodoptera littoralis.[12]

Experimental Protocols

Standardized bioassays are essential for the accurate assessment of insecticide efficacy. The following is a synthesized, representative protocol for a leaf-dip bioassay commonly used for lepidopteran larvae.

Representative Experimental Protocol: Leaf-Dip Bioassay

This protocol outlines a common method for determining the toxicity of insecticides to lepidopteran larvae.

A generalized workflow for a lepidopteran leaf-dip bioassay.

1. Insect Rearing:

• Maintain a healthy, susceptible laboratory colony of the target lepidopteran species.

• Rear larvae on an appropriate artificial diet or host plant leaves under controlled conditions (e.g., 25 ± 2°C, 60-70% RH, 16:8 L:D photoperiod).

• Use larvae of a specific instar (e.g., third instar) for the bioassay to ensure uniformity.

2. Insecticide Preparation:

• Prepare a stock solution of the technical grade insecticide in an appropriate solvent (e.g., acetone).

• Make a series of aqueous dilutions from the stock solution. A surfactant (e.g., Triton X-100) is typically added to ensure even spreading on the leaf surface.

• A control treatment with only water and the surfactant should be included.

3. Leaf Disc Preparation:

• Excise leaf discs of a uniform diameter from the host plant using a cork borer.

• Ensure the leaves are fresh, untreated, and of a similar age.

4. Exposure:

• Individually dip the leaf discs into the respective insecticide dilutions for a standardized time (e.g., 10 seconds).

• Allow the treated leaf discs to air dry completely on a wire rack.

• Place one treated leaf disc into each well of a multi-well plate or a petri dish lined with moist filter paper.

• Introduce one larva onto each leaf disc.

5. Incubation and Data Collection:

• Maintain the bioassay units under the same controlled conditions as for insect rearing.

• Record larval mortality at specific time intervals (e.g., 24, 48, and 72 hours). Larvae are considered dead if they are unable to move when prodded with a fine brush.

6. Data Analysis:

• Correct the mortality data for control mortality using Abbott's formula.

• Subject the corrected mortality data to probit analysis to determine the LC50 and LC90 values, along with their 95% confidence intervals.

Conclusion

Both flubendiamide and spinosad are highly effective insecticides for the control of a broad range of lepidopteran pests. Their distinct modes of action make them valuable tools in insecticide resistance management programs when used in rotation. The choice between the two may depend on the target pest species, as relative efficacy can vary, as well as considerations of the local environment and existing resistance profiles. The sublethal effects of both compounds can also contribute to overall population suppression. For research and development purposes, the use of standardized bioassays, such as the leaf-dip method described, is crucial for generating reliable and comparable data on the efficacy of these and other novel insecticidal compounds.

References

• 1. Molecular characterization of flubendiamide sensitivity in the lepidopterous ryanodine receptor Ca(2+) release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. New and selective ryanodine receptor activators for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. What is the mechanism of Spinosad? [synapse.patsnap.com]
• 7. A nicotinic acetylcholine receptor transmembrane point mutation (G275E) associated with resistance to spinosad in Frankliniella occidentalis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Spinosad - Wikipedia [en.wikipedia.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. A Standardized Lepidopteran Bioassay to Investigate the Bioactivity of Insecticidal Proteins Produced in Transgenic Crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cotton.org [cotton.org]
• 12. entomoljournal.com [entomoljournal.com]

Flubendiamide's Residual Activity: A Comparative Analysis Against Other Insecticides

This guide provides a comparative evaluation of the residual activity of flubendiamide against other classes of insecticides. The information is intended for researchers, scientists, and professionals in drug development to facilitate an objective understanding of flubendiamide's performance, supported by experimental data.

Flubendiamide, a member of the diamide (B1670390) class of insecticides (IRAC Group 28), offers a distinct mode of action by activating insect ryanodine (B192298) receptors (RyRs), which are crucial for regulating intracellular calcium release in muscle cells.[1][2][3] This mechanism leads to uncontrolled calcium release from the sarcoplasmic reticulum, resulting in muscle contraction, paralysis, rapid feeding cessation, and eventual death of the target pest.[1][2] This action is highly selective for insect RyRs, contributing to a favorable safety profile for mammals.[4]

Flubendiamide is primarily effective against a broad spectrum of lepidopteran pests and is recognized for its extended residual control.[5] Unlike systemic insecticides, flubendiamide exhibits translaminar movement, moving from the upper to the lower surface of a leaf, but does not translocate through the plant's xylem or phloem.[6][7] This property contributes to its residual efficacy, which is generally longer than that of pyrethroids but shorter than systemic diamides like chlorantraniliprole (B1668704).[6]

Comparative Residual Efficacy

The residual activity of an insecticide is a critical factor in pest management, determining the duration of crop protection after application. The following tables summarize experimental data comparing the residual efficacy of flubendiamide with other insecticides against key lepidopteran pests.

Table 1: Residual Mortality of Corn Earworm (Helicoverpa zea) on Soybean Leaves

Days After Treatment	Flubendiamide (%)	Chlorantraniliprole (%)
10	>80%	>90%
17	>80%	>90%
24	~60%	>90%
31	~50%	>80%

Data sourced from a study on soybean at the R3 growth stage. Mortality was assessed on leaves present at the time of application.[7]

Table 2: Residual Mortality of Fall Armyworm (Spodoptera frugiperda) on Corn Leaf Tissue

Days After Treatment	Flubendiamide (%)	Chlorantraniliprole (%)	Cyantraniliprole (B1669382) (%)	Lambda-cyhalothrin (%)	Methoxyfenozide (%)
7	<20%	>90%	>90%	<20%	~40%
14	~27%	~86%	~75%	Not Reported	~53%
21	~14%	~83%	~75%	Not Reported	~30%
28	<20%	>40%	>40%	Not Reported	<20%

Data derived from residual efficacy experiments where larvae were exposed to treated corn leaf tissue.[8]

The data indicates that while flubendiamide provides residual control, the diamides chlorantraniliprole and cyantraniliprole, which have systemic properties, generally offer a longer duration of high efficacy against the tested pests.[7][8] For instance, in studies on corn earworm, chlorantraniliprole maintained significantly greater mortality than flubendiamide at 24 and 31 days after treatment.[7][9] Similarly, against the fall armyworm, chlorantraniliprole and cyantraniliprole were the only tested compounds to provide over 40% mortality at 28 days post-application.[8] However, flubendiamide's residual activity of two to three weeks is superior to that of pyrethroids.[6]

Experimental Protocols

The data presented is typically generated through standardized laboratory and field bioassays. The following is a generalized protocol for evaluating the residual activity of insecticides on plant foliage.

Objective: To determine the persistence and efficacy of an insecticide on treated plant surfaces against a target insect pest over time.

Materials:

• Technical grade or formulated insecticide (e.g., Flubendiamide)

• Solvent (e.g., acetone) for dilution if using technical grade material

• Surfactant or adjuvant as required

• Healthy, untreated host plants (e.g., soybean, corn)

• Rearing containers for the target insect species (e.g., Helicoverpa zea)

• Petri dishes or similar bioassay arenas

• Moistened filter paper

• Camel hair brush for handling larvae

• Spray chamber or field sprayer for application

• Personal Protective Equipment (PPE)

Methodology:

• Insect Rearing: Maintain a healthy, uniform colony of the target insect pest in a controlled environment to ensure a consistent supply of test subjects (e.g., second or third-instar larvae).

• Plant Preparation and Insecticide Application:

  • Grow host plants to a specified growth stage (e.g., V4 or R3 for soybean).[7]

  • Prepare the insecticide solution at the desired concentration(s).

  • Apply the insecticide to the plants until runoff, ensuring uniform coverage. A control group sprayed only with water (and solvent/surfactant if applicable) must be included.

  • Maintain the treated plants in a greenhouse or field under controlled or monitored environmental conditions.

• Residual Bioassay Procedure:

  • At predetermined intervals after application (e.g., 0, 7, 14, 21, 28 days), collect leaf samples (e.g., leaf discs or whole leaves) from the treated and control plants.[8]

  • Place one leaf disc or leaf in each bioassay arena (e.g., a Petri dish) lined with moistened filter paper to maintain turgidity.

  • Introduce one or more larvae into each arena using a camel hair brush. The number of insects per arena and the number of replicates should be statistically appropriate.[10]

  • Seal the arenas and place them in a growth chamber with controlled temperature, humidity, and photoperiod.

• Data Collection and Analysis:

  • Assess insect mortality at a specified time point after exposure (e.g., 48, 72, or 96 hours).[10] Larvae are typically considered dead if they do not move when prodded with a brush.

  • Record the number of dead and live insects for each treatment and replicate.

  • Correct for control mortality using Abbott's formula if necessary.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to compare mortality rates between different insecticides and across different time intervals.

Visualizing Mechanisms and Workflows

To better understand the underlying processes, the following diagrams illustrate flubendiamide's mode of action and a typical experimental workflow.

Caption: Flubendiamide's mode of action on the insect ryanodine receptor (RyR).

Caption: Experimental workflow for insecticide residual activity bioassay.

References

• 1. rroij.com [rroij.com]
• 2. Extraction and determination of flubendiamide insecticide in food samples: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. Comparison of Chlorantraniliprole and Flubendiamide Activity Toward Wild-Type and Malignant Hyperthermia-Susceptible Ryanodine Receptors and Heat Stress Intolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medwinpublishers.com [medwinpublishers.com]
• 6. epa.gov [epa.gov]
• 7. Residual and Systemic Efficacy of Chlorantraniliprole and Flubendiamide Against Corn Earworm (Lepidoptera: Noctuidae) in Soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bioone.org [bioone.org]
• 9. Residual and Systemic Efficacy of Chlorantraniliprole and Flubendiamide Against Corn Earworm (Lepidoptera: Noctuidae) in Soybean - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bioassays for Monitoring Insecticide Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Flubendiamide: A Comparative Analysis of Efficacy and Mode of Action in Pest Management

Flubendiamide is a potent insecticide belonging to the diamide (B1670390) chemical class, recognized for its novel mode of action primarily targeting lepidopteran pests.[1][2] This guide provides a comprehensive statistical analysis of its performance in comparative trials against other widely used insecticides, namely Chlorantraniliprole and Emamectin benzoate (B1203000). The following sections detail the experimental protocols, present quantitative data in a comparative format, and illustrate the key signaling pathways involved.

Comparative Efficacy Data

The following tables summarize the efficacy of Flubendiamide in comparison to Chlorantraniliprole and Emamectin benzoate against various lepidopteran pests. The data is compiled from multiple independent field and laboratory studies.

Table 1: Residual Mortality of Corn Earworm (Helicoverpa zea) in Soybean [3]

Treatment	Rate (g a.i./ha)	10 DAT (%)	17 DAT (%)	24 DAT (%)	31 DAT (%)
Flubendiamide	49.3	85.0 a	80.0 a	65.0 b	56.7 b
Chlorantraniliprole	73.0	91.7 a	90.0 a	84.2 a	86.7 a
Untreated Control	-	1.7 b	0.0 b	0.0 c	0.0 c
DAT: Days After Treatment. Means within a column followed by the same letter are not significantly different.

Table 2: Efficacy Against Spotted Pod Borer (Maruca vitrata) in Cowpea (Larval Population/Plant) [4]

Insecticide	3 DAS	7 DAS	10 DAS	14 DAS
Flubendiamide 20 WG	3.81	2.24	1.98	3.37
Chlorantraniliprole 18.5 SC	1.72	1.18	1.03	2.18
Emamectin benzoate 5 SG	1.78	1.25	1.09	2.25
DAS: Days After Spraying.

Table 3: Efficacy Against Pod Borer (Helicoverpa armigera) in Pea (% Pod Damage) [5]

Treatment	% Pod Damage
Flubendiamide 39.35% SC	7.79
Chlorantraniliprole 18.5% SC	7.62
Spinosad 45% SC	8.40
Untreated control	25.69

Table 4: Toxicity to Helicoverpa armigera Moths (1 mg a.i. L-1) [6]

Insecticide	Mortality (%)
Flubendiamide	28.9
Chlorantraniliprole	86.67
Emamectin benzoate	91.11
Spinetoram	73.33
Spinosad	57.78

Table 5: Toxicity Against South American Tomato Pinworm (Tuta absoluta) Larvae (LC50 in mg a.i./L) [7]

Insecticide	LC50
Flubendiamide	37.29
Emamectin benzoate + lufenuron	14.24
Spinosad	7.05
Thiocyclam	65.17

Experimental Protocols

1. Residual Efficacy Against Corn Earworm in Soybean: [3]

• Experimental Design: Field trials were conducted on soybean plants. Insecticides were applied at specified rates.

• Methodology: At 10, 17, 24, and 31 days after treatment (DAT), leaves from the lower canopy were collected. In the laboratory, these leaves were placed in Petri dishes with a single corn earworm larva.

• Data Collection: Larval mortality was assessed after 48 hours.

2. Efficacy Against Spotted Pod Borer in Cowpea: [4]

• Experimental Design: A field experiment was conducted using a randomized block design.

• Methodology: Insecticide treatments were applied as foliar sprays.

• Data Collection: The larval population of Maruca vitrata was recorded from five randomly selected plants per plot at 3, 7, 10, and 14 days after spraying.

3. Efficacy Against Pod Borer in Pea: [5]

• Experimental Design: The experiment was laid out in a Randomized Block Design with three replications.

• Methodology: Treatments were applied to pea crops to control Helicoverpa armigera.

• Data Collection: The percentage of pod damage was calculated based on the number of damaged pods out of the total number of pods from randomly selected plants.

4. Toxicity to Helicoverpa armigera Moths: [6]

• Methodology: Adult moths were fed a 10% honey solution containing the insecticides at a concentration of 1 mg a.i. L-1 for 24 hours.

• Data Collection: Mortality was recorded after the 24-hour exposure period.

5. Toxicity Against Tuta absoluta Larvae: [7]

• Methodology: Third instar larvae of Tuta absoluta were exposed to different concentrations of the insecticides using a leaf dip bioassay.

• Data Collection: The lethal concentration required to kill 50% of the test population (LC50) was determined after a specified period.

Signaling Pathways and Mode of Action

The distinct mechanisms of action of Flubendiamide and its alternatives are crucial for effective pest management and resistance strategies.

Flubendiamide and Chlorantraniliprole are both diamide insecticides that target the insect's muscular system.[1] They act as activators of ryanodine (B192298) receptors (RyRs), which are calcium channels located in the sarcoplasmic reticulum of muscle cells.[8][9] Activation of these receptors leads to an uncontrolled release of calcium ions, causing sustained muscle contraction, paralysis, and ultimately, the death of the insect.[1][9][10] Although both belong to the same chemical class and share a similar mode of action, studies on house fly muscle membranes suggest they bind to different, allosterically coupled sites on the ryanodine receptor.[11]

References

• 1. rroij.com [rroij.com]
• 2. researchgate.net [researchgate.net]
• 3. Residual and Systemic Efficacy of Chlorantraniliprole and Flubendiamide Against Corn Earworm (Lepidoptera: Noctuidae) in Soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. thepharmajournal.com [thepharmajournal.com]
• 6. Chlorantraniliprole as a candidate pesticide used in combination with the attracticides for lepidopteran moths - PMC [pmc.ncbi.nlm.nih.gov]
• 7. entomol.org [entomol.org]
• 8. New and selective ryanodine receptor activators for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Insecticide - Wikipedia [en.wikipedia.org]
• 11. Insect ryanodine receptor: distinct but coupled insecticide binding sites for [N-C(3)H(3)]chlorantraniliprole, flubendiamide, and [(3)H]ryanodine - PubMed [pubmed.ncbi.nlm.nih.gov]

Peer-Reviewed Analytical Methods for Flubendiamide Validation: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of peer-reviewed research methods for the validation of Flubendiamide. It summarizes quantitative performance data, details experimental protocols, and visualizes analytical workflows.

Flubendiamide, a potent insecticide of the phthalic acid diamide (B1670390) class, is crucial in controlling a broad spectrum of lepidopteran pests.[1] Its mode of action involves the disruption of muscle function by targeting ryanodine (B192298) receptors in insects.[2] Due to its widespread use in agriculture, robust and validated analytical methods are essential for monitoring its residues in various environmental and food matrices to ensure consumer safety and regulatory compliance.[1] This guide compares several validated analytical methods, primarily focusing on High-Performance Liquid Chromatography (HPLC) coupled with different detectors.

Comparative Analysis of Method Performance

The validation of analytical methods for Flubendiamide quantification involves assessing several key performance parameters. The following table summarizes the quantitative data from various peer-reviewed studies, offering a clear comparison of their linearity, limits of detection (LOD) and quantification (LOQ), recovery rates, and precision.

Analytical Method	Matrix	Linearity (Concentration Range)	LOD	LOQ	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
HPLC-UV	Jatropha Leaves	0.03-10.0 µg/mL	0.01 µg/g	0.03 µg/g	85-96	< 2	[3]
HPLC-UV	Tomato & Soil	-	-	0.01 mg/kg	~100	-	[4]
RP-HPLC	Bulk Drug	-	-	0.07-0.12 µg/mL	-	-	[5][6]
HPLC-UV	Soil & Water	-	-	0.01 µg/g	86.02-97.25	< 3.0	[7]
HPLC-UV	Vegetables (Cabbage, Cauliflower, Brinjal, Chilli)	-	-	0.1-0.5 mg/kg	90.21-97.92	1.05-5.26	[2]
LC-MS/MS	Rice & Processed Products	-	0.003-0.004 mg/kg	0.01 mg/kg	-	-	[8]
LC-MS/MS	Lettuce	0.0078-0.25 mg/mL (r²=0.994)	-	-	70-120	< 20	[9]
LC-QTOF-MS	Honey	-	0.1-0.2 µg/kg	0.4-0.6 µg/kg	94-104	-	[10]

Detailed Experimental Protocols

The methodologies employed in the cited studies, while all centered around liquid chromatography, exhibit variations in sample preparation, chromatographic conditions, and detection techniques. Below are detailed protocols for some of the key experiments.

Method 1: HPLC-UV for Flubendiamide in Jatropha Plant Leaves[3]

• Sample Preparation and Extraction:

  • Leaf samples are spiked with Flubendiamide and its metabolite, flubendiamide-des-iodo, at fortification levels of 0.03 and 0.3 µg/g.

  • Extraction is performed using acetonitrile (B52724).

  • Cleanup is conducted using a solid-phase extraction column packed with alumina.

  • The extract is eluted with a hexane:ethyl acetate (B1210297) solvent mixture (9:1).

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph with UV detection.

  • Detector Wavelength: 205 nm.

  • Calibration: A calibration curve is established using standard solutions with concentrations ranging from 0.03 to 10.0 µg/mL.

Method 2: HPLC-UV for Flubendiamide in Tomato and Soil[4]

• Sample Preparation and Extraction:

  • Flubendiamide and its des-iodo metabolite are extracted from tomato and soil samples using acetonitrile.

  • A liquid-liquid partitioning step is performed into a hexane-ethyl acetate mixture (6:4, v/v).

  • Cleanup is carried out using activated neutral alumina.

  • The final residue is dissolved in HPLC grade acetonitrile.

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph.

  • Mobile Phase: Acetonitrile-water (60:40, v/v).

  • Detector Wavelength: 235 nm.

Method 3: RP-HPLC for Flubendiamide and its Impurities in Bulk Drug[5][6]

• Chromatographic Conditions:

  • Instrument: Reverse Phase-High Performance Liquid Chromatograph with a Photodiode Array (PDA) detector.

  • Column: Ace-5 C-18 (5 μm, 25 cm × 4.6 mm).

  • Mobile Phase: A gradient elution of 0.1% formic acid in Milli-Q water and acetonitrile.

  • Flow Rate: 1.2 mL/min.

  • Detector Wavelength: 240 nm.

Method 4: LC-MS/MS for Flubendiamide in Rice and Processed Products[8]

• Sample Preparation: A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is utilized for sample extraction and cleanup.

• Chromatographic and Mass Spectrometric Conditions:

  • Instrument: Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS).

  • Column: Phenomenex Kinetex® C18 (2.1 mm I.D. × 150 mm L., 2.6 μm particle size).

  • Mobile Phase: An isocratic elution using a mixture of distilled water with 0.1% formic acid and acetonitrile with 0.1% formic acid (20:80, v/v), supplemented with 10 mM of ammonium (B1175870) formate.

Visualizing the Experimental Workflows

To further clarify the experimental processes, the following diagrams, generated using Graphviz, illustrate the typical workflows for sample preparation and analysis.

Caption: General workflow for Flubendiamide sample preparation and analysis.

Caption: High-Performance Liquid Chromatography (HPLC) analysis workflow.

References

• 1. Extraction and determination of flubendiamide insecticide in food samples: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. iosrjournals.org [iosrjournals.org]
• 4. Development of an analytical method for analysis of flubendiamide, des-iodo flubendiamide and study of their residue persistence in tomato and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. masujournal.org [masujournal.org]
• 8. Residual Characteristics and Processing Factors of Flubendiamide and Tebufenozide in Rice and Its Processed Products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of flubendiamide in honey at trace levels by using solid phase extraction and liquid chromatography coupled to quadrupole time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Flubendiamide: A Guide for Laboratory Professionals

Flubendiamide, a pesticide widely used for its efficacy against lepidopteran pests, requires careful handling and disposal to ensure the safety of laboratory personnel and to prevent environmental contamination.[1] This guide provides essential, step-by-step procedures for the proper disposal of flubendiamide, tailored for researchers, scientists, and drug development professionals. Adherence to these guidelines is crucial for maintaining a safe and compliant laboratory environment.

General Principles of Flubendiamide Disposal

The primary principle of flubendiamide disposal is to prevent its release into the environment, particularly waterways, as it is toxic to aquatic life.[2][3] Disposal procedures should always be in accordance with applicable regional, national, and local laws and regulations.[4] It is recommended to contact your local solid waste management authority, environmental agency, or health department to learn about specific requirements and available household hazardous waste collection programs in your area.[5]

Step-by-Step Disposal Procedures

1. Unwanted or Excess Flubendiamide Product:

• Prioritize Use: The most effective way to dispose of small amounts of excess flubendiamide is to use it according to the label instructions.[6][7] If you cannot use it, check if a colleague or another department has a legitimate use for it.[7]

• Hazardous Waste Disposal: If the product cannot be used, it must be disposed of as hazardous waste.[2][8] This should be done through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[9] Do not discharge flubendiamide into sewer systems.[9]

• Professional Consultation: If safe disposal is not possible, contact the manufacturer, dealer, or local representative for guidance.[2]

2. Empty Flubendiamide Containers:

Empty containers can be as hazardous as full ones due to residual product.[7] Never reuse empty pesticide containers for any other purpose.[5][8]

• Triple Rinsing: All containers must be triple-rinsed (or the equivalent) promptly after emptying.[1][6]

  • Empty the remaining contents into the application equipment or a mix tank, allowing it to drain for 10 seconds after the flow begins to drip.[6]

  • Fill the container one-quarter full with water and recap it.[6]

  • Shake the container for 10 seconds.[6]

  • Pour the rinsate into the application equipment or a mix tank, or store it for later use or disposal.[6] Allow the container to drain for another 10 seconds.[6]

  • Repeat this procedure two more times.[6]

• Disposal of Rinsed Containers: Once triple-rinsed, containers can be offered for recycling or reconditioning.[9] Alternatively, puncture the container to make it unusable for other purposes and dispose of it in a sanitary landfill or by other procedures approved by state and local authorities.[6][9] Do not burn the container.[2][10]

3. Disposal of Spilled Flubendiamide:

In the event of a spill, prioritize containment to prevent environmental contamination.

• Containment: Prevent the material from spreading by using absorbent materials such as sand, soil, or diatomaceous earth.[2]

• Collection: Collect the spilled material and the absorbent material into specially marked, tightly closing containers for disposal.[2][9]

• Decontamination: Clean the contaminated surface thoroughly.

• Disposal: The collected waste must be disposed of as a hazardous substance in accordance with local and national regulations through a licensed waste disposal company.[2] Spilled product cannot be reused.[2]

Quantitative Data Summary

No specific quantitative data for disposal, such as concentration limits, were found in the search results. Disposal procedures are primarily guided by regulatory classifications and procedural steps.

Data Point	Value
Aquatic Toxicity	Very toxic to aquatic life.[3]
Soil Toxicity	Very toxic to the soil environment.[2]
Container Rinsing	Triple rinse with water.[6]
Rinsate Disposal	Add to spray tank or store for later use.[6]
Final Container Disposal	Recycle, recondition, or landfill.[6][9]
Unwanted Product Disposal	Hazardous waste facility.[2][8]

Flubendiamide Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of flubendiamide waste in a laboratory setting.

Caption: Workflow for the proper disposal of different types of flubendiamide waste.

References

• 1. apvma.gov.au [apvma.gov.au]
• 2. agromec-international.com [agromec-international.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. epa.gov [epa.gov]
• 6. Flubendiamide | C23H22F7IN2O4S | CID 11193251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Pesticide and Container Disposal – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 8. Disposal of Pesticides [npic.orst.edu]
• 9. chemicalbook.com [chemicalbook.com]
• 10. hpmindia.com [hpmindia.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Flubendiamide

An essential guide for laboratory professionals on the safe handling, personal protective equipment (PPE), and disposal of Flubendiamide.

This document provides detailed procedural guidance for researchers, scientists, and drug development professionals to ensure the safe handling of Flubendiamide in a laboratory setting. Adherence to these protocols is critical for minimizing exposure risks and ensuring a safe research environment.

Personal Protective Equipment (PPE) for Flubendiamide

When handling Flubendiamide, a comprehensive suite of personal protective equipment is mandatory to prevent dermal, ocular, and respiratory exposure. The following table summarizes the required PPE.

PPE Category	Item	Specifications and Usage Guidelines
Hand Protection	Chemical-resistant gloves	Wear durable, chemical-resistant gauntlet gloves, such as nitrile or butyl rubber, that extend up the forearm.[1][2] Avoid leather, paper, or fabric gloves as they can absorb the chemical.[1][2] Wash the exterior of the gloves before removal.[1]
Eye and Face Protection	Safety goggles and face shield	Wear tightly fitting safety goggles with side-shields.[3] For tasks with a risk of splashing, a face shield should be worn in conjunction with goggles.[1][4]
Respiratory Protection	NIOSH-approved respirator	If exposure limits are exceeded or if working in a poorly ventilated area, use a full-face respirator.[3] An N95 mask can reduce the inhalation of dust particles.[2]
Body Protection	Chemical-resistant clothing or lab coat	Wear a long-sleeved shirt, long pants, or a lab coat.[2][5] For larger quantities or increased risk of splashing, wear fire/flame-resistant and impervious clothing.[3]
Foot Protection	Closed-toe shoes	Wear chemical-resistant boots. Leather or fabric shoes are not suitable.[1] Pants should be worn over the top of the boots.[1]

Experimental Protocol: Safe Handling of Flubendiamide

This protocol outlines the step-by-step procedure for safely handling Flubendiamide from receipt to disposal.

1. Preparation and Area Setup:

• Ensure the work area is well-ventilated.[6][7] If possible, work within a fume hood.

• Install and verify the functionality of safety showers and eye-wash stations near the handling area.[6]

• Cordon off the handling area to restrict access to non-essential personnel.[6]

• Gather all necessary PPE as specified in the table above.

2. Handling and Usage:

• Before handling, read the product's Safety Data Sheet (SDS) thoroughly.

• Don the appropriate PPE, ensuring a proper fit.

• Avoid direct contact with the skin, eyes, and clothing.[8]

• Do not eat, drink, or smoke in the handling area.[6][8]

• Handle with care to prevent spills or the generation of dust and aerosols.[3][6]

3. Post-Handling Procedures:

• Thoroughly wash hands and gargle after handling.[6]

• Remove contaminated PPE carefully to avoid cross-contamination. Wash reusable PPE after each use.[9]

• Store Flubendiamide in a locked, well-ventilated place, away from direct sunlight and heat sources.[6] Keep the container tightly closed.[6]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[3]

• Skin Contact: Remove all contaminated clothing immediately.[6] Wash the affected area with plenty of soap and water.[3]

• Eye Contact: Rinse cautiously with water for several minutes.[6] If present, remove contact lenses and continue rinsing.[10] Seek immediate medical attention.[10]

• Ingestion: Rinse the mouth with water. Do not induce vomiting.[3] Never give anything by mouth to an unconscious person and seek immediate medical attention.[3]

Spill and Disposal Plan

In the event of a spill:

• Evacuate personnel from the immediate area and ensure proper ventilation.[3][6]

• Wearing the appropriate PPE, contain the spill using absorbent materials like sand or earth.[8]

• Carefully sweep up the spilled material, taking care not to generate dust, and place it in a sealed, labeled container for disposal.[6]

• Wash the spill area with large amounts of water.[6]

Disposal:

• Dispose of unwanted Flubendiamide and contaminated materials as hazardous waste.[8] This should be done through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[3]

• Do not allow the product to enter waterways or sewer systems.[3][8]

• Empty containers should be triple-rinsed, with the rinsate added to the spray tank, before being punctured and offered for recycling or disposal in a sanitary landfill.[3][8]

Below is a workflow diagram illustrating the key procedural steps for the safe handling of Flubendiamide.

Caption: Workflow for Safe Handling of Flubendiamide.

References

• 1. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 2. What Should You Wear When Using Pesticides? | Pests in the Urban Landscape [ucanr.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. MSU Extension | Montana State University [apps.msuextension.org]
• 5. hgic.clemson.edu [hgic.clemson.edu]
• 6. direct.hpc-j.co.jp [direct.hpc-j.co.jp]
• 7. adama.com [adama.com]
• 8. agromec-international.com [agromec-international.com]
• 9. Pesticide use and personal protective equipment [health.vic.gov.au]
• 10. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]